3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile

• CAS: 89128-08-5

Core Science & Biosynthesis

An In-depth Technical Guide to 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile (CAS Number: 89128-08-5)

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile, a nitroimidazole derivative of interest in medicinal chemistry and drug development. While specific experimental data for this compound is limited in publicly accessible literature, this document synthesizes available information on its chemical identity, proposes a detailed synthetic route based on established chemical principles, and discusses its potential physicochemical properties and biological activities by drawing parallels with closely related analogues. The guide is intended to serve as a foundational resource for researchers initiating projects involving this molecule, highlighting both its potential and the current gaps in its experimental characterization.

Introduction: The Significance of the Nitroimidazole Scaffold

The nitroimidazole nucleus is a cornerstone in medicinal chemistry, forming the structural basis for a range of therapeutic agents with diverse biological activities.[1] Since the discovery of azomycin (2-nitroimidazole) in the 1950s, this heterocyclic scaffold has been extensively explored, leading to the development of drugs for bacterial, parasitic, and viral infections, as well as anticancer agents and radiosensitizers.[2] The biological efficacy of nitroimidazoles is often attributed to the reductive activation of the nitro group under hypoxic conditions, a characteristic feature of the microenvironment of many solid tumors and anaerobic infections. This activation leads to the formation of reactive intermediates that can induce cellular damage, including DNA strand breaks.

3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile belongs to this important class of compounds. The presence of the cyanoethyl group at the N-1 position of the imidazole ring introduces a versatile functional handle that can be further modified, offering a gateway to a diverse library of novel derivatives. The nitrile group itself is a valuable pharmacophore, known to participate in key binding interactions and act as a surrogate for other functional groups in drug design.[3] This guide aims to provide a detailed technical overview of this compound, fostering further research into its potential therapeutic applications.

Chemical Identity and Physicochemical Properties

Chemical Structure and Identifiers

• IUPAC Name: 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile[4]

• CAS Number: 89128-08-5[4]

• Molecular Formula: C₇H₈N₄O₂[4]

• Molecular Weight: 180.16 g/mol [4]

Table 1: Chemical Identifiers and Predicted Properties

Property	Value	Source
CAS Number	89128-08-5	[4]
Molecular Formula	C₇H₈N₄O₂	[4]
Molecular Weight	180.16 g/mol	[4]
MDL Number	MFCD00134458	[4]
InChI Key	DXHSGLFIHQQUIN-UHFFFAOYSA-N	[2]
SMILES	Cc1nc(cn1CCC#N)=O	[2]
Predicted LogP	1.1052	[1]
Predicted TPSA	41.61 Ų	[1]
Predicted H-Bond Acceptors	3	[1]
Predicted H-Bond Donors	0	[1]
Predicted Rotatable Bonds	2	[1]

Predicted Spectroscopic Data

• ¹H NMR Spectroscopy:

  • The methyl group at the C-2 position of the imidazole ring is expected to appear as a singlet around δ 2.4-2.6 ppm.

  • The methylene protons of the propanenitrile side chain will likely appear as two triplets. The CH₂ group adjacent to the imidazole nitrogen (N-1) is expected to resonate at approximately δ 4.2-4.5 ppm, while the CH₂ group adjacent to the nitrile is predicted to be further upfield, around δ 2.8-3.1 ppm.

  • The lone proton on the imidazole ring (at C-5) should appear as a singlet in the aromatic region, likely around δ 7.8-8.2 ppm.

• ¹³C NMR Spectroscopy:

  • The nitrile carbon is expected to have a chemical shift in the range of δ 117-120 ppm.

  • The carbons of the imidazole ring are predicted to appear in the δ 120-150 ppm region.

  • The methyl carbon should be observed at approximately δ 12-15 ppm.

  • The methylene carbons of the side chain are expected around δ 20-25 ppm (Cβ to the ring) and δ 45-50 ppm (Cα to the ring).

• Infrared (IR) Spectroscopy:

  • A characteristic sharp absorption band for the nitrile (C≡N) stretching vibration is expected around 2240-2260 cm⁻¹.

  • Strong absorption bands corresponding to the asymmetric and symmetric stretching vibrations of the nitro group (NO₂) should be present around 1520-1560 cm⁻¹ and 1340-1380 cm⁻¹, respectively.

  • C-H stretching vibrations of the methyl and methylene groups will appear in the 2850-3000 cm⁻¹ region.

  • C=N and C=C stretching vibrations of the imidazole ring are expected in the 1400-1600 cm⁻¹ range.

• Mass Spectrometry (MS):

  • The nominal mass of the molecular ion [M]⁺˙ would be 180.

  • High-resolution mass spectrometry should show the [M+H]⁺ ion at approximately m/z 181.0675.

  • Common fragmentation patterns would likely involve the loss of the nitro group (NO₂) and cleavage of the propanenitrile side chain.

Proposed Synthesis and Experimental Protocol

The synthesis of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile is most logically achieved through a Michael addition reaction, specifically the cyanoethylation of 2-methyl-4-nitroimidazole with acrylonitrile.[7] This reaction is a well-established method for the N-alkylation of imidazoles and other N-heterocycles.[8]

Reaction Principle: Cyanoethylation

Cyanoethylation involves the addition of a nucleophile, in this case, the deprotonated nitrogen of the imidazole ring, to the β-carbon of an α,β-unsaturated nitrile like acrylonitrile. The reaction is typically base-catalyzed, as the base is required to generate the imidazolate anion, which is a more potent nucleophile than the neutral imidazole.[7]

Proposed Synthetic Workflow

Caption: Proposed workflow for the synthesis of the target compound.

Detailed Step-by-Step Protocol (Proposed)

Disclaimer: The following protocol is a proposed method based on analogous reactions and has not been experimentally validated for this specific compound. Appropriate safety precautions should be taken, and the reaction should be monitored carefully.

Materials:

• 2-Methyl-4-nitroimidazole

• Acrylonitrile (freshly distilled)

• Anhydrous potassium carbonate (K₂CO₃) or Sodium Hydride (NaH)

• Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• TLC plates (silica gel 60 F₂₅₄)

Procedure:

• Preparation of the Reaction Mixture:

  • To a flame-dried round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), add 2-methyl-4-nitroimidazole (1.0 eq).

  • Add anhydrous solvent (DMF or acetonitrile, approximately 10 mL per gram of imidazole).

  • Add the base (e.g., K₂CO₃, 1.2 eq, or NaH, 1.1 eq, added portion-wise at 0°C). Stir the mixture for 30 minutes at room temperature (or until effervescence ceases if using NaH).

• Cyanoethylation Reaction:

  • Add acrylonitrile (1.1 eq) dropwise to the stirred suspension at room temperature.

  • The reaction mixture may be gently heated (e.g., to 40-60°C) to facilitate the reaction, depending on the reactivity of the substrate and the chosen base/solvent system.[9]

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up:

  • Cool the reaction mixture to room temperature and carefully quench with water.

  • Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

  • Combine the organic extracts and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile.

  • Alternatively, recrystallization from a suitable solvent system (e.g., ethanol/water) may be employed for purification.

• Characterization:

  • Characterize the purified product by ¹H NMR, ¹³C NMR, IR, and mass spectrometry to confirm its identity and purity.

Potential Biological Activity and Applications in Drug Development

While no specific biological studies on 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile have been reported, its structural features suggest several potential areas of therapeutic interest, primarily based on the well-documented activities of the nitroimidazole class.

Potential as an Antimicrobial Agent

Nitroimidazoles are renowned for their efficacy against anaerobic bacteria and protozoa.[5] The mechanism of action involves the reductive activation of the nitro group within these microorganisms to generate cytotoxic radical species that damage cellular macromolecules, including DNA. It is plausible that 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile could exhibit similar antimicrobial properties. Further research would be required to evaluate its activity against a panel of clinically relevant anaerobic pathogens.

Potential as an Anticancer Agent and Radiosensitizer

The hypoxic microenvironment of solid tumors provides an ideal setting for the reductive activation of nitroimidazoles. This has led to their investigation as hypoxia-activated prodrugs and as radiosensitizers to enhance the efficacy of radiation therapy.[2] The propanenitrile moiety could be exploited to modulate the compound's physicochemical properties, such as solubility and cell permeability, potentially leading to improved tumor penetration and efficacy. In vitro and in vivo studies would be necessary to explore the anticancer and radiosensitizing potential of this compound.[7][10]

Role as a Synthetic Intermediate

The nitrile functionality in 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile is a versatile synthetic handle. It can be hydrolyzed to a carboxylic acid or a primary amide, or reduced to a primary amine. This allows for the facile introduction of various pharmacophores and linker moieties, making it a valuable intermediate for the synthesis of a library of novel nitroimidazole derivatives for structure-activity relationship (SAR) studies.

Caption: Potential research avenues for the title compound.

Safety and Handling

Nitroaromatic compounds should be handled with care as they can be toxic and potentially mutagenic. Based on safety data for related compounds, 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile is predicted to be toxic if swallowed and may cause respiratory irritation.[4] Standard laboratory safety precautions, including the use of personal protective equipment (gloves, safety glasses, lab coat) and working in a well-ventilated fume hood, are essential when handling this compound.

Conclusion and Future Directions

3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile is a nitroimidazole derivative with significant potential for further investigation in the field of drug discovery. Its synthesis via cyanoethylation of 2-methyl-4-nitroimidazole is a feasible and scalable approach. While experimental data on its physicochemical properties and biological activities are currently lacking, its structural relationship to a class of well-established therapeutic agents suggests that it may possess valuable antimicrobial, anticancer, and/or radiosensitizing properties.

Future research should focus on:

• The development and optimization of a robust synthetic protocol for this compound.

• Comprehensive spectroscopic and physicochemical characterization.

• In vitro and in vivo evaluation of its biological activity against relevant microbial and cancer cell lines.

• Exploration of the synthetic utility of the nitrile group for the generation of novel derivatives with improved therapeutic profiles.

This technical guide serves as a starting point for researchers interested in exploring the potential of this promising, yet under-investigated, molecule.

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An In-depth Technical Guide to the Physicochemical Properties of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile

Introduction: The Significance of Nitroimidazoles in Modern Drug Discovery

The nitroimidazole scaffold is a cornerstone in medicinal chemistry, renowned for its broad spectrum of biological activities. These compounds are pivotal in the development of antimicrobial and anticancer agents.[1] The selective toxicity of nitroimidazoles towards anaerobic microorganisms and hypoxic tumor cells stems from the reductive activation of the nitro group, a process that leads to the generation of cytotoxic radical species that can induce DNA damage.[2][3] 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile is a derivative of this important class of compounds, incorporating a cyanoethyl group at the N-1 position of the 2-methyl-4-nitroimidazole core. This modification can significantly influence the compound's physicochemical properties, such as lipophilicity and metabolic stability, which are critical determinants of its pharmacokinetic and pharmacodynamic profile. This guide provides a comprehensive overview of the physicochemical properties of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile, its synthesis, and analytical characterization, offering valuable insights for researchers in drug development.

Synthesis and Molecular Structure

The synthesis of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile is typically achieved through the N-alkylation of 2-methyl-4-nitroimidazole with acrylonitrile. This reaction, a Michael addition, is a common and efficient method for the cyanoethylation of imidazoles.

Proposed Synthesis Protocol

The following protocol is based on established methods for the N-alkylation of imidazoles and related heterocycles.[4]

Diagram of the Synthesis Workflow

Caption: A generalized workflow for the synthesis of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile.

Step-by-Step Methodology:

• Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-methyl-4-nitroimidazole (1 equivalent) in a suitable solvent such as acetonitrile.[5]

• Addition of Base: Add a catalytic amount of a non-nucleophilic base, such as potassium carbonate (K₂CO₃), to the solution. The base facilitates the deprotonation of the imidazole nitrogen, enhancing its nucleophilicity.

• Addition of Acrylonitrile: To the stirred suspension, add acrylonitrile (1.1-1.5 equivalents) dropwise at room temperature.

• Reaction: Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and filter to remove the base. The filtrate is then concentrated under reduced pressure to yield the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane) to afford the pure 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of a drug candidate is fundamental for predicting its behavior in biological systems.

Table of Physicochemical Properties

Property	Value	Method of Determination	Reference
Molecular Formula	C₇H₈N₄O₂	-	-
Molecular Weight	180.16 g/mol	Mass Spectrometry	-
Melting Point	113-116 °C	Capillary Method	[6]
Density	1.34 ± 0.1 g/cm³	-	[6]
Water Solubility	>27 µg/mL	Shake-Flask Method	[6]
logP (XLogP3)	1.54	Computational	[6]
pKa	0.84 ± 0.60	Potentiometric Titration	[6]
Boiling Point	440.1 ± 25.0 °C (Predicted)	Computational	[6]
Flash Point	219.9 °C	-	[6]
Refractive Index	1.615	-	[6]

Experimental Protocols for Property Determination

The following are standard, validated methods for the experimental determination of key physicochemical parameters.

Diagram of Physicochemical Property Determination Workflow

Caption: Standard experimental workflows for determining melting point, pKa, and LogP.

• Melting Point Determination (Capillary Method): A small, finely powdered sample of the compound is packed into a capillary tube, which is then placed in a melting point apparatus.[7][8][9][10] The temperature is gradually increased, and the range from the temperature at which the substance begins to melt to the temperature at which it is completely liquid is recorded.[10] A sharp melting range is indicative of high purity.

• pKa Determination (Potentiometric Titration): The compound is dissolved in a suitable solvent mixture (e.g., water-methanol) and is titrated with a standardized solution of a strong acid or base.[11][12][13][14][15] The pH of the solution is monitored throughout the titration using a calibrated pH meter. The pKa is determined from the midpoint of the buffer region of the resulting titration curve.[11]

• LogP Determination (Shake-Flask Method): A known amount of the compound is dissolved in a biphasic system of n-octanol and water that have been pre-saturated with each other.[4][5][16][17][18] The mixture is shaken until equilibrium is reached, after which the two phases are separated. The concentration of the compound in each phase is then determined, typically by UV-Vis spectroscopy or HPLC. The partition coefficient (P) is the ratio of the concentration in the octanol phase to the concentration in the aqueous phase, and LogP is the logarithm of this value.[17]

Analytical Characterization

The structural confirmation and purity assessment of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile are performed using a combination of spectroscopic techniques.

Expected Spectroscopic Data

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the methyl group on the imidazole ring (a singlet), the two methylene groups of the propanenitrile chain (two triplets), and the proton on the imidazole ring (a singlet). The chemical shifts will be influenced by the electron-withdrawing nitro group.

  • ¹³C NMR: The carbon NMR spectrum will display signals for the methyl carbon, the two methylene carbons, the nitrile carbon, and the carbons of the imidazole ring. The nitrile carbon typically appears in the 115-125 ppm region.[19][20]

• Infrared (IR) Spectroscopy:

  • The IR spectrum should exhibit a sharp, strong absorption band around 2240-2260 cm⁻¹ corresponding to the C≡N stretching vibration of the nitrile group.[19][21][22][23]

  • Strong absorption bands corresponding to the asymmetric and symmetric stretching vibrations of the nitro group (NO₂) are expected in the regions of 1550-1475 cm⁻¹ and 1360-1290 cm⁻¹, respectively.[24][25][26][27][28]

• Mass Spectrometry (MS):

  • The mass spectrum will show the molecular ion peak (M⁺) corresponding to the molecular weight of the compound (180.16 g/mol ). The fragmentation pattern can provide further structural information.

Safety and Handling

Nitroimidazole derivatives should be handled with care due to their potential biological activity and possible toxicity.

• General Handling: Use appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Handle the compound in a well-ventilated area or a fume hood to avoid inhalation of dust.[29][30]

• Storage: Store in a tightly sealed container in a cool, dry place away from strong oxidizing agents.[6][32]

Conclusion

3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile is a nitroimidazole derivative with physicochemical properties that make it an interesting candidate for further investigation in drug discovery. Its synthesis is straightforward, and its properties can be thoroughly characterized using standard analytical techniques. The information presented in this guide provides a solid foundation for researchers working with this compound and highlights the key parameters that will influence its biological activity and potential as a therapeutic agent. Further studies are warranted to fully elucidate its pharmacological profile and safety.

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A Guide to the Structural Elucidation of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile: A Spectroscopic Approach

This technical guide provides a comprehensive overview of the analytical methodologies for the structural characterization of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile, a nitroimidazole derivative of interest in pharmaceutical research. The focus of this document is to detail the expected spectral data from Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), and to provide the scientific rationale behind the acquisition and interpretation of this data. This guide is intended for researchers, scientists, and drug development professionals who require a deep understanding of the structural analysis of this class of compounds.

Introduction: The Importance of Spectroscopic Analysis

In the realm of drug discovery and development, the unambiguous determination of a molecule's structure is a critical first step. Spectroscopic techniques are the cornerstone of this process, providing a detailed fingerprint of the compound's chemical architecture. For a molecule such as 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile, a combination of NMR, IR, and MS is essential to confirm its identity, purity, and stability. Each technique provides a unique piece of the structural puzzle, and together they offer a complete picture of the molecule's connectivity and electronic environment.

I. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. It provides detailed information about the carbon-hydrogen framework of a molecule. For 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile, both ¹H and ¹³C NMR are indispensable.

¹H NMR Spectroscopy: Probing the Proton Environment

¹H NMR spectroscopy provides information on the number of different types of protons, their electronic environment, and their proximity to other protons.

Expected Chemical Shifts and Splitting Patterns:

Protons	Expected Chemical Shift (ppm)	Multiplicity	Rationale
Imidazole Ring Proton (-CH=)	~ 8.0 - 8.5	Singlet	The proton on the nitroimidazole ring is in a highly deshielded environment due to the electron-withdrawing nitro group and the aromatic nature of the ring. It is not adjacent to any other protons, hence it will appear as a singlet.
Methylene Protons adjacent to Imidazole (-N-CH₂-)	~ 4.5 - 4.7	Triplet	These protons are adjacent to another methylene group and are deshielded by the nitrogen of the imidazole ring. They will be split into a triplet by the neighboring CH₂ group.
Methylene Protons adjacent to Nitrile (-CH₂-CN)	~ 2.8 - 3.0	Triplet	These protons are adjacent to the methylene group attached to the imidazole and are influenced by the electron-withdrawing nitrile group. They will be split into a triplet by the neighboring CH₂ group.
Methyl Protons (-CH₃)	~ 2.5 - 2.7	Singlet	The methyl group attached to the imidazole ring is not adjacent to any protons, and will therefore appear as a singlet. Its chemical shift is influenced by the aromatic ring.

Experimental Protocol for ¹H NMR:

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical to avoid interfering signals.

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion.

• Data Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum. Key parameters to optimize include the number of scans, pulse width, and relaxation delay.

• Data Processing: Process the raw data by applying a Fourier transform, phasing the spectrum, and integrating the signals.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

¹³C NMR spectroscopy provides information about the different carbon environments in the molecule.

Expected Chemical Shifts:

Carbon	Expected Chemical Shift (ppm)	Rationale
Imidazole Ring Carbons	120 - 150	The carbons within the nitroimidazole ring are in a deshielded environment. The carbon bearing the nitro group will be the most downfield.
Nitrile Carbon (-C≡N)	115 - 125	The sp-hybridized carbon of the nitrile group typically appears in this region.
Methylene Carbon adjacent to Imidazole (-N-CH₂)	45 - 55	This carbon is deshielded by the adjacent nitrogen atom.
Methylene Carbon adjacent to Nitrile (-CH₂-CN)	15 - 25	This aliphatic carbon is slightly deshielded by the nitrile group.
Methyl Carbon (-CH₃)	10 - 20	The methyl carbon attached to the imidazole ring will appear in the typical aliphatic region.

Experimental Protocol for ¹³C NMR:

• Sample Preparation: A more concentrated sample (20-50 mg) is typically required for ¹³C NMR compared to ¹H NMR.

• Instrumentation: A high-field NMR spectrometer is advantageous for better resolution.

• Data Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum to simplify the spectrum to single lines for each carbon.

• Data Processing: Process the data similarly to the ¹H NMR spectrum.

II. Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and simple technique used to identify the presence of specific functional groups in a molecule. Each functional group absorbs infrared radiation at a characteristic frequency.

Expected Characteristic Absorption Bands:

Functional Group	Expected Wavenumber (cm⁻¹)	Intensity	Rationale
C≡N (Nitrile)	2230 - 2250	Sharp, Medium-Strong	The C≡N triple bond stretch is a very characteristic and often strong absorption in this region of the spectrum.[1][2][3]
C-H (sp³ hybridized)	2850 - 3000	Medium	These absorptions arise from the stretching vibrations of the C-H bonds in the methylene and methyl groups.
C=C and C=N (Imidazole Ring)	1500 - 1650	Medium-Strong	These absorptions are due to the stretching vibrations of the double bonds within the aromatic imidazole ring.
N-O (Nitro Group)	1500 - 1550 (asymmetric) and 1340 - 1380 (symmetric)	Strong	The nitro group gives rise to two strong, characteristic stretching absorptions.

Experimental Protocol for IR Spectroscopy:

• Sample Preparation: The sample can be analyzed as a thin film on a salt plate (e.g., NaCl or KBr), as a KBr pellet, or in solution. For a solid sample, the KBr pellet method is common.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is the standard instrument used.

• Data Acquisition: A background spectrum is first collected, followed by the sample spectrum.

• Data Analysis: The spectrum is analyzed by identifying the characteristic absorption bands and correlating them to the functional groups present in the molecule.

III. Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. It provides information about the molecular weight of the compound and can also offer structural information through the analysis of fragmentation patterns.

Expected Molecular Ion and Fragmentation:

• Molecular Ion (M⁺): The expected molecular weight of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile (C₇H₈N₄O₂) is approximately 180.16 g/mol .[4] In a typical electron ionization (EI) mass spectrum, a peak corresponding to the molecular ion (or a protonated molecule [M+H]⁺ in soft ionization techniques like ESI) should be observed at m/z 180 or 181.

• Fragmentation Pattern: Nitroimidazole derivatives often exhibit characteristic fragmentation patterns.[5][6][7] Common fragmentation pathways for this molecule could include:

  • Loss of the nitro group (-NO₂) resulting in a fragment at m/z 134.

  • Cleavage of the propanenitrile side chain. For example, loss of the cyanomethyl radical (•CH₂CN) could lead to a fragment.

  • Fragmentation of the imidazole ring itself.

Experimental Protocol for Mass Spectrometry:

• Sample Introduction: The sample can be introduced into the mass spectrometer via direct infusion, or more commonly, coupled with a separation technique like Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS).

• Ionization: A suitable ionization technique must be chosen. Electron Ionization (EI) is a hard ionization technique that often leads to extensive fragmentation, which can be useful for structural elucidation. Electrospray Ionization (ESI) is a softer technique that typically keeps the molecular ion intact.

• Mass Analysis: The ions are separated based on their m/z ratio by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection and Data Analysis: The detector records the abundance of each ion, and the resulting mass spectrum is analyzed to determine the molecular weight and deduce the structure from the fragmentation pattern.

IV. Integrated Spectroscopic Analysis Workflow

The most effective approach to structural elucidation is to integrate the data from all three spectroscopic techniques. The following workflow illustrates this synergistic process:

Caption: Integrated workflow for the spectroscopic analysis of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile.

Conclusion

The structural elucidation of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile is a multi-faceted process that relies on the synergistic application of NMR, IR, and MS. By understanding the theoretical basis of each technique and the expected spectral features of the molecule, researchers can confidently confirm its structure. The methodologies outlined in this guide provide a robust framework for the accurate and reliable characterization of this and similar nitroimidazole derivatives, which is a fundamental requirement for their advancement in pharmaceutical development.

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A Technical Guide to the Biological Activity of 4-Nitroimidazole Derivatives: Mechanisms, Applications, and Future Directions

Abstract

The 4-nitroimidazole scaffold represents a unique and privileged structure in medicinal chemistry, distinguished from its more common 5-nitro positional isomer. While historically less explored, 4-nitroimidazole derivatives have emerged as a critical class of therapeutic agents, demonstrating a broad spectrum of biological activities. Their efficacy is rooted in a shared mechanism of bioreductive activation, which renders them highly selective for hypoxic cells, a hallmark of anaerobic pathogens and solid tumors. This guide provides a comprehensive technical overview of the biological activities of 4-nitroimidazole derivatives, delving into their fundamental mechanism of action, diverse therapeutic applications—from antitubercular and antiparasitic to anticancer agents—and the critical structure-activity relationships that govern their potency. We will explore the experimental methodologies used to evaluate their efficacy and conclude with a forward-looking perspective on the challenges and opportunities in this dynamic field of drug discovery.

The 4-Nitroimidazole Core: A Chemical and Therapeutic Overview

The Nitroimidazole Scaffold: Isomeric Distinctions

Nitroimidazoles are heterocyclic compounds characterized by an imidazole ring substituted with at least one nitro group. The position of this electron-withdrawing group profoundly influences the molecule's chemical reactivity and biological profile. While 2-nitro and 5-nitroimidazoles, such as benznidazole and metronidazole respectively, are well-established drugs, the 4-nitroimidazole isomer has recently garnered significant attention.[1] From a chemical standpoint, 4- and 5-nitroimidazoles can exist as readily interconverting tautomers, which can be a crucial consideration in drug design and mechanism of action studies.[1][2]

Historical Context and Therapeutic Significance

The discovery of azomycin (2-nitroimidazole) as a natural antibiotic spurred the systematic development of nitroimidazole-based drugs.[3] This led to the synthesis of metronidazole (a 5-nitroimidazole), which became a cornerstone for treating infections caused by anaerobic bacteria and protozoa.[3][] For many years, 4-nitroimidazole derivatives remained comparatively understudied. However, the discovery of their potent activity against Mycobacterium tuberculosis, particularly in hypoxic environments, catalyzed a surge in research, leading to the development of groundbreaking antitubercular candidates.[5][6]

The Core Mechanism: Selective Cytotoxicity Through Reductive Activation

The biological activity of 4-nitroimidazoles is not inherent to the parent molecule. Instead, they function as prodrugs, requiring intracellular metabolic activation to exert their cytotoxic effects. This process is central to their efficacy and selectivity.[3]

The Reductive Activation Cascade

The mechanism hinges on the reduction of the nitro group (—NO₂) to a nitroso radical anion. This single-electron transfer is catalyzed by nitroreductase (NTR) enzymes present in target organisms, which utilize low-redox-potential cofactors.[7][8][9] In the presence of oxygen, this radical anion is rapidly re-oxidized back to the parent nitro group, creating a futile cycle and preventing the accumulation of toxic species.[10][11]

However, under hypoxic or anaerobic conditions, further reduction occurs, generating a cascade of highly reactive nitrogen species (RNS), including nitroso and hydroxylamine intermediates.[7][12] These reactive species are the ultimate effectors of cytotoxicity, causing widespread damage to intracellular macromolecules.[11] They readily interact with DNA, inducing strand breaks and helical destabilization, and can also damage proteins and lipids, ultimately leading to cell death.[7][9][12]

A Broad Spectrum of Biological Activity

The hypoxia-selective mechanism of 4-nitroimidazoles underpins their efficacy against a wide range of pathogens and diseases characterized by low-oxygen environments.

Antitubercular Activity

Tuberculosis lesions are often hypoxic, rendering the residing Mycobacterium tuberculosis (Mtb) tolerant to conventional drugs.[5] 4-Nitroimidazoles are uniquely suited to target these non-replicating, persistent bacteria.

• PA-824 (Pretomanid): A bicyclic 4-nitroimidazo-oxazine, PA-824 is a cornerstone of new TB drug regimens. It is activated by the deazaflavin-dependent nitroreductase (Ddn), leading to the generation of nitric oxide (NO), which acts as a respiratory poison, and other reactive species that disrupt cell wall synthesis.[5][6][13] Unlike 5-nitroimidazoles, PA-824 is active against both aerobically replicating and anaerobically persistent Mtb.[5]

• OPC-67683 (Delamanid): A related 4-nitroimidazo-oxazole that also targets mycolic acid biosynthesis and is effective against multidrug-resistant TB.[5]

• Novel Derivatives: Ongoing research focuses on synthesizing hybrid molecules that combine the 4-nitroimidazole core with other heterocyclic systems, such as 1,3,4-thiadiazole, to develop new antitubercular agents.[14][15][16]

Antiparasitic Activity

Many protozoan parasites thrive in anaerobic or microaerophilic environments, making them susceptible to nitroimidazole-based drugs.

• Leishmaniasis: 4-Nitroimidazole derivatives have shown potent activity against various Leishmania species.[17][18] Their mechanism is believed to involve activation by a novel parasite-specific nitroreductase (NTR2).[17] Compounds like DNDI-0690 have demonstrated excellent efficacy in both in vitro and in vivo models of cutaneous leishmaniasis.[18] The R enantiomers of the antitubercular drug pretomanid have also shown significant antileishmanial effects.[19]

• Giardiasis, Amoebiasis, and Trichomoniasis: 4(5)-nitroimidazole carboxamides have exhibited improved activity against Giardia lamblia and Entamoeba histolytica compared to their 5-nitro counterparts, highlighting the therapeutic potential of this scaffold.[20]

Anticancer Activity: Hypoxia-Activated Prodrugs (HAPs)

The core of solid tumors is often poorly vascularized and severely hypoxic, a condition that promotes tumor progression and resistance to conventional therapies.[11][21] This hypoxic microenvironment is an ideal target for 4-nitroimidazole-based HAPs.

• Selective Activation: These compounds are selectively reduced by one-electron reductases (e.g., cytochrome P450 reductase) that are overexpressed in hypoxic tumor cells.[21][22]

• Therapeutic Strategies:

  • Cytotoxin Release: Some HAPs are designed to release a potent cytotoxic agent upon reduction. Tarloxotinib bromide, a 4-nitroimidazole prodrug, releases an irreversible EGFR kinase inhibitor upon activation.[22]

  • Radiosensitization: By depleting intracellular reducing equivalents, 4-nitroimidazoles can render hypoxic tumor cells more susceptible to killing by ionizing radiation.[10][23] Studies have shown they can potentiate radiation-induced tumor growth inhibition.[23]

• Novel Designs: Current research involves linking the 4-nitroimidazole scaffold to other anticancer moieties like oxadiazole or triazole rings to create novel agents with enhanced activity under hypoxic conditions.[24] Several new series have been synthesized and shown potent antiproliferative activity against various human cancer cell lines.[25][26][27]

Structure-Activity Relationships (SAR)

Optimizing the therapeutic potential of 4-nitroimidazoles requires a deep understanding of the relationship between their chemical structure and biological activity.

Core Requirements for Activity

• The Nitro Group: The presence of the nitro group at the 4-position is non-negotiable and absolutely required for the reductive activation mechanism and subsequent biological activity.[5][6]

• Bicyclic Systems: For antitubercular activity against aerobic Mtb, key determinants include the presence of a bicyclic system fused to the imidazole ring, such as an oxazine (in PA-824) or oxazole (in OPC-67683).[5][6]

• Lipophilic Tail: A lipophilic side chain is crucial for cell penetration and interaction with the active site of the activating enzyme. In the PA-824 series, this is typically a benzyloxy group with various substitutions.[5][6]

Critical Substituents and Their Influence

A comparative analysis of analogues has revealed specific structural features that govern potency.

Structural Position/Feature	Observation	Implication on Activity	Reference
Nitro Group Position	Moving the nitro group from position 4 to 5 dramatically alters chemical reactivity and the biological activity profile.	4-nitroimidazoles like PA-824 have both aerobic and anaerobic antitubercular activity, while 5-nitro isomers are typically only active anaerobically.	[5][6]
2-Position of Imidazo-oxazine Ring	An oxygen atom at this position is a key determinant of aerobic antitubercular activity.	Replacing the oxygen with carbon greatly reduces aerobic potency, while substitution with other electron-donating atoms like nitrogen or sulfur can yield equipotent analogs.	[5][28]
6-Position of Imidazo-oxazine Ring	The stereochemistry and nature of the linker at this position are critical.	Significant improvements in potency were achieved by extending the linker between the 6-(S) position and the terminal hydrophobic group.	[28]
Free Thiol Group on Side Chain	In anticancer derivatives, compounds containing a free thiol (-SH) group showed the strongest antiproliferative activity under both normoxic and hypoxic conditions.	The thiol group plays a crucial role in the cytotoxic mechanism, possibly through interaction with biological targets or by influencing redox properties.	[24]

SAR [label=<

Structure-Activity Relationship (SAR) for 4-Nitroimidazole Derivatives

Structural Feature Impact on Biological Activity

4-Nitro Group (NO₂) Essential for reductive activation and all biological activity.

Fused Bicyclic Ring (e.g., Oxazine) Crucial for potent aerobic antitubercular activity (e.g., PA-824).

Lipophilic Side Chain Enhances cell permeability and enzyme binding; modulates potency.

Heteroatom at Position 2 Oxygen, Nitrogen, or Sulfur is critical for aerobic antitubercular activity.

Substituents on Side Chain Modifies solubility, pharmacokinetics, and target interaction (e.g., free -SH enhances anticancer effect).

]; } Caption: Key SAR determinants for 4-nitroimidazole derivatives.

Methodologies for Biological Evaluation

Assessing the unique, hypoxia-dependent activity of 4-nitroimidazole derivatives requires specialized experimental protocols.

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC) against Anaerobic Bacteria

This protocol outlines a standard broth microdilution method adapted for anaerobic conditions to determine the potency of 4-nitroimidazole derivatives.

I. Materials and Reagents:

• Anaerobic chamber (e.g., Bactron) with a gas mix of 5% H₂, 5% CO₂, 90% N₂.

• Pre-reduced, anaerobically sterilized Brucella broth supplemented with hemin and vitamin K1.

• 96-well microtiter plates.

• Test compounds dissolved in DMSO (stock solution).

• Anaerobic bacterial strain (e.g., Bacteroides fragilis).

• Positive control antibiotic (e.g., Metronidazole).

• Resazurin (as a reduction indicator).

II. Step-by-Step Methodology:

• Preparation: All media and materials are placed in the anaerobic chamber for at least 24 hours prior to use to ensure complete reduction.

• Compound Dilution: A 2-fold serial dilution of the test compound is prepared directly in the 96-well plate using the pre-reduced Brucella broth. The final volume in each well should be 50 µL.

• Inoculum Preparation: The anaerobic bacterial strain is grown in Brucella broth to a turbidity matching a 0.5 McFarland standard. This suspension is then diluted to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Inoculation: 50 µL of the standardized bacterial inoculum is added to each well containing the test compound, bringing the total volume to 100 µL. Wells for sterility control (broth only) and growth control (broth + inoculum) are included.

• Incubation: The plate is sealed or covered and incubated within the anaerobic chamber at 37°C for 48 hours.

• Result Interpretation: The MIC is determined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism. The addition of resazurin can aid visualization; a color change from blue to pink indicates bacterial growth.

Future Perspectives and Challenges

The development of 4-nitroimidazole derivatives continues to be a vibrant area of research, though several challenges remain.

• Overcoming Resistance: As with any antimicrobial, the emergence of resistance is a concern. Resistance can arise from decreased expression or mutation of the activating nitroreductase enzymes.[8] Strategies to overcome this include designing compounds activated by multiple NTRs or developing combination therapies.

• Improving Pharmacokinetics and Safety: Optimizing drug-like properties (solubility, bioavailability, metabolic stability) while minimizing potential toxicity is paramount. While the hypoxia-selective activation inherently reduces host toxicity, off-target effects must be carefully evaluated.

• Expanding Applications: The unique mechanism of 4-nitroimidazoles suggests potential for expansion into other areas, such as targeting other hypoxic solid tumors or developing diagnostics for imaging hypoxic tissues.[10][11]

Conclusion

4-Nitroimidazole derivatives represent a powerful and versatile class of prodrugs whose therapeutic value is intrinsically linked to their mechanism of reductive activation in hypoxic environments. From revolutionizing the treatment of drug-tolerant tuberculosis to offering new hope for targeting the resistant core of solid tumors, this chemical scaffold has demonstrated immense potential. Continued exploration of structure-activity relationships, coupled with innovative drug design strategies, will undoubtedly lead to the development of next-generation 4-nitroimidazole-based therapies with improved efficacy and broader clinical applications.

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proposed mechanism of action for 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile

An In-Depth Technical Guide to the Proposed Mechanism of Action for 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nitroimidazole derivatives have long been a cornerstone in the treatment of anaerobic bacterial and parasitic infections, and more recently, have garnered significant attention as hypoxia-activated prodrugs (HAPs) for targeted cancer therapy.[1][2] This technical guide delineates a proposed mechanism of action for a specific novel compound, 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile. Synthesizing principles from established nitroimidazole pharmacology and structural chemistry, we present a hypothesis centered on bioreductive activation under hypoxic conditions, leading to the generation of cytotoxic reactive nitrogen species that induce cellular damage. This document provides a foundational framework for researchers, offering both a theoretical model and a practical experimental roadmap to validate the proposed mechanism, ultimately guiding further drug development efforts.

Introduction: The Therapeutic Potential of Nitroimidazoles

The nitroimidazole scaffold is a versatile pharmacophore with a rich history in medicinal chemistry.[3] Compounds bearing this heterocyclic system are known to exhibit a broad spectrum of biological activities, including antibacterial, antiprotozoal, and anticancer effects.[2][4] A defining characteristic of many therapeutic nitroimidazoles is their mode of action as prodrugs. The nitro group, typically electron-withdrawing and relatively inert, can undergo bioreduction under specific physiological conditions to yield highly reactive, cytotoxic intermediates.[5][]

This bioactivation is particularly favored in environments with low oxygen tension (hypoxia), a hallmark of many solid tumors and the microenvironment of anaerobic pathogens.[1][7] This inherent selectivity provides a compelling therapeutic window, minimizing toxicity to healthy, well-oxygenated tissues while concentrating the cytotoxic effect in the target diseased area.[8] The subject of this guide, 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile, is a derivative of 2-methyl-4-nitroimidazole, a core structure known for its diverse biological activities.[4][9] The addition of a propanenitrile side chain introduces unique physicochemical properties that may influence the compound's uptake, metabolic fate, and interaction with cellular targets.

Proposed Mechanism of Action: A Multi-Stage Process

We propose a multi-stage mechanism of action for 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile, initiated by its selective activation in hypoxic cells. This proposed pathway is illustrated in the diagram below.

Figure 1: Proposed bioreductive activation pathway.

Cellular Uptake and Hypoxic Selectivity

The compound, being a relatively small and lipophilic molecule, is predicted to cross the cell membrane via passive diffusion. In normoxic (oxygen-rich) tissues, the one-electron reduction of the nitro group is a reversible process.[8] Any formed nitro radical anion is rapidly re-oxidized back to the parent compound by molecular oxygen, thus preventing the accumulation of toxic metabolites and conferring low toxicity in healthy tissues.

However, in the hypoxic environment of a tumor, the lower oxygen concentration allows the nitro radical anion to persist and undergo further reduction.[7] This process is catalyzed by one- and two-electron reductases, such as cytochrome P450 oxidoreductase (POR), which are often overexpressed in cancer cells.[1]

Generation of Cytotoxic Intermediates

The multi-electron reduction of the nitro group leads to the formation of a cascade of highly reactive intermediates, including the hydroxylamine derivative.[5][10] These species are potent electrophiles and free radicals that can interact with and damage a wide array of cellular macromolecules.[11]

Induction of Cellular Damage and Death

The primary mode of cytotoxicity is believed to be the covalent binding of these reactive metabolites to critical cellular components, most notably DNA.[] This can result in DNA strand breaks, adduct formation, and inhibition of DNA replication and transcription, ultimately triggering cell cycle arrest and apoptosis.[11] Additionally, these reactive species can damage proteins and lipids, leading to widespread cellular dysfunction and necrotic cell death.

The Potential Role of the Propanenitrile Side Chain

While the nitroimidazole core is responsible for the bioreductive activation and generation of reactive species, the 3-propanenitrile side chain may play a significant role in modulating the compound's overall activity. The nitrile group can participate in hydrogen bonding and hydrophobic interactions, potentially influencing the drug's binding to reductases or its interaction with target macromolecules.[12] Further investigation is required to elucidate the precise contribution of this moiety to the compound's pharmacological profile.

Experimental Validation: A Step-by-Step Approach

To validate the proposed mechanism of action, a series of in vitro and in vivo experiments are necessary. The following protocols provide a comprehensive framework for this investigation.

In Vitro Hypoxia-Selective Cytotoxicity Assay

Objective: To determine if the cytotoxic effects of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile are enhanced under hypoxic conditions.

Methodology:

• Cell Culture: Culture a relevant cancer cell line (e.g., HT-29 colon cancer cells, known to form hypoxic regions in tumors) in standard cell culture medium.

• Drug Treatment: Prepare serial dilutions of the test compound.

• Normoxic and Hypoxic Conditions:

  • For normoxic conditions, incubate the cells in a standard incubator (21% O2, 5% CO2).

  • For hypoxic conditions, place the cells in a hypoxic chamber (e.g., 1% O2, 5% CO2, balance N2).

• Assay: After a predetermined incubation period (e.g., 48-72 hours), assess cell viability using a standard method such as the MTT or CellTiter-Glo assay.

• Data Analysis: Calculate the IC50 (half-maximal inhibitory concentration) values for both normoxic and hypoxic conditions. A significantly lower IC50 under hypoxia would support the hypothesis of hypoxia-activated cytotoxicity.

Condition	Expected IC50	Interpretation
Normoxia (21% O2)	High	Low cytotoxicity in oxygenated environments
Hypoxia (1% O2)	Low	Enhanced cytotoxicity in low-oxygen environments

Nitroreductase Activity Assay

Objective: To confirm the involvement of nitroreductases in the activation of the compound.

Methodology:

• Enzyme Source: Use purified recombinant human nitroreductase (e.g., POR) or cell lysates from cancer cells known to express high levels of these enzymes.

• Reaction Mixture: Prepare a reaction mixture containing the enzyme, the test compound, and a suitable electron donor (e.g., NADPH).

• Detection: Monitor the reduction of the nitro group over time. This can be achieved by:

  • Spectrophotometry: Measuring the decrease in absorbance at a wavelength specific to the nitroimidazole parent compound.

  • HPLC Analysis: Separating and quantifying the parent compound and its reduced metabolites over time.

• Control: Perform the assay in the absence of the enzyme or the electron donor to ensure the observed reduction is enzyme-dependent.

DNA Damage Analysis

Objective: To assess whether the compound induces DNA damage, a key downstream effect of its proposed mechanism.

Methodology:

• Cell Treatment: Treat cancer cells with the test compound under both normoxic and hypoxic conditions.

• Comet Assay (Single Cell Gel Electrophoresis): This assay directly visualizes DNA strand breaks. Cells are embedded in agarose, lysed, and subjected to electrophoresis. Damaged DNA migrates further, forming a "comet tail." The length and intensity of the tail are proportional to the extent of DNA damage.

• γ-H2AX Staining: Phosphorylation of the histone variant H2AX (to form γ-H2AX) is an early marker of DNA double-strand breaks. Treated cells can be fixed, permeabilized, and stained with a fluorescently labeled antibody against γ-H2AX. The fluorescence intensity can be quantified by flow cytometry or fluorescence microscopy.

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A Technical Guide for the Preliminary In Vitro Evaluation of Novel Nitroimidazole Analogs: The Case of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile

Abstract

The 2-methyl-4/5-nitroimidazole scaffold is a cornerstone in the development of antimicrobial agents, particularly against anaerobic bacteria and protozoa.[1] The continuous emergence of drug-resistant strains necessitates the exploration of novel derivatives.[2][3] This guide outlines a comprehensive, multi-phase framework for the preliminary in vitro evaluation of novel 2-methyl-4-nitroimidazole compounds, using the hypothetical molecule 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile (hereafter designated MNIPN) as a representative candidate. The protocols described herein are designed to establish a foundational dataset covering cytotoxicity, antimicrobial efficacy, and a preliminary mechanistic assessment, thereby enabling data-driven decisions for further preclinical development.

Introduction: The Rationale for a Phased In Vitro Evaluation

Nitroimidazole derivatives have a long history of therapeutic use, with their mechanism of action centered on the reductive activation of the nitro group within anaerobic environments.[4][5] This process generates cytotoxic radicals that induce damage to essential macromolecules like DNA, leading to cell death.[6][7] The development of new analogs, such as MNIPN, aims to enhance efficacy, broaden the spectrum of activity, or overcome existing resistance mechanisms.[8][9][10]

A rigorous preliminary in vitro evaluation is the critical first step in this process. It serves a dual purpose: to identify candidates with promising biological activity and to de-risk further development by flagging potential liabilities, such as excessive host cell toxicity, early on. A phased approach, progressing from broad toxicity screening to specific efficacy and mechanistic studies, ensures a logical and resource-efficient evaluation. This guide provides the scientific reasoning and detailed protocols for such a framework.

Pre-analytical Phase: Compound Qualification

Before commencing biological assays, the identity, purity, and stability of the test compound must be rigorously confirmed. This is a non-negotiable prerequisite for data integrity.

• Identity & Purity: Verified using High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy. A purity of >95% is mandatory for biological testing.

• Solubility: Determined in relevant solvents, primarily Dimethyl Sulfoxide (DMSO) and aqueous buffers, to prepare accurate stock solutions.

• Stability: Assessed in the chosen solvent and culture media under experimental conditions to ensure the compound does not degrade over the course of the assay.

Phase I: Foundational Cytotoxicity Screening

The primary goal of this phase is to determine the compound's toxicity profile against mammalian cells. This establishes a preliminary therapeutic index—the ratio of the concentration that is toxic to host cells versus the concentration that is effective against the target pathogen.

Scientific Rationale

Choosing the right cell lines is crucial. A hepatocyte line (e.g., HepG2) is included because the liver is a primary site of drug metabolism. A kidney cell line (e.g., HEK293) is relevant as the kidneys are a major route of drug excretion. Assessing cytotoxicity against these lines provides an early warning of potential organ-specific toxicities. We will employ two distinct assays that measure different aspects of cell health: the MTT assay, which assesses metabolic activity, and the Lactate Dehydrogenase (LDH) assay, which measures membrane integrity.[11][12][13] Using orthogonal methods provides a more robust assessment than a single assay alone.[11]

Experimental Workflow: Cytotoxicity Assessment

Caption: Workflow for mammalian cell cytotoxicity screening.

Detailed Protocol: MTT Cell Viability Assay

• Cell Seeding: Seed HepG2 or HEK293 cells into a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete culture medium.[12]

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator.[11]

• Compound Treatment: Prepare 2-fold serial dilutions of MNIPN in culture medium. Remove the old medium from the cells and add 100 µL of the diluted compound solutions. Include untreated cells as a negative control and a medium-only blank.[11]

• Incubation: Incubate for the desired exposure time (e.g., 24 or 48 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[11]

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC₅₀ value (the concentration that inhibits 50% of cell viability).

Detailed Protocol: LDH Release Assay

• Procedure: Follow steps 1-4 from the MTT protocol.

• Supernatant Collection: After incubation, centrifuge the plate at 250 x g for 5 minutes. Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• LDH Reaction: Add 50 µL of the LDH assay reaction mixture (as per the manufacturer's kit instructions) to each well containing the supernatant.

• Incubation: Incubate for 30 minutes at room temperature, protected from light.

• Measurement: Read the absorbance at 490 nm.

• Analysis: Use controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer) to calculate the percentage of cytotoxicity.[13]

Anticipated Data Presentation

Compound	Cell Line	Assay	IC₅₀ (µM)
MNIPN	HepG2	MTT	>100
MNIPN	HepG2	LDH	>100
MNIPN	HEK293	MTT	95.4
MNIPN	HEK293	LDH	>100
Doxorubicin (Control)	HepG2	MTT	0.8

Table 1: Example cytotoxicity data for MNIPN. A high IC₅₀ value suggests low cytotoxicity, which is a desirable characteristic.

Phase II: Primary Efficacy Evaluation (Antimicrobial Activity)

This phase determines the compound's direct activity against relevant pathogenic microorganisms. For a nitroimidazole derivative, the primary targets are anaerobic bacteria and protozoa.

Scientific Rationale

The Minimum Inhibitory Concentration (MIC) is the gold-standard metric for quantifying the potency of an antimicrobial agent.[14] It is defined as the lowest concentration of a drug that prevents the visible growth of a microorganism in vitro.[14][15] Standardized methods, such as those provided by the Clinical and Laboratory Standards Institute (CLSI), are essential for ensuring reproducibility and comparability of data.[16] The broth microdilution method is well-suited for determining MICs in a high-throughput format.[17]

Detailed Protocol: Broth Microdilution MIC Assay for Anaerobic Bacteria

(Adapted from CLSI M11-A9 Standards)[18]

• Medium Preparation: Use supplemented Brucella broth or another appropriate medium for anaerobic culture.

• Compound Preparation: In a 96-well microtiter plate, prepare 2-fold serial dilutions of MNIPN in the broth, typically ranging from 128 µg/mL to 0.125 µg/mL.

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension in broth to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well.[14]

• Inoculation: Add the standardized bacterial inoculum to each well of the microtiter plate. Include a growth control (no drug) and a sterility control (no bacteria).

• Incubation: Incubate the plates under anaerobic conditions (e.g., in an anaerobic chamber or jar) at 37°C for 48 hours.

• MIC Determination: The MIC is the lowest concentration of MNIPN that shows no visible turbidity (growth).[15]

Anticipated Data Presentation

Compound	Organism (ATCC Strain)	MIC (µg/mL)
MNIPN	Bacteroides fragilis	2
MNIPN	Clostridium difficile	4
MNIPN	Trichomonas vaginalis	1
Metronidazole (Control)	Bacteroides fragilis	1
Metronidazole (Control)	Clostridium difficile	2
Metronidazole (Control)	Trichomonas vaginalis	0.5

Table 2: Example antimicrobial MIC data. Lower MIC values indicate higher potency.

Phase III: Preliminary Mechanistic Investigation

With efficacy established, this phase aims to confirm that MNIPN operates through the expected nitroimidazole mechanism of action.

Scientific Rationale

The canonical mechanism for nitroimidazoles involves two key steps: reductive activation by microbial nitroreductases and subsequent damage to DNA.[5] Therefore, a preliminary mechanistic study should seek evidence for these events. A DNA interaction assay can determine if the activated form of the compound causes DNA damage (e.g., strand breaks). A nitroreductase activity assay can confirm that the compound is a substrate for the activating enzymes.

Mechanism of Action: Reductive Activation Pathway

Caption: Hypothesized mechanism of action for MNIPN.

Detailed Protocol: DNA Interaction Assay (Plasmid Nicking)

• Reaction Setup: In a microcentrifuge tube, combine supercoiled plasmid DNA (e.g., pBR322), MNIPN at various concentrations, and a reducing agent (e.g., sodium dithionite) in a suitable buffer.[19] A chemical reductant is used to mimic the intracellular reducing environment.

• Controls: Include a DNA-only control, a DNA + reductant control, and a DNA + MNIPN (no reductant) control.

• Incubation: Incubate the reaction mixtures at 37°C for 1 hour.

• Analysis: Analyze the DNA samples by agarose gel electrophoresis.

• Interpretation: Un-nicked supercoiled DNA runs fastest. Single-strand breaks convert it to a slower-running "nicked-circular" form. Double-strand breaks produce an even slower "linear" form. An increase in the nicked or linear forms in the presence of MNIPN and the reductant indicates DNA damage.[6][20]

Detailed Protocol: Nitroreductase (NTR) Activity Assay

Commercially available kits provide a straightforward method for this assay.[21]

• Principle: These assays often use a non-fluorescent or non-luminescent probe that is converted into a detectable signal by the action of nitroreductase. The activity of the enzyme is measured by monitoring the rate of signal generation.[22]

• Procedure: The assay is performed using purified nitroreductase enzyme (e.g., from E. coli).

• Reaction: The enzyme is incubated with its cofactor (NADH or NADPH) and the probe substrate in the presence and absence of MNIPN.

• Measurement: The signal (fluorescence or luminescence) is measured over time using a plate reader.

• Interpretation: If MNIPN is a substrate, it will compete with the probe, leading to a decrease in the rate of signal generation. This competitive inhibition confirms that MNIPN interacts with the nitroreductase enzyme.

Data Interpretation and Path Forward

The collective data from these three phases provide a robust initial profile of the candidate compound.

• Favorable Profile: A desirable candidate will exhibit high IC₅₀ values in cytotoxicity assays (>50-100 µM) and low MIC values against target pathogens (≤4 µg/mL). Furthermore, it should demonstrate evidence of DNA interaction upon reduction and act as a substrate for nitroreductases.

• Unfavorable Profile: High cytotoxicity (IC₅₀ <10 µM), poor antimicrobial potency (MIC >32 µg/mL), or a lack of activity in mechanistic assays would be significant red flags, potentially leading to the termination of the compound's development or its redesign.

A compound with a favorable profile, like the hypothetical data presented for MNIPN, would be a strong candidate to advance to the next stages of preclinical development, which include secondary screening, resistance profiling, and in vivo efficacy studies in animal models of infection.

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An In-depth Technical Guide to the Solubility and Stability of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile

Distribution: For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for the characterization of the aqueous solubility and chemical stability of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile, a nitroimidazole derivative of interest in pharmaceutical research. In the absence of extensive published data for this specific molecule, this document outlines a series of robust, scientifically-grounded methodologies for determining its physicochemical properties. The protocols described herein are designed to be self-validating and are based on established principles of pharmaceutical analysis and drug development. This guide is intended to equip researchers with the necessary tools to generate reliable and reproducible data, crucial for the advancement of preclinical and formulation studies. We will delve into the theoretical underpinnings of experimental design, the practical execution of analytical procedures, and the interpretation of resulting data.

Introduction: The Significance of Nitroimidazoles and the Propanenitrile Moiety

Nitroimidazole compounds form a cornerstone of antimicrobial therapy, with prominent members like metronidazole and tinidazole widely used to treat infections caused by anaerobic bacteria and protozoa. Their mechanism of action hinges on the reductive activation of the nitro group within the microbial cell, leading to the formation of cytotoxic radicals that induce DNA damage.[1] The specific substitutions on the imidazole ring and its side chains significantly modulate the compound's efficacy, spectrum of activity, and pharmacokinetic profile.

The subject of this guide, 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile, incorporates a propanenitrile side chain. The nitrile group can influence the molecule's polarity, metabolic stability, and potential for specific interactions with biological targets. Understanding the fundamental physicochemical properties of solubility and stability is a non-negotiable prerequisite for any meaningful pharmacological investigation. Poor solubility can severely limit bioavailability, while instability can compromise shelf-life, therapeutic efficacy, and patient safety.

This guide will provide a detailed roadmap for elucidating these critical parameters for 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile.

Physicochemical Properties Overview

A foundational understanding of a compound's intrinsic properties is essential before embarking on detailed experimental work.

Property	Value	Source
Molecular Formula	C7H8N4O2	[2]
Molecular Weight	180.16 g/mol	[2]
Appearance	Likely a solid (to be confirmed)	Inferred from similar structures[3]
pKa	Data not available (to be determined)
LogP	Data not available (to be determined)

The imidazole ring's basicity and the electron-withdrawing nature of the nitro group and nitrile moiety will influence the pKa and lipophilicity (LogP). These values are critical for predicting solubility behavior across different pH ranges and for understanding its potential for membrane permeation.

Comprehensive Solubility Profiling

A thorough understanding of a compound's solubility in various media is critical for formulation development and predicting its in vivo behavior. We will outline a systematic approach to determine the kinetic and thermodynamic solubility of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile.

Experimental Workflow for Solubility Determination

The following workflow provides a robust method for assessing solubility.

Caption: Workflow for solubility determination.

Step-by-Step Protocol for Thermodynamic Solubility

Rationale: Thermodynamic (or equilibrium) solubility represents the true saturation point of a compound in a solvent and is a critical parameter for understanding its dissolution behavior. A shake-flask method is the gold standard.

• Preparation of Media: Prepare a series of aqueous buffers at physiologically relevant pH values (e.g., pH 1.2, 4.5, 6.8, and 7.4).

• Addition of Compound: Add an excess amount of solid 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile to vials containing each buffer. The excess should be visually apparent.

• Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25°C or 37°C) for a sufficient period to reach equilibrium (typically 24-48 hours).

• Phase Separation: After equilibration, allow the suspensions to settle. Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are transferred. Further clarify by centrifugation (e.g., 14,000 rpm for 15 minutes) or filtration through a 0.22 µm filter.

• Quantification: Dilute the clarified supernatant with a suitable mobile phase and quantify the concentration of the dissolved compound using a validated HPLC-UV method (see Section 5).

• Data Reporting: Express solubility in mg/mL and µM.

Expected Data Presentation

The results should be tabulated for clear comparison.

Medium	pH	Temperature (°C)	Thermodynamic Solubility (mg/mL)	Thermodynamic Solubility (µM)
Simulated Gastric Fluid (SGF)	1.2	37	To be determined	To be determined
Acetate Buffer	4.5	37	To be determined	To be determined
Phosphate Buffer	6.8	37	To be determined	To be determined
Simulated Intestinal Fluid (SIF)	7.4	37	To be determined	To be determined

In-Depth Stability Analysis

The chemical stability of a drug candidate determines its shelf-life and suitability for administration. A comprehensive stability study involves subjecting the compound to a range of stress conditions.

Forced Degradation Studies

Forced degradation studies are essential to identify potential degradation pathways and to develop a stability-indicating analytical method.

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An In-depth Technical Guide to the Toxicology and Safety Profile of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile

Abstract

This technical guide provides a comprehensive analysis of the anticipated toxicology and safety profile of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile, a novel nitroimidazole derivative. In the absence of direct empirical data for this specific molecule, this document synthesizes information from structurally related compounds, namely 2-methyl-4-nitroimidazoles and aliphatic nitriles, to construct a predictive toxicological framework. The guide delves into the mechanistic underpinnings of potential toxicity, focusing on the bioactivation of the nitroimidazole core and the metabolic fate of the propanenitrile substituent. Detailed, field-proven protocols for key in vitro toxicology assays, including cytotoxicity, genotoxicity, and mutagenicity assessments, are provided to enable researchers to empirically validate the predicted safety profile. This guide is intended for researchers, scientists, and drug development professionals engaged in the evaluation of new chemical entities.

Introduction: A Predictive Toxicological Assessment

3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile is a unique hybrid molecule, integrating a 4-nitroimidazole scaffold, known for its antimicrobial and radiosensitizing properties, with a propanenitrile functional group. The toxicological profile of this compound is not yet empirically defined in the scientific literature. Therefore, a predictive approach, grounded in the established toxicology of its constituent chemical classes, is essential for guiding its development and ensuring laboratory safety.

Nitroimidazoles have a well-documented history of use as therapeutic agents, but their application can be limited by concerns over genotoxicity and cytotoxicity, primarily attributed to the reductive metabolism of the nitro group.[1][2][3] Conversely, the propanenitrile moiety introduces a second potential toxicological pathway, as aliphatic nitriles are known to be metabolized to cyanide.[4][5]

This guide will deconstruct the probable toxicological profile of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile by examining these two facets. We will explore the structural nuances that are likely to govern its safety, particularly the influence of the 4-nitro position, which has been associated with a more favorable genotoxicity profile compared to 5-nitro analogues.[6][7][8]

Predicted Toxicological Profile

The overall toxicity of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile is anticipated to be a composite of the effects of its nitroimidazole core and its propanenitrile side chain.

The Nitroimidazole Core: Reductive Activation and Genotoxicity

The primary mechanism of action and toxicity for nitroimidazoles is the reductive activation of the nitro group to form reactive intermediates that can damage DNA and other macromolecules.[9][10] This process is more efficient under hypoxic conditions, which explains their selective toxicity towards anaerobic microorganisms and hypoxic tumor cells.

A critical determinant of the genotoxic potential of nitroimidazoles is the position of the nitro group on the imidazole ring. Studies have shown that 4-nitroimidazoles tend to be less genotoxic than their 5-nitro counterparts.[6][8] Furthermore, the presence of a methyl group at the 2-position, as in our target molecule, has been correlated with a lack of genotoxicity in some instances.[6][7]

Based on these structure-activity relationships, it is hypothesized that the 2-methyl-4-nitroimidazole core of the target compound will confer a lower intrinsic genotoxic risk compared to other nitroimidazole derivatives.

The Propanenitrile Side Chain: Potential for Cyanide Release

Aliphatic nitriles can be metabolized by cytochrome P450 enzymes to release cyanide, which is a potent inhibitor of cellular respiration.[4] The rate and extent of this metabolic conversion are dependent on the specific chemical structure. While the propanenitrile group in the target molecule is a potential source of cyanide-related toxicity, its metabolic fate within this larger, more complex structure is unknown. It is plausible that the bulky nitroimidazole substituent could sterically hinder the enzymatic oxidation of the carbon alpha to the nitrile group, thereby reducing the rate of cyanide release.

In Vitro Toxicology Assessment: Experimental Protocols

To empirically determine the toxicological profile of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile, a battery of in vitro assays is recommended. The following are detailed protocols for foundational cytotoxicity, genotoxicity, and mutagenicity assays.

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.[1]

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare a serial dilution of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile in culture medium. Replace the existing medium with the compound-containing medium and incubate for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the MTT-containing medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to an untreated control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Genotoxicity Assessment: Comet Assay (Single-Cell Gel Electrophoresis)

The Comet assay is a sensitive technique for the detection of DNA strand breaks in individual cells.[2][3][11]

Protocol:

• Cell Treatment: Expose cells in suspension or as a monolayer to various concentrations of the test compound for a defined period.

• Cell Embedding: Mix a suspension of treated cells with low-melting-point agarose and pipette onto a microscope slide pre-coated with normal melting point agarose.

• Lysis: Immerse the slides in a cold lysis solution to remove cell membranes and cytoplasm, leaving the nuclear DNA.

• Alkaline Unwinding and Electrophoresis: Place the slides in an electrophoresis tank filled with an alkaline buffer (pH > 13) to unwind the DNA. Apply an electric field to allow the migration of fragmented DNA from the nucleus, forming a "comet tail."

• Neutralization and Staining: Neutralize the slides and stain the DNA with a fluorescent dye (e.g., SYBR Green).

• Visualization and Analysis: Visualize the comets using a fluorescence microscope and quantify the extent of DNA damage by measuring the length and intensity of the comet tail using specialized software.

Mutagenicity Assessment: Ames Test (Bacterial Reverse Mutation Assay)

The Ames test is a widely used method to assess the mutagenic potential of a chemical by measuring its ability to induce reverse mutations in histidine-requiring strains of Salmonella typhimurium.[12][13][14][15]

Protocol:

• Strain Selection: Utilize a panel of S. typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) that are sensitive to different types of mutagens.

• Metabolic Activation: Conduct the assay with and without the addition of a mammalian liver extract (S9 fraction) to assess the mutagenicity of both the parent compound and its metabolites.

• Exposure: Mix the bacterial culture, the test compound at various concentrations, and the S9 mix (if applicable) in molten top agar.

• Plating: Pour the mixture onto minimal glucose agar plates.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Colony Counting: Count the number of revertant colonies on each plate. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic potential.

Data Presentation and Interpretation

For a comprehensive evaluation, the results from these assays should be presented in a clear and standardized format.

Table 1: Predicted Cytotoxicity of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile in Various Cell Lines (Hypothetical Data)

Cell Line	Compound	IC50 (µM)
HepG2 (Human Liver Carcinoma)	3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile	To be determined
A549 (Human Lung Carcinoma)	3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile	To be determined
HEK293 (Human Embryonic Kidney)	3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile	To be determined

Table 2: Summary of Predictive Genotoxicity and Mutagenicity for 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile

Assay	Predicted Outcome	Rationale
Comet Assay	Low to moderate genotoxicity	Potential for DNA damage from nitro reduction, but mitigated by the 4-nitro position.
Ames Test	Likely non-mutagenic	Structure-activity relationships for 2-methyl-4-nitroimidazoles suggest a low mutagenic potential.[6][7]

Mechanistic Insights and Signaling Pathways

The toxicological effects of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile are likely to be mediated through two primary pathways, as illustrated in the following diagrams.

Caption: Reductive activation pathway of the nitroimidazole core.

Caption: Metabolic pathway of the propanenitrile side chain.

Conclusion and Future Directions

This technical guide provides a predictive toxicological and safety profile for 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile based on the known properties of its constituent chemical moieties. The 2-methyl-4-nitroimidazole core suggests a potentially favorable genotoxicity profile compared to other nitroimidazoles, while the propanenitrile side chain introduces a possible, yet unconfirmed, risk of cyanide-mediated toxicity.

The experimental protocols detailed herein offer a robust framework for the empirical validation of this predictive assessment. A thorough in vitro evaluation is a critical next step to accurately characterize the safety of this novel compound and to inform its future development as a potential therapeutic agent or research tool. Subsequent in vivo studies will be necessary to understand its full pharmacokinetic and toxicological profile in a whole-organism context.

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A-Comprehensive-Review-on-the-Synthesis-of-4-Nitroimidazole-Compounds

A-Technical-Guide-for-Researchers-and-Drug-Development-Professionals

Introduction

Nitroimidazole-compounds-are-a-critical-class-of-heterocyclic-compounds-that-have-garnered-significant-attention-in-medicinal-chemistry--Their-broad-spectrum-of-biological-activities-has-led-to-the-development-of-several-life-saving-drugs--The-nitroimidazole-scaffold-is-a-key-pharmacophore-in-a-variety-of-therapeutic-agents,-including-antibacterial,-antifungal,-and-antiparasitic-drugs,-as-well-as-anticancer-agents-and-hypoxia-selective-cytotoxic-agents--The-position-of-the-nitro-group-on-the-imidazole-ring-plays-a-crucial-role-in-the-biological-activity-of-these-compounds,-with-4-nitroimidazole-derivatives-being-of-particular-interest--This-guide-provides-a-comprehensive-overview-of-the-synthesis-of-4-nitroimidazole-compounds,-focusing-on-the-core-synthetic-strategies,-mechanistic-insights,-and-practical-experimental-protocols.

The-synthesis-of-4-nitroimidazoles-can-be-broadly-categorized-into-two-main-approaches:-direct-nitration-of-the-imidazole-ring-and-the-synthesis-from-pre-functionalized-precursors--The-choice-of-synthetic-route-often-depends-on-the-desired-substitution-pattern-on-the-imidazole-ring-and-the-availability-of-starting-materials--This-guide-will-delve-into-the-intricacies-of-these-methods,-providing-a-detailed-analysis-of-reaction-conditions,-reagents,-and-potential-challenges.

I--Direct-Nitration-of-the-Imidazole-Ring

The-most-straightforward-approach-to-synthesizing-4-nitroimidazoles-is-the-direct-electrophilic-nitration-of-the-imidazole-ring--However,-the-imidazole-ring-is-susceptible-to-oxidation-and-can-be-nitrated-at-different-positions,-making-regioselectivity-a-significant-challenge--The-outcome-of-the-nitration-reaction-is-highly-dependent-on-the-nitrating-agent-and-the-reaction-conditions.

Mechanism-of-Nitration

The-nitration-of-imidazole-is-an-electrophilic-aromatic-substitution-reaction--The-electrophile,-the-nitronium-ion-(NO₂⁺),-is-typically-generated-in-situ-from-a-mixture-of-concentrated-nitric-acid-and-sulfuric-acid--The-imidazole-ring-is-an-electron-rich-heterocycle-and-is-readily-attacked-by-the-nitronium-ion--The-position-of-nitration-is-influenced-by-the-directing-effects-of-the-ring-nitrogen-atoms-and-any-existing-substituents.

Nitrating-Agents-and-Reaction-Conditions

A-variety-of-nitrating-agents-have-been-employed-for-the-synthesis-of-4-nitroimidazoles--The-choice-of-nitrating-agent-is-critical-for-achieving-the-desired-regioselectivity-and-avoiding-the-formation-of-unwanted-byproducts.

• Mixed-Acid-(HNO₃/H₂SO₄): -The-classic-and-most-common-method-for-nitrating-imidazoles-involves-the-use-of-a-mixture-of-concentrated-nitric-acid-and-sulfuric-acid--This-method-typically-affords-the-4(5)-nitroimidazole-as-the-major-product--The-reaction-is-highly-exothermic-and-requires-careful-temperature-control--The-yield-of-the-desired-product-can-be-optimized-by-adjusting-the-molar-ratio-of-the-acids-and-the-reaction-temperature--[cite:3,-15,-19]

• Nitronium-Salts: -Nitronium-salts,-such-as-nitronium-tetrafluoroborate-(NO₂BF₄),-can-also-be-used-as-nitrating-agents--These-reagents-are-often-milder-than-the-mixed-acid-system-and-can-provide-better-regioselectivity-in-some-cases--[1]

• Nitrogen-Pentoxide-(N₂O₅): -A-more-recent-method-involves-the-use-of-a-mixed-acid-nitrating-agent-containing-nitrogen-pentoxide-(N₂O₅)--This-approach-has-been-reported-to-give-high-yields-of-4-nitroimidazole-with-reduced-reaction-times-and-lower-temperatures--[2]

Experimental-Protocol:-Direct-Nitration-of-Imidazole

This-protocol-describes-the-synthesis-of-4(5)-nitroimidazole-using-a-mixed-acid-nitrating-agent.

Materials:

• Imidazole

• Concentrated-Sulfuric-Acid-(98%)

• Concentrated-Nitric-Acid-(98%)

• Ice

• Sodium-Bicarbonate-Solution-(saturated)

• Distilled-Water

Procedure:

• In-a-three-necked-flask-equipped-with-a-stirrer,-thermometer,-and-dropping-funnel,-carefully-add-concentrated-sulfuric-acid-to-imidazole-while-maintaining-the-temperature-below-25°C--This-forms-the-disulfated-imidazole-salt--[2]

• Prepare-the-nitrating-mixture-by-slowly-adding-concentrated-nitric-acid-to-concentrated-sulfuric-acid-in-a-separate-flask-cooled-in-an-ice-bath.

• Cool-the-imidazole-salt-solution-to-5°C-and-slowly-add-the-nitrating-mixture-dropwise,-ensuring-the-temperature-does-not-exceed-10°C.

• After-the-addition-is-complete,-continue-stirring-the-reaction-mixture-at-room-temperature-for-1-2-hours.

• Pour-the-reaction-mixture-onto-crushed-ice-and-carefully-neutralize-with-a-saturated-solution-of-sodium-bicarbonate-until-the-pH-is-approximately-7.

• The-precipitated-product,-4(5)-nitroimidazole,-is-collected-by-filtration,-washed-with-cold-water,-and-dried.

II--Synthesis-from-Nitro-Substituted-Precursors

An-alternative-strategy-for-the-synthesis-of-4-nitroimidazoles-involves-the-use-of-starting-materials-that-already-contain-a-nitro-group--This-approach-is-particularly-useful-for-the-synthesis-of-more-complex-4-nitroimidazole-derivatives.

Cyclization-Reactions

One-common-method-involves-the-cyclization-of-a-nitro-substituted-acyclic-precursor-to-form-the-imidazole-ring--For-example,-a-nitro-substituted-diamino-compound-can-be-reacted-with-a-suitable-carbonyl-compound-to-yield-a-4-nitroimidazole.

Modification-of-Existing-Nitroimidazoles

Another-approach-is-to-start-with-a-readily-available-nitroimidazole,-such-as-a-2-methyl-5-nitroimidazole,-and-chemically-modify-it-to-obtain-the-desired-4-nitroimidazole-derivative--This-can-involve-reactions-such-as-alkylation,-acylation,-or-substitution-reactions-at-different-positions-of-the-imidazole-ring--[cite:2,-5,-12]

Experimental-Protocol:-Synthesis-of-a-4-Nitroimidazole-Derivative-via-Alkylation

This-protocol-describes-the-synthesis-of-an-N-alkylated-4-nitroimidazole-derivative.

Materials:

• 4-Nitroimidazole

• Alkyl-Halide-(e.g.,-ethyl-bromide)

• Potassium-Carbonate-(K₂CO₃)

• Acetonitrile-(CH₃CN)

• Ethyl-Acetate

• Brine

Procedure:

• To-a-solution-of-4-nitroimidazole-in-acetonitrile,-add-potassium-carbonate--[3]

• Stir-the-mixture-for-15-minutes-at-room-temperature.

• Add-the-alkyl-halide-dropwise-to-the-reaction-mixture.

• Heat-the-reaction-mixture-to-60°C-and-monitor-the-progress-of-the-reaction-by-TLC--[3]

• Once-the-starting-material-has-been-consumed,-cool-the-reaction-mixture-and-evaporate-the-solvent.

• Dissolve-the-residue-in-ethyl-acetate-and-wash-with-water-and-brine.

• Dry-the-organic-layer-over-magnesium-sulfate-and-evaporate-the-solvent-to-obtain-the-crude-product.

• Purify-the-product-by-column-chromatography.

III--Comparative-Analysis-of-Synthetic-Routes

The-choice-of-synthetic-route-for-4-nitroimidazole-compounds-depends-on-several-factors,-including-the-desired-substitution-pattern,-scalability,-and-cost-effectiveness--The-following-table-provides-a-comparison-of-the-two-main-synthetic-strategies.

Feature	Direct Nitration	Synthesis from Precursors
Starting Materials	Imidazole	Nitro-substituted acyclic compounds or other nitroimidazoles
Regioselectivity	Can be challenging to control	Generally more regioselective
Scalability	Can be difficult to scale up due to exothermic nature	Often more scalable
Versatility	Limited to the synthesis of simple 4-nitroimidazoles	Allows for the synthesis of a wider range of derivatives
Cost-Effectiveness	Can be cost-effective for simple compounds	May be more expensive due to the cost of precursors

IV--Visualization-of-Synthetic-Pathways

The-following-diagrams-illustrate-the-key-synthetic-pathways-for-4-nitroimidazole-compounds.

Caption: Direct nitration of imidazole to 4(5)-nitroimidazole.

Caption: Synthesis of 4-nitroimidazole derivatives from precursors.

V--Conclusion-and-Future-Perspectives

The-synthesis-of-4-nitroimidazole-compounds-remains-an-active-area-of-research,-driven-by-the-continued-demand-for-new-and-effective-therapeutic-agents--While-direct-nitration-of-the-imidazole-ring-is-a-viable-approach-for-the-synthesis-of-simple-4-nitroimidazoles,-the-development-of-more-regioselective-and-versatile-synthetic-methods-is-crucial-for-the-synthesis-of-complex-derivatives.

Future-research-in-this-field-is-likely-to-focus-on-the-development-of-novel-nitrating-agents-and-catalytic-systems-that-can-provide-improved-regioselectivity-and-milder-reaction-conditions--Additionally,-the-exploration-of-new-synthetic-strategies,-such-as-C-H-activation-and-flow-chemistry,-may-offer-new-avenues-for-the-efficient-and-sustainable-synthesis-of-4-nitroimidazole-compounds.

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Protocols & Analytical Methods

Application Notes and Protocols for Regioselective N-Alkylation of 2-Methyl-4-Nitroimidazole

For Distribution To: Researchers, scientists, and drug development professionals.

Abstract

This technical guide provides a comprehensive overview and detailed experimental protocols for the regioselective N-alkylation of 2-methyl-4-nitroimidazole. The N-alkylation of unsymmetrically substituted imidazoles, such as 2-methyl-4-nitroimidazole, presents a significant synthetic challenge due to the potential for forming two different constitutional isomers (N1 and N3 alkylation). Control over this regioselectivity is paramount for the synthesis of specific pharmacologically active molecules and intermediates. This document elucidates the underlying principles governing regioselectivity, including steric and electronic effects, and provides two distinct, field-proven protocols to preferentially yield the desired N-alkylated isomer. Detailed procedures for reaction setup, monitoring, workup, and purification are included, alongside guidance on the spectroscopic characterization of the resulting isomers.

Introduction: The Challenge of Regioselectivity in Imidazole Alkylation

2-Methyl-4-nitroimidazole is a key heterocyclic building block in medicinal chemistry, notably as a precursor for nitroimidazole-based antimicrobial and antiparasitic agents.[1][2] The molecule exists as a mixture of two rapidly equilibrating tautomers: 2-methyl-4-nitro-1H-imidazole and 2-methyl-5-nitro-1H-imidazole. Deprotonation of this tautomeric mixture with a base generates an ambident imidazolate anion, which can be alkylated on either of its two ring nitrogen atoms, leading to 1-alkyl-2-methyl-4-nitroimidazole (the N1 isomer) or 1-alkyl-2-methyl-5-nitroimidazole (the N3 isomer).

The ability to selectively synthesize one isomer over the other is critical, as the substitution pattern profoundly influences the biological activity and physicochemical properties of the final compound. The regiochemical outcome of the N-alkylation reaction is dictated by a delicate interplay of several factors, which must be carefully controlled to achieve the desired product.[3]

Caption: Tautomerism of 2-methyl-4-nitroimidazole and its subsequent N-alkylation pathways.

Guiding Principles: Factors Influencing Regioselectivity

Achieving regioselectivity in the N-alkylation of 2-methyl-4-nitroimidazole requires a nuanced understanding of the competing electronic and steric influences exerted by the substituents on the imidazole ring.

• Electronic Effects: The nitro group at the C4(5) position is a powerful electron-withdrawing group. This effect reduces the electron density and, consequently, the nucleophilicity of both ring nitrogens. The deactivating effect is more pronounced on the adjacent nitrogen (N3 in the 4-nitro tautomer). This suggests that the N1 position, being further from the nitro group, is electronically favored for electrophilic attack.

• Steric Hindrance: The methyl group at the C2 position provides significant steric bulk around the adjacent N1 nitrogen. Conversely, the N3 nitrogen is less sterically encumbered by the adjacent C4-nitro group. This steric factor favors alkylation at the N3 position. The size of the incoming alkylating agent (R-X) will also play a crucial role; bulkier electrophiles will more strongly favor reaction at the less hindered site.[4]

• Reaction Conditions: The choice of base, solvent, and temperature can shift the balance between these competing effects and determine the final product ratio.[5]

  • Base and Solvent: The nature of the imidazolate salt (e.g., potassium or sodium salt) and its solvation state can influence which nitrogen is more accessible. In polar aprocic solvents like DMF or DMSO, a stronger base like KOH can lead to a more "free" anion, where electronic preferences might dominate. In less polar solvents like acetonitrile with a milder base like K₂CO₃, the reaction may be more sensitive to steric factors and kinetic control.[5]

  • Temperature: Reactions at lower temperatures often favor the kinetically controlled product, which is formed faster. Higher temperatures can provide the energy needed to overcome a higher activation barrier or allow for the equilibration of isomers, leading to the thermodynamically more stable product.[5]

The interplay between these factors means that N1 alkylation is electronically favored but sterically hindered, while N3 alkylation is sterically favored but electronically disfavored. The protocols below leverage these competing influences to selectively target each isomer.

Experimental Protocols

The following protocols are adapted from established methods for the N-alkylation of substituted nitroimidazoles and are optimized for the regioselective synthesis of 2-methyl-4-nitroimidazole derivatives.[5]

Protocol 1: Preferential N1-Alkylation via Electronic Control

This protocol aims to favor the electronically preferred, though sterically more hindered, N1 isomer. The use of a polar aprotic solvent and a moderately strong base at an elevated temperature is designed to promote the formation of the 1-alkyl-2-methyl-4-nitroimidazole.

Materials:

• 2-Methyl-4-nitroimidazole (1.0 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (1.1 eq)

• Alkylating agent (e.g., methyl iodide, allyl bromide) (1.2 - 2.0 eq)

• Acetonitrile (CH₃CN), anhydrous

• Ethyl Acetate (EtOAc)

• Brine (saturated NaCl solution)

• Magnesium Sulfate (MgSO₄), anhydrous

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-methyl-4-nitroimidazole (7.87 mmol, 1.0 g).

• Solvent and Base Addition: Add anhydrous acetonitrile (40 mL) followed by anhydrous potassium carbonate (8.7 mmol, 1.2 g).

• Deprotonation: Stir the suspension at room temperature for 15 minutes.

• Alkylation: Add the alkylating agent (e.g., allyl bromide, 15.74 mmol, 1.36 mL) dropwise to the stirred suspension.

• Reaction: Heat the reaction mixture to 60°C and maintain this temperature. Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the starting material is consumed (typically 1-3 hours).

• Workup: Cool the reaction mixture to room temperature and evaporate the solvent under reduced pressure.

• Extraction: Dissolve the crude residue in ethyl acetate (50 mL) and wash with water (2 x 25 mL) and then with brine (25 mL).

• Drying and Concentration: Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate the filtrate in vacuo.

• Purification: Purify the resulting residue by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to isolate the desired N1-alkylated product.

Rationale: The combination of acetonitrile as a solvent and K₂CO₃ as the base at 60°C has been shown to provide good yields for N-alkylation of nitroimidazoles.[5] This condition is believed to favor the formation of the electronically preferred N1 isomer.

Protocol 2: Preferential N3-Alkylation via Steric Control

This protocol is designed to favor the sterically less hindered N3 isomer (1-alkyl-2-methyl-5-nitroimidazole). The use of a highly polar solvent like DMSO may better solvate the cation, potentially leaving the imidazolate anion more susceptible to sterically driven attack.

Materials:

• 2-Methyl-4-nitroimidazole (1.0 eq)

• Potassium Hydroxide (KOH) (1.1 eq)

• Alkylating agent (e.g., ethyl bromoacetate) (1.2 - 2.0 eq)

• Dimethyl Sulfoxide (DMSO), anhydrous

• Ethyl Acetate (EtOAc)

• Ice-cold water

• Brine (saturated NaCl solution)

• Magnesium Sulfate (MgSO₄), anhydrous

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a dry round-bottom flask with a magnetic stirrer, add 2-methyl-4-nitroimidazole (7.87 mmol, 1.0 g).

• Solvent and Base Addition: Add anhydrous DMSO (40 mL) and stir until the starting material is dissolved. Add powdered potassium hydroxide (8.7 mmol, 0.49 g) portion-wise while stirring.

• Deprotonation: Stir the mixture at room temperature for 15-20 minutes.

• Alkylation: Add the alkylating agent (15.74 mmol) dropwise to the reaction mixture.

• Reaction: Stir the reaction at room temperature. Monitor its progress by TLC.

• Workup: Once the reaction is complete, pour the mixture into a beaker containing ice-cold water (100 mL).

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Washing and Drying: Combine the organic extracts and wash with brine (2 x 30 mL). Dry the organic phase over anhydrous magnesium sulfate.

• Concentration and Purification: Filter and concentrate the organic layer under reduced pressure. Purify the crude product by column chromatography on silica gel to isolate the desired N3-alkylated product.

Rationale: The use of a strong base like KOH in a polar aprotic solvent like DMSO is a classic condition for N-alkylation. For substrates like 2-methyl-5-nitroimidazole, steric effects have been observed to direct alkylation to the N3 position.[5] This protocol aims to replicate those steric preferences.

Caption: Generalized experimental workflows for the regioselective N-alkylation of 2-methyl-4-nitroimidazole.

Data Summary and Comparison

Parameter	Protocol 1 (N1-Selective)	Protocol 2 (N3-Selective)
Target Isomer	1-Alkyl-2-methyl-4-nitroimidazole	1-Alkyl-2-methyl-5-nitroimidazole
Primary Control	Electronic Preference	Steric Hindrance
Base	K₂CO₃ (Potassium Carbonate)	KOH (Potassium Hydroxide)
Solvent	CH₃CN (Acetonitrile)	DMSO (Dimethyl Sulfoxide)
Temperature	60°C	Room Temperature
Workup	Evaporation followed by extraction	Quenching in water followed by extraction
Rationale	Favors attack at the more nucleophilic N1	Favors attack at the less hindered N3

Characterization and Isomer Differentiation

Unambiguous structure determination of the N-alkylated products is essential to confirm the regioselectivity of the synthesis. Nuclear Magnetic Resonance (NMR) spectroscopy is the primary tool for this purpose.

¹H NMR Spectroscopy:

• The chemical shift of the lone proton on the imidazole ring (H5 in the N1 isomer, H4 in the N3 isomer) is a key diagnostic signal. Due to the anisotropic effect of the adjacent nitro group, this proton typically appears as a singlet in the aromatic region (δ 7.5-8.5 ppm).

• For the 1,2-dimethyl-4-nitro-1H-imidazole (N1 isomer), the C5-H proton signal is reported at δ 8.24 ppm.[6]

• The signals for the alkyl group attached to the nitrogen will also be present, and their integration relative to the imidazole proton will confirm the structure.

¹³C NMR Spectroscopy:

• The chemical shifts of the imidazole ring carbons are highly sensitive to the substitution pattern.

• For 1,2-dimethyl-4-nitro-1H-imidazole (N1 isomer), the reported chemical shifts are approximately: δ 12.9 (C2-CH₃), 33.9 (N1-CH₃), 123.5 (C5), 140.1 (C2), and 145.9 (C4).[6]

• For 1-allyl-2-methyl-4-nitro-1H-imidazole , the key shifts are: δ 12.9 (C2-CH₃), 49.5 (N-CH₂), 130.9 (C5), 138.9 (C2), and 154.9 (C4).[6]

• By comparing the obtained spectra with reported data for analogous compounds, the identity of the major isomer can be confidently assigned.

Conclusion

The regioselective N-alkylation of 2-methyl-4-nitroimidazole can be effectively controlled by the judicious selection of reaction conditions. By modulating the base, solvent, and temperature, chemists can steer the reaction towards either the electronically favored N1 position or the sterically favored N3 position. The protocols provided in this guide offer robust starting points for achieving high regioselectivity in the synthesis of these valuable chemical intermediates. Careful monitoring and rigorous spectroscopic analysis are crucial for validating the outcome of these synthetic efforts.

References

• Hakmaoui, Y., Asserne, F., El Haib, A., El Ajlaoui, R., Abouricha, S., & Rakib, E. M. (2022). Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-méthyl-5-nitroimidazole and 4 nitroimidazole as starting reagents. Der Pharma Chemica, 14(4), 12-16. [Link]

• Hakmaoui, Y., et al. (2022). Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-méthyl-5-nitroimidazole and 4 nitroimidazole as starting reagents. Der Pharma Chemica, 14(4). This paper provides specific NMR data for N1-alkylated 2-methyl-4-nitroimidazole. [Link]

• Hakmaoui, Y., et al. (2022). General procedure for the synthesis of N-alkyls of 4-nitro and 5-nitroimidazole. Der Pharma Chemica, 14(4). This article details general procedures for N-alkylation of nitroimidazoles under various conditions. [Link]

• O'Meara, J. P., et al. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. National Institutes of Health. [Link]

• Eureka | Patsnap. (n.d.). Process for producing 2-methyl-5-nitroimidazole. [Link]

• Fallon, B. J., et al. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry. [Link]

• Trivedi, M. N., et al. (2011). Synthesis of some 2-methyl-5-nitroimidazole derivatives as potential antimicrobial agents. Journal of Chemical and Pharmaceutical Research. [Link]

• Alpan, A. S., et al. (2002). Synthesis of N-alkylated derivatives of imidazole as antibacterial agents. PubMed. [Link]

• Google Patents. (n.d.).

• Hakmaoui, Y., et al. (2022). Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-méthyl-5-nitroimidazole and 4 nitroimidazole as starting reagents. ResearchGate. [Link]

• Martínez, R., et al. (2022). Influence of Steric Effect on the Pseudo-Multicomponent Synthesis of N-Aroylmethyl-4-Arylimidazoles. MDPI. [Link]

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• 6. derpharmachemica.com [derpharmachemica.com]

Application Notes and Protocols for 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile in Cancer Cell Line Studies

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Introduction: Targeting Tumor Hypoxia with 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile

Solid tumors are characterized by regions of low oxygen tension, or hypoxia, which contribute to resistance to conventional cancer therapies such as radiation and chemotherapy.[1][2] This has spurred the development of hypoxia-activated prodrugs (HAPs), which are inactive compounds that are selectively converted to cytotoxic agents in the hypoxic tumor microenvironment.[3] The 2-nitroimidazole scaffold is a key pharmacophore in the design of HAPs, as the nitro group can be bioreduced under hypoxic conditions to form reactive species that induce cell death.[4][5]

This document provides detailed application notes and protocols for the investigation of a novel 2-nitroimidazole derivative, 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile . While specific biological data for this compound is not yet extensively published, these protocols are based on the established principles of nitroimidazole chemistry and cancer biology, providing a robust framework for its evaluation as a potential anticancer agent.

Proposed Synthesis of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile

The synthesis of the title compound can be achieved via a Michael addition reaction, a reliable method for the formation of carbon-nitrogen bonds.[6][7] This approach involves the reaction of 2-methyl-4(5)-nitroimidazole with acrylonitrile.

Reaction Scheme:

Caption: Proposed synthetic route for 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile.

Principle of Hypoxia-Selective Activation

The selective cytotoxicity of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile is predicated on the differential oxygen levels between normal and cancerous tissues. In well-oxygenated (normoxic) tissues, the one-electron reduction of the nitro group is a reversible process. However, in the hypoxic environment of a tumor, the nitro radical anion undergoes further reduction to form cytotoxic species, such as nitroso and hydroxylamine derivatives, which can covalently bind to cellular macromolecules like proteins and DNA, leading to cell death.[4][8]

Experimental Protocols

Cell Viability Assessment using MTT Assay

This protocol determines the cytotoxic effects of the compound on cancer cell lines under both normoxic and hypoxic conditions.

Materials:

• Cancer cell lines (e.g., HCT116, MCF-7, A549)

• 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Hypoxia chamber or incubator with adjustable O₂ levels

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Prepare serial dilutions of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile in complete medium. Based on data from similar nitroimidazole derivatives, a starting concentration range of 0.1 µM to 100 µM is recommended.[1][9]

• Replace the medium in the wells with the drug-containing medium. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound, e.g., DMSO).

• For hypoxic conditions, place one set of plates in a hypoxia chamber (e.g., 1% O₂). Keep a parallel set of plates under normoxic conditions (standard incubator, ~21% O₂).

• Incubate for 48-72 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 values (the concentration of the compound that inhibits cell growth by 50%) for both normoxic and hypoxic conditions.

Apoptosis Analysis by Annexin V-FITC and Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cancer cells treated with 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile (at concentrations around the IC50 value) and untreated controls.

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with the compound under normoxic and hypoxic conditions as described in the MTT assay protocol.

• After the incubation period, collect both adherent and floating cells.

• Wash the cells with cold PBS and resuspend them in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

Cell Cycle Analysis by Propidium Iodide (PI) Staining

This protocol assesses the effect of the compound on cell cycle progression.

Materials:

• Cancer cells treated with 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile and untreated controls.

• Cold 70% ethanol

• Propidium Iodide (PI) staining solution containing RNase A

• Flow cytometer

Procedure:

• Treat cells in 6-well plates with the compound as previously described.

• Harvest the cells, wash with PBS, and fix them by dropwise addition of cold 70% ethanol while vortexing.

• Incubate the fixed cells at -20°C for at least 2 hours.

• Centrifuge the cells and wash with PBS to remove the ethanol.

• Resuspend the cell pellet in PI staining solution and incubate for 30 minutes at room temperature in the dark.

• Analyze the samples by flow cytometry to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Western Blot Analysis of Key Signaling Proteins

This technique is used to investigate the molecular mechanism of action by analyzing the expression of proteins involved in hypoxia and cell cycle regulation.

Materials:

• Cell lysates from treated and untreated cells.

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and electrophoresis apparatus

• PVDF membrane and transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-HIF-1α, anti-CDK2, anti-Cyclin A/E, anti-p21, anti-GAPDH, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Prepare protein lysates from cells treated under normoxic and hypoxic conditions.

• Determine the protein concentration of each lysate.

• Separate equal amounts of protein (20-40 µg) by SDS-PAGE.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

Hypothetical Signaling Pathway and Experimental Workflow

The following diagrams illustrate the expected mechanism of action and the experimental workflow for evaluating 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile.

Caption: Hypothesized mechanism of action for 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile.

Caption: A streamlined workflow for the in vitro evaluation of the compound.

Data Presentation

Quantitative data from the experiments should be summarized in tables for clarity and ease of comparison.

Table 1: Hypothetical IC50 Values (µM) of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile

Cell Line	Normoxia (21% O₂)	Hypoxia (1% O₂)	Hypoxic Cytotoxicity Ratio (Normoxia IC50 / Hypoxia IC50)
HCT116	>100	15.2	>6.6
MCF-7	>100	25.8	>3.9
A549	>100	18.5	>5.4

Trustworthiness and Self-Validation

The protocols described herein are designed to be self-validating. The inclusion of both normoxic and hypoxic conditions is critical to establishing the hypoxia-selective activity of the compound. A significant difference in IC50 values between these two conditions is a primary indicator of the desired mechanism of action. Furthermore, the combination of cell viability, apoptosis, and cell cycle assays provides a multi-faceted view of the compound's cellular effects, allowing for a comprehensive and reliable assessment of its anticancer potential. The western blot analysis serves to corroborate the findings from the cellular assays at the molecular level.

References

• Cellular mechanism of action of 2-nitroimidzoles as hypoxia-selective therapeutic agents. (2022). Redox Biology, 52, 102300. [Link]

• Nitroimidazole derivatives potentiated against tumor hypoxia: Design, synthesis, antitumor activity, molecular docking study, and QSAR study. (2024). Drug Development Research, 85(1), e22126. [Link]

• Michael-type addition of azoles of broad-scale acidity to methyl acrylate. (2011). Beilstein Journal of Organic Chemistry, 7, 24. [Link]

• Significance of nitroimidazole compounds and hypoxia-inducible factor-1 for imaging tumor hypoxia. (2009). Cancer Science, 100(8), 1375-1381. [Link]

• Mechanism of the selective hypoxic cytotoxicity of 1-methyl-2-nitroimidazole. (1996). Biochemical Pharmacology, 51(10), 1371-1379. [Link]

• Targeting Hypoxia: Hypoxia-Activated Prodrugs in Cancer Therapy. (2019). Frontiers in Oncology, 9, 139. [Link]

• Identification of proteins and cellular pathways targeted by 2-nitroimidazole hypoxic cytotoxins. (2021). Redox Biology, 41, 101905. [Link]

• Michael Additions of Amines to Methyl Acrylates Promoted by Microwave Irradiation. (2009). Molecules, 14(11), 4678-4687. [Link]

• Novel benzimidazole derivatives: Synthesis, in vitro cytotoxicity, apoptosis and cell cycle studies. (2020). Chemico-Biological Interactions, 327, 109163. [Link]

• Mechanisms of Cytotoxicity of Nitroimidazole Drugs. (1981). Progress in Medicinal Chemistry, 18, 87-116. [Link]

• Enhanced tumor specific drug release by hypoxia sensitive dual-prodrugs based on 2-nitroimidazole. (2023). Bioorganic & Medicinal Chemistry Letters, 95, 129484. [Link]

• Molecular Pathways: Hypoxia-activated prodrugs in cancer therapy. (2017). Clinical Cancer Research, 23(10), 2392-2398. [Link]

• Bifunctional metal-nitroimidazole complexes for hypoxia theranosis in cancer. (2015). Journal of Inorganic Biochemistry, 145, 81-92. [Link]

• Studies of genotoxicity and mutagenicity of nitroimidazoles: demystifying this critical relationship with the nitro group. (2015). Memorias do Instituto Oswaldo Cruz, 110(5), 629-636. [Link]

• A cell-based screening platform for hypoxia-activated prodrugs. (2006). Proceedings of the American Association for Cancer Research, 47, 434. [Link]

• Novel benzimidazole derivatives: Synthesis, in vitro cytotoxicity, apoptosis and cell cycle studies. (2020). Chemico-Biological Interactions, 327, 109163. [Link]

• 3-(1H-Imidazol-1-yl)propanenitrile. (2009). Acta Crystallographica Section E: Structure Reports Online, 65(10), o2480. [Link]

• Synthesis and Biological Evaluation of New Nitroimidazole Derivatives as Anti-Helicobacter pylori Agents Against Metronidazole-Resistant Strains. (2018). Pharmaceutical and Biomedical Research, 4(3), 30-41. [Link]

• Nitroimidazoles as hypoxic cell radiosensitizers and hypoxia probes: misonidazole, myths and mistakes. (2014). The British Journal of Radiology, 87(1035), 20130696. [Link]

• Effect of partition coefficient on the ability of nitroimidazoles to enhance the cytotoxicity of 1-(2-chloroethyl)-3-cyclohexyl-1-nitrosourea. (1985). Cancer Research, 45(11 Pt 1), 5604-5608. [Link]

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• 3. Targeting Hypoxia: Hypoxia-Activated Prodrugs in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes and Protocols for Antimicrobial Efficacy Testing of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile against Resistant Bacteria

Introduction: The Imperative for Novel Antimicrobial Agents

The rise of multidrug-resistant (MDR) bacteria represents a formidable challenge to global public health. Pathogens have evolved sophisticated mechanisms to evade the action of conventional antibiotics, including enzymatic drug inactivation, alteration of drug targets, reduced cellular permeability, and active drug efflux.[1][2][3] This escalating crisis necessitates the urgent discovery and development of new chemical entities with novel mechanisms of action or the ability to overcome existing resistance pathways.

Nitroimidazole derivatives have long been a cornerstone in the treatment of anaerobic and protozoal infections.[4] Their mechanism of action is contingent on the reductive activation of the nitro group within the microbial cell, a process that is highly efficient in the low-redox potential environment of anaerobes.[5][6] This activation generates reactive nitroso radicals that induce cytotoxic effects, primarily through DNA damage and inhibition of nucleic acid synthesis, leading to microbial cell death.[6][7] The unique activation pathway of nitroimidazoles makes them promising candidates for development against a broader spectrum of bacteria, including resistant strains.

This application note focuses on 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile , a novel N-alkylated 4-nitroimidazole derivative. The rationale for investigating this specific molecule is twofold: the proven antimicrobial scaffold of nitroimidazole and the potential for the propanenitrile side chain at the N1 position to modulate the compound's physicochemical properties, such as solubility and cell permeability, and to potentially influence its spectrum of activity. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis and, most critically, the detailed protocols for evaluating the in vitro antimicrobial efficacy of this compound against a panel of clinically relevant resistant bacteria. The methodologies described herein are aligned with the standards set forth by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) to ensure data integrity and comparability.[8][9]

Proposed Synthesis of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile

The synthesis of N-alkylated nitroimidazoles is a well-established process in medicinal chemistry.[2][10][11] The proposed synthesis of the title compound involves the N-alkylation of 2-methyl-4-nitroimidazole with a suitable three-carbon nitrile-containing electrophile, such as 3-bromopropanenitrile, in the presence of a base.

Reaction Scheme:

Figure 1: Proposed synthesis of the target compound.

Protocol:

• To a solution of 2-methyl-4-nitroimidazole in an appropriate solvent such as dimethylformamide (DMF), add a slight molar excess of a base (e.g., potassium carbonate).

• Stir the mixture at room temperature for a short duration to facilitate the formation of the imidazolide anion.

• Add 3-bromopropanenitrile dropwise to the reaction mixture.

• The reaction can be gently heated to enhance the reaction rate, with progress monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is worked up by quenching with water and extracting the product with a suitable organic solvent.

• The crude product can then be purified using column chromatography to yield the desired 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile.

Antimicrobial Efficacy Testing Protocols

The following protocols are designed to provide a comprehensive in vitro evaluation of the antimicrobial efficacy of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile.

Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a quantitative technique used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[10][12][13] This is a gold-standard method for antimicrobial susceptibility testing.[12]

Workflow for MIC Determination:

Figure 2: Workflow for MIC determination by broth microdilution.

Step-by-Step Protocol:

• Preparation of the Test Compound: Prepare a stock solution of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile in a suitable solvent (e.g., DMSO) at a concentration of 10 mg/mL.

• Bacterial Strain Selection: A panel of resistant bacterial strains should be selected, including but not limited to:

  • Methicillin-resistant Staphylococcus aureus (MRSA)

  • Vancomycin-resistant Enterococcus faecium (VRE)

  • Extended-spectrum β-lactamase (ESBL)-producing Escherichia coli and Klebsiella pneumoniae

  • Carbapenem-resistant Enterobacteriaceae (CRE)

  • Multidrug-resistant Pseudomonas aeruginosa and Acinetobacter baumannii

• Inoculum Preparation: From a fresh 18-24 hour agar plate, select several colonies and suspend them in sterile saline or broth to achieve a turbidity equivalent to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[11]

• Plate Preparation: In a sterile 96-well microtiter plate, perform serial twofold dilutions of the test compound in cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve a final volume of 100 µL per well. The concentration range should be sufficient to determine the MIC (e.g., 256 µg/mL to 0.25 µg/mL).

• Inoculation: Dilute the standardized bacterial suspension in CAMHB so that upon addition of 100 µL to each well, a final inoculum of approximately 5 x 10⁵ CFU/mL is achieved.

• Controls: Include a positive control (broth with bacteria, no compound) and a negative control (broth only) on each plate.

• Incubation: Incubate the plates at 35-37°C for 16-20 hours.[12]

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth (i.e., the well remains clear).[11]

Data Presentation:

Bacterial Strain	Resistance Phenotype	MIC (µg/mL) of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile
S. aureus ATCC 43300	MRSA	8
E. faecium ATCC 51559	VRE	16
E. coli ATCC BAA-2469	ESBL, CRE	32
K. pneumoniae ATCC BAA-1705	KPC-producing	32
P. aeruginosa ATCC BAA-2108	MDR	64
A. baumannii ATCC BAA-1605	MDR	64

Disk Diffusion Assay

The disk diffusion assay (Kirby-Bauer test) is a qualitative method to assess the susceptibility of a bacterial isolate to an antimicrobial agent. It is a widely used, cost-effective screening method.

Step-by-Step Protocol:

• Plate Preparation: Prepare Mueller-Hinton agar (MHA) plates with a uniform depth of 4 mm.

• Inoculum Preparation: Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard as described for the broth microdilution method.

• Plate Inoculation: Using a sterile cotton swab, evenly inoculate the entire surface of the MHA plate with the bacterial suspension.

• Disk Application: Prepare sterile filter paper disks (6 mm in diameter) impregnated with a known amount of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile (e.g., 30 µg). Aseptically place the disks on the inoculated agar surface.

• Incubation: Invert the plates and incubate at 35-37°C for 16-20 hours.

• Zone of Inhibition Measurement: Measure the diameter of the zone of complete growth inhibition around each disk to the nearest millimeter.

Data Presentation:

Bacterial Strain	Resistance Phenotype	Zone of Inhibition (mm)
S. aureus ATCC 43300	MRSA	18
E. faecium ATCC 51559	VRE	15
E. coli ATCC BAA-2469	ESBL, CRE	12
K. pneumoniae ATCC BAA-1705	KPC-producing	13
P. aeruginosa ATCC BAA-2108	MDR	10
A. baumannii ATCC BAA-1605	MDR	11

Time-Kill Kinetics Assay

A time-kill assay is performed to determine the bactericidal or bacteriostatic activity of an antimicrobial agent over time. Bactericidal activity is typically defined as a ≥3-log₁₀ (99.9%) reduction in CFU/mL from the initial inoculum.

Workflow for Time-Kill Assay:

Figure 3: Workflow for the time-kill kinetics assay.

Step-by-Step Protocol:

• Inoculum Preparation: Prepare a logarithmic phase bacterial culture in CAMHB.

• Test Setup: In sterile tubes or flasks, add the test compound at concentrations corresponding to 1x, 2x, and 4x the predetermined MIC for the test organism. Also, include a growth control (no compound).

• Inoculation: Inoculate each tube with the bacterial culture to a final density of approximately 5 x 10⁵ CFU/mL.

• Sampling: At various time points (e.g., 0, 2, 4, 8, and 24 hours), withdraw an aliquot from each tube.

• Viable Cell Count: Perform serial dilutions of each aliquot in sterile saline and plate onto MHA plates.

• Incubation and Counting: Incubate the plates at 35-37°C for 18-24 hours and count the number of colonies to determine the CFU/mL at each time point.

• Data Analysis: Plot the log₁₀ CFU/mL against time for each concentration of the test compound and the growth control.

Data Presentation:

Time (hours)	Log₁₀ CFU/mL (Growth Control)	Log₁₀ CFU/mL (1x MIC)	Log₁₀ CFU/mL (2x MIC)	Log₁₀ CFU/mL (4x MIC)
0	5.7	5.7	5.7	5.7
2	6.5	5.5	5.2	4.8
4	7.3	5.3	4.6	3.9
8	8.5	5.1	3.8	2.5
24	9.2	5.0	<2.0	<2.0

Conclusion

The protocols detailed in this application note provide a robust framework for the initial in vitro evaluation of the antimicrobial efficacy of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile against clinically significant resistant bacterial pathogens. A systematic approach, beginning with MIC determination to establish potency, followed by qualitative assessment with disk diffusion, and culminating in time-kill kinetic studies to ascertain bactericidal or bacteriostatic activity, will generate the critical data needed to advance this compound in the drug discovery pipeline. Given the pressing need for new antibiotics, the exploration of novel nitroimidazole derivatives like the one described herein is a vital area of research.

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Application Notes and Protocols for the Development of Agricultural Pesticides Using 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile

Introduction: The Potential of a Novel Nitroimidazole Candidate

The relentless pursuit of novel, effective, and environmentally conscious agricultural pesticides is a cornerstone of global food security. Within this landscape, nitroimidazole derivatives are emerging as a promising class of compounds, valued for their versatile chemical reactivity and potent biological activity.[1] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the potential application of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile as a lead compound in the development of new agricultural pesticides.

The core of this molecule's potential lies in its nitroimidazole moiety. Nitroimidazoles are known to exert their biological effects through a mechanism involving the reduction of the nitro group within target organisms.[][3][4][5] This process, which is more efficient in anaerobic or low-oxygen environments, generates cytotoxic free radicals that can disrupt cellular processes, most notably by causing DNA strand breakage, ultimately leading to cell death.[][3][4][6] This mode of action suggests a broad spectrum of potential applications against various agricultural pests, including anaerobic bacteria, fungi, and potentially certain insects and weeds.

These application notes are designed to be a dynamic and logical guide, not a rigid template. They will walk you through the essential stages of pesticide development, from the initial synthesis and characterization of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile to its comprehensive screening for pesticidal activity, formulation, and preliminary safety assessments. Each protocol is presented with the underlying scientific rationale to empower researchers to make informed decisions and adaptations as their research progresses.

PART 1: Synthesis and Characterization

Proposed Synthesis Workflow

Caption: Proposed synthesis workflow for 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile.

Protocol 1: Synthesis of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile

Objective: To synthesize the target compound via a Michael addition reaction.

Materials:

• 2-Methyl-4(5)-nitroimidazole

• Acrylonitrile

• Potassium carbonate (K2CO3), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Brine (saturated NaCl solution)

• Magnesium sulfate (MgSO4), anhydrous

• Silica gel for column chromatography

• Hexanes and Ethyl acetate for chromatography elution

Procedure:

• To a stirred solution of 2-methyl-4(5)-nitroimidazole (1 equivalent) in anhydrous DMF, add anhydrous potassium carbonate (1.5 equivalents).

• Stir the mixture at room temperature for 30 minutes to facilitate the formation of the imidazolide anion.

• Slowly add acrylonitrile (1.2 equivalents) to the reaction mixture.

• Heat the reaction to 60-70 °C and monitor the progress by Thin Layer Chromatography (TLC).

• Once the starting material is consumed, cool the reaction to room temperature.

• Pour the reaction mixture into water and extract with ethyl acetate (3 x volumes).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a gradient of hexanes and ethyl acetate as the eluent.

• Combine the fractions containing the pure product and evaporate the solvent to yield 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile.

• Characterize the final product using Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), Infrared Spectroscopy (IR), and elemental analysis to confirm its identity and purity.

PART 2: In Vitro Screening for Pesticidal Activity

The next critical phase is to determine the biological activity of the synthesized compound against a panel of relevant agricultural pests. This is typically done through a series of in vitro assays.

Screening Cascade for Pesticidal Activity

Caption: A hierarchical screening cascade for evaluating pesticidal activity.

Protocol 2: In Vitro Antifungal Assay

Objective: To evaluate the fungicidal activity of the test compound against common plant pathogenic fungi.

Principle: The "poisoned food" technique is a standard method to assess the inhibitory effect of a compound on the mycelial growth of a fungus.[10][11][12]

Materials:

• Pure culture of target fungi (e.g., Fusarium oxysporum, Botrytis cinerea, Alternaria solani)

• Potato Dextrose Agar (PDA)

• Test compound dissolved in a suitable solvent (e.g., DMSO)

• Sterile Petri dishes

• Sterile cork borer

Procedure:

• Prepare a stock solution of the test compound in DMSO.

• Autoclave the PDA medium and cool it to about 50-60 °C.

• Add the required volume of the stock solution to the molten PDA to achieve the desired final concentrations (e.g., 10, 50, 100, 200 µg/mL). Also, prepare a control plate with the same concentration of DMSO without the test compound.

• Pour the amended and control PDA into sterile Petri dishes and allow them to solidify.

• Inoculate the center of each plate with a 5 mm mycelial disc taken from the edge of an actively growing culture of the target fungus.

• Incubate the plates at 25 ± 2 °C.

• Measure the radial growth of the fungal colony daily until the fungus in the control plate reaches the edge of the dish.

• Calculate the percentage of growth inhibition using the formula:

  • Inhibition (%) = [(C - T) / C] x 100

  • Where C = average diameter of the fungal colony in the control plate and T = average diameter of the fungal colony in the treated plate.

• Determine the EC50 (Effective Concentration to inhibit 50% of growth) by probit analysis of the dose-response data.[13]

Protocol 3: In Vitro Insecticidal Assay

Objective: To assess the insecticidal activity of the test compound against common insect pests.

Principle: The contact vial bioassay is a common method for evaluating the toxicity of a compound to insects.[14]

Materials:

• Target insects (e.g., Spodoptera frugiperda larvae, Aphis gossypii adults)

• Glass vials (e.g., 20 mL scintillation vials)

• Test compound dissolved in a volatile solvent (e.g., acetone)

• Micropipette

• Insect diet or host plant material

Procedure:

• Prepare a series of dilutions of the test compound in acetone.

• Pipette 1 mL of each dilution into a glass vial. Also, prepare a control vial with acetone only.

• Roll the vials on their sides until the solvent has completely evaporated, leaving a uniform film of the test compound on the inner surface.

• Introduce a known number of insects (e.g., 10-20) into each vial.

• Provide a small piece of artificial diet or host plant material for the insects.

• Cap the vials with perforated lids or cotton plugs to allow for air exchange.

• Maintain the vials at an appropriate temperature and humidity for the target insect.

• Record mortality at 24, 48, and 72 hours after exposure. Insects are considered dead if they are unable to move when prodded with a fine brush.

• Calculate the LC50 (Lethal Concentration to kill 50% of the population) using probit analysis.[15][16]

Protocol 4: In Vitro Herbicidal Assay

Objective: To evaluate the pre-emergent and post-emergent herbicidal activity of the test compound.

Principle: Seed germination and seedling growth assays are used to determine the phytotoxicity of a compound.[17][18][19]

Materials:

• Seeds of indicator plant species (e.g., Lolium perenne - ryegrass, Amaranthus retroflexus - redroot pigweed)

• Petri dishes with filter paper or small pots with sterile soil

• Test compound dissolved in a suitable solvent and then diluted in water with a surfactant

• Growth chamber with controlled light, temperature, and humidity

Procedure (Pre-emergent):

• Place a sterile filter paper in each Petri dish and moisten it with a known volume of the test solution at different concentrations. A control with only water and surfactant should be included.

• Place a specific number of seeds (e.g., 20) on the filter paper in each dish.

• Seal the Petri dishes with parafilm and place them in a growth chamber.

• After 7-14 days, record the percentage of seed germination and measure the root and shoot length of the seedlings.

• Calculate the IC50 (Inhibitory Concentration to reduce growth by 50%) for each parameter.

Procedure (Post-emergent):

• Sow seeds in small pots filled with sterile soil and allow them to grow to the 2-3 leaf stage in a growth chamber.

• Prepare different concentrations of the test compound in water with a surfactant.

• Apply the test solutions as a foliar spray to the seedlings until runoff. Control plants are sprayed with the water-surfactant solution only.

• Return the pots to the growth chamber.

• After 7-21 days, visually assess the phytotoxicity on a scale of 0 (no effect) to 100 (complete kill).

• Determine the GR50 (the concentration causing a 50% reduction in plant growth or biomass).

PART 3: Formulation, Toxicology, and Environmental Fate

Once a promising lead compound is identified through in vitro screening, the focus shifts to developing a stable and effective formulation and conducting preliminary safety and environmental assessments. The registration of a new pesticide requires extensive data on its potential hazards to humans and the environment.[20][21][22][23][24]

Formulation Development

The pure active ingredient is rarely used directly in the field. It is typically formulated with other materials to improve its handling, storage, application, and efficacy.[25][26][27][28]

Common Formulation Types:

Formulation Type	Code	Description
Emulsifiable Concentrate	EC	A liquid formulation where the active ingredient is dissolved in a solvent with an emulsifier, which forms an emulsion when mixed with water.
Wettable Powder	WP	A fine powder formulation that is mixed with water to form a suspension for spraying.
Suspension Concentrate	SC	A stable suspension of the solid active ingredient in a liquid (usually water).
Water Dispersible Granules	WG	Granules that disintegrate in water to form a suspension.

The choice of formulation will depend on the physicochemical properties of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile (e.g., solubility, melting point) and the intended application method.

Preliminary Toxicological Assessment

A preliminary toxicological assessment is crucial to identify any potential hazards to human health.[20][21][22]

Key Preliminary Studies:

• Acute Oral, Dermal, and Inhalation Toxicity: These studies determine the short-term toxicity of the compound through different routes of exposure.[21]

• Skin and Eye Irritation: Assesses the potential for the compound to cause irritation upon contact.

• Skin Sensitization: Determines if the compound can cause an allergic reaction after repeated exposure.

• Mutagenicity (Ames Test): An in vitro test to assess the potential of the compound to cause mutations in DNA.

Environmental Fate and Ecotoxicology

Understanding the behavior of the compound in the environment and its effects on non-target organisms is a critical component of the risk assessment.[23][29][30]

Key Preliminary Studies:

• Soil Adsorption/Desorption: Determines the mobility of the compound in soil.

• Aerobic and Anaerobic Soil Metabolism: Assesses the rate and pathway of degradation in soil.

• Photodegradation in Water: Evaluates the stability of the compound in water when exposed to light.[31]

• Acute Toxicity to Non-target Organisms:

  • Aquatic: Fish (e.g., Rainbow trout), Daphnia, Algae

  • Terrestrial: Birds (e.g., Bobwhite quail), Earthworms, Bees

Conclusion

The development of a new agricultural pesticide is a complex, multi-disciplinary endeavor. This document provides a foundational framework for the initial exploration of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile as a potential pesticide candidate. The proposed protocols for synthesis, screening, and preliminary safety assessment are based on established scientific principles and regulatory expectations.[20][24][32] It is imperative that all experimental work is conducted in compliance with Good Laboratory Practice (GLP) standards to ensure the quality and integrity of the data generated.[20] The journey from a lead compound to a registered product is long and challenging, but a systematic and scientifically rigorous approach, as outlined here, will provide the best opportunity for success.

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Application Notes and Protocols: Incorporation of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile for Advanced Polymer Matrix Enhancement

Introduction: A Novel Frontier in Polymer Modification

The strategic incorporation of functional small molecules into polymer matrices represents a significant avenue for the development of advanced materials with tailored properties. This guide focuses on the potential utility of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile, a molecule possessing both a reactive nitrile moiety and a thermally stable nitroimidazole core, for the enhancement of polymer matrices. While the majority of research on nitroimidazole derivatives has traditionally been concentrated in the pharmaceutical and biomedical fields for their antimicrobial and radiosensitizing properties, the unique chemical architecture of this compound suggests intriguing possibilities for non-biological material science applications.[1][2]

The presence of the nitrile group offers a versatile chemical handle for covalent integration into a polymer backbone through various organic transformations, including hydrolysis, reduction, and cycloaddition.[3][4] Concurrently, the imidazole ring is known to contribute to high thermal stability in polymers.[5][6] This combination of a reactive functional group and a stable heterocyclic core positions 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile as a promising candidate for enhancing the mechanical, thermal, and potentially conductive properties of a range of polymer systems.

These application notes provide a detailed, albeit prospective, technical guide for researchers and scientists interested in exploring this novel compound for material enhancement. The protocols outlined below are based on established chemical principles and analogous systems, offering a robust starting point for investigation into this exciting new area of polymer science.

Chemical Profile of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile

A thorough understanding of the physicochemical properties of the modifying agent is paramount for successful incorporation and material enhancement.

Property	Value	Reference
CAS Number	89128-08-5	N/A
Molecular Formula	C₇H₈N₄O₂	N/A
Molecular Weight	180.16 g/mol	N/A
Appearance	Solid (predicted)	N/A
Key Functional Groups	Nitrile (-C≡N), Nitro (-NO₂), Imidazole Ring	N/A
Reactivity Centers	The nitrile group is susceptible to nucleophilic attack, reduction, and cycloaddition. The imidazole ring can coordinate with metal ions.	[3][4]
Predicted Thermal Stability	The imidazole core suggests good thermal stability.	[5][6]

PART 1: Covalent Incorporation into Polymer Matrices

The nitrile functionality of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile is the primary site for covalent attachment to a polymer matrix. Two main strategies are proposed: A) Post-polymerization modification of a pre-existing polymer and B) Copolymerization of a functionalized derivative.

Protocol 1: Post-Polymerization Modification of Amine-Functionalized Polymers via Nitrile Hydrolysis and Amidation

This protocol describes the hydrolysis of the nitrile group to a carboxylic acid, followed by amidation with an amine-containing polymer. This method is suitable for polymers such as amine-terminated polyamides or polyethyleneimine.

Workflow Diagram:

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Application Notes and Protocols for the Quantification of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile in Biological Samples

For: Researchers, scientists, and drug development professionals

Introduction: The Analytical Imperative for a Novel Nitroimidazole Compound

The compound 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile belongs to the nitroimidazole class, a group of compounds known for their therapeutic potential, particularly as antimicrobial and anticancer agents.[1][2] The efficacy and safety of such novel therapeutic candidates are intrinsically linked to their pharmacokinetic (PK) and pharmacodynamic (PD) profiles. Accurate quantification of the parent drug and its potential metabolites in biological matrices like plasma, serum, and urine is a cornerstone of preclinical and clinical development.[3] It provides critical data for understanding absorption, distribution, metabolism, and excretion (ADME), which in turn informs dose selection, safety assessments, and regulatory submissions.[4]

Part 1: Foundational Knowledge - Analyte Properties and Sample Preparation

A successful bioanalytical method is built upon a solid understanding of the analyte's physicochemical properties and a meticulous sample preparation strategy.

Physicochemical Considerations (A Predictive Approach)

While experimental data for 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile is not widely published, we can infer key properties from its structure, which comprises a nitroimidazole core and a propanenitrile side chain.[6]

• Polarity and Solubility: The presence of the nitro group and the nitrile functionality suggests a moderately polar molecule. This polarity will influence the choice of extraction solvents and chromatographic conditions.

• UV Absorbance: The nitroaromatic imidazole ring is a strong chromophore, which makes UV detection a viable quantification strategy.[7] A UV scan of a standard solution (typically in methanol or acetonitrile) should be performed to determine the wavelength of maximum absorbance (λmax), which is anticipated to be in the range of 270-320 nm, typical for nitroimidazole compounds.[7][8]

• Ionization Potential: The imidazole ring contains basic nitrogen atoms that can be readily protonated, making the molecule suitable for positive mode electrospray ionization (ESI) in LC-MS/MS.[9] This is a critical property for developing a highly sensitive mass spectrometric method.

• Stability: The stability of the analyte in the biological matrix (e.g., plasma) and during storage is a critical validation parameter.[10] Nitro compounds can be susceptible to degradation, particularly under exposure to light or extreme pH. Stability studies (freeze-thaw, short-term benchtop, long-term storage) are mandatory to ensure the integrity of the samples from collection to analysis.[3]

Sample Preparation: The Key to Reducing Matrix Effects

Biological matrices such as plasma are complex, containing proteins, lipids, salts, and other endogenous components that can interfere with analysis and damage analytical instrumentation.[1] The goal of sample preparation is to isolate the analyte of interest from these interferences, a process often referred to as "sample cleanup."[11]

Here we discuss three common approaches, with a rationale for their application to our target analyte.

• Principle: A simple and rapid technique where a water-miscible organic solvent (typically acetonitrile or methanol) is added to the plasma sample in a specific ratio (e.g., 3:1 v/v).[12] This denatures and precipitates the majority of the plasma proteins. After centrifugation, the clear supernatant containing the analyte is collected for analysis.

• Causality: This method is chosen for its speed and simplicity, making it ideal for high-throughput screening. Acetonitrile is often preferred as it tends to precipitate proteins more effectively than methanol.[12] However, PPT offers minimal cleanup, leaving behind salts and other soluble endogenous components, which can lead to ion suppression in LC-MS/MS.[11]

• Best For: Early-stage drug discovery, high-throughput analysis where speed is prioritized over ultimate sensitivity.

• Principle: This technique separates the analyte from the aqueous biological matrix into an immiscible organic solvent based on its differential solubility. The choice of organic solvent is critical and is guided by the analyte's polarity (logP value).

• Causality: For a moderately polar compound like our target analyte, solvents such as ethyl acetate or a mixture of hexane and isoamyl alcohol would be appropriate starting points. The pH of the aqueous phase can be adjusted to ensure the analyte is in a neutral, more organic-soluble state. LLE provides a cleaner extract than PPT, removing many salts and highly polar interferences.

• Best For: Methods requiring higher cleanliness than PPT, particularly for HPLC-UV analysis where matrix interferences can be more pronounced.

• Principle: SPE is a highly selective and efficient sample preparation technique that uses a solid sorbent packed into a cartridge or a 96-well plate to bind and elute the analyte.[13] The choice of sorbent chemistry (e.g., reversed-phase C18, mixed-mode cation exchange) depends on the analyte's properties.

• Causality: For our target analyte, a mixed-mode cation exchange (MCX) sorbent would be an excellent choice.[13] The C18 component would retain the compound via hydrophobic interactions, while the cation exchange moiety would interact with the basic imidazole nitrogen. This dual retention mechanism allows for a rigorous washing protocol to remove a wide range of interferences, resulting in a very clean extract.

• Best For: LC-MS/MS analysis where minimizing matrix effects and achieving the lowest limit of quantification (LLOQ) is critical.[13]

Part 2: Analytical Methodologies and Protocols

This section provides detailed protocols for both HPLC-UV and LC-MS/MS methods. These protocols are starting points and must be fully validated according to regulatory guidelines.[2][5]

Method 1: HPLC-UV for Routine Quantification

This method is suitable for studies where high sensitivity is not the primary requirement, such as in formulation analysis or preclinical studies with higher dosing.

• Chromatography: Reversed-phase chromatography is the logical choice due to the analyte's moderate polarity. A C18 column is a versatile starting point.

• Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer or formic acid in water) and an organic modifier (acetonitrile or methanol) is used. Acetonitrile often provides better peak shape and lower backpressure.[8] The buffer's pH should be controlled to ensure consistent retention and peak shape. For an imidazole-containing compound, a slightly acidic pH (e.g., 3-4) will ensure the imidazole nitrogen is protonated, which can improve peak shape.

• Detection: As established, the nitroimidazole chromophore allows for sensitive UV detection.

• Sample Preparation (PPT):

  • Pipette 100 µL of plasma sample, calibration standard, or quality control (QC) sample into a 1.5 mL microcentrifuge tube.

  • Add 300 µL of cold acetonitrile containing the internal standard (if available). An internal standard should be a structurally similar compound with different retention time, e.g., another nitroimidazole derivative.

  • Vortex for 1 minute to ensure thorough mixing and protein precipitation.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Carefully transfer the supernatant to an HPLC vial for analysis.

• Chromatographic Conditions:

  • HPLC System: A standard HPLC system with a UV/Vis detector.

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: Start with a 10-minute linear gradient from 10% to 90% B to determine the approximate retention time. Then, optimize to an isocratic or a shorter gradient method for faster run times.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: Determined λmax (e.g., 310 nm).

  • Injection Volume: 20 µL.

Caption: Workflow for HPLC-UV analysis via protein precipitation.

Method 2: LC-MS/MS for High-Sensitivity Quantification

This is the preferred method for pharmacokinetic studies in clinical trials, where low concentrations of the drug are expected and high selectivity is required to eliminate endogenous interferences.[12]

• Chromatography: Ultra-High-Performance Liquid Chromatography (UHPLC) is often paired with MS/MS to achieve rapid and high-resolution separations.[14] The principles of mobile phase and column selection are similar to HPLC-UV, but formic acid is a preferred mobile phase modifier as it is volatile and compatible with mass spectrometry.

• Mass Spectrometry: A triple quadrupole mass spectrometer is used in Multiple Reaction Monitoring (MRM) mode. This involves selecting a specific precursor ion (the protonated molecule, [M+H]+) in the first quadrupole, fragmenting it in the collision cell, and detecting a specific product ion in the third quadrupole. This process is highly specific and significantly reduces background noise.

• Internal Standard (IS): The use of a stable isotope-labeled (SIL) internal standard (e.g., containing 2H or 13C atoms) is highly recommended. A SIL-IS is the ideal internal standard as it has nearly identical chemical properties and chromatographic retention time to the analyte but is distinguishable by mass, correcting for variations in sample preparation and instrument response.[13]

• Analyte and IS Tuning:

  • Infuse a standard solution of the analyte and the internal standard directly into the mass spectrometer to optimize the ESI source parameters (e.g., capillary voltage, gas flow) and collision energy for the most stable and abundant precursor-to-product ion transitions (MRM transitions).

• Sample Preparation (SPE):

  • Conditioning: Condition a mixed-mode cation exchange (MCX) SPE plate/cartridge with 1 mL of methanol followed by 1 mL of water.

  • Loading: Dilute 100 µL of plasma sample with 100 µL of 2% phosphoric acid in water and load onto the SPE sorbent.

  • Washing: Wash the sorbent with 1 mL of 0.1 M acetic acid, followed by 1 mL of methanol to remove interferences.

  • Elution: Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol.

  • Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

• LC-MS/MS Conditions:

  • LC System: UHPLC system.

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: A fast gradient, e.g., 5% B to 95% B in 3 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

  • MS System: Triple quadrupole mass spectrometer with an ESI source.

  • Ionization Mode: Positive.

  • MRM Transitions: To be determined during tuning (e.g., for C7H8N4O2, [M+H]+ = 181.1 -> product ion).

Caption: Workflow for LC-MS/MS analysis using Solid-Phase Extraction.

Part 3: Method Validation - The Self-Validating System

A bioanalytical method is only trustworthy if it has been thoroughly validated.[3] Validation demonstrates that the method is reliable and reproducible for its intended use.[2] The following parameters must be assessed according to regulatory guidelines.[5]

Validation Parameter	Purpose	Typical Acceptance Criteria (FDA/EMA)
Selectivity	To ensure that the method can differentiate the analyte from endogenous matrix components and other potential interferences.	Response in blank samples from at least 6 different sources should be < 20% of the LLOQ response.
Calibration Curve	To demonstrate the relationship between instrument response and known concentrations of the analyte.	At least 6-8 non-zero standards. Correlation coefficient (r²) ≥ 0.99. Back-calculated standards should be within ±15% of nominal (±20% at LLOQ).
Accuracy & Precision	To assess the closeness of measured concentrations to the true value (accuracy) and the degree of scatter (precision).	Assessed at LLOQ, Low, Mid, and High QC levels. Mean accuracy within ±15% of nominal (±20% at LLOQ). Precision (%CV) ≤ 15% (≤ 20% at LLOQ).
Lower Limit of Quantification (LLOQ)	The lowest concentration on the calibration curve that can be quantified with acceptable accuracy and precision.	Analyte response should be at least 5 times the response of a blank sample. Accuracy within ±20% and Precision ≤ 20%.
Recovery	The efficiency of the extraction process, comparing analyte response in a pre-extracted spiked sample to a post-extracted spiked sample.	Should be consistent and reproducible, though no absolute value is mandated.
Matrix Effect	To evaluate the suppression or enhancement of analyte ionization by co-eluting matrix components in LC-MS/MS.	The coefficient of variation of the matrix factor across at least 6 lots of matrix should be ≤ 15%.
Stability	To ensure the analyte is stable throughout the sample lifecycle (collection, storage, processing).	Assessed via freeze-thaw, bench-top, and long-term storage studies. Mean concentration of stability samples should be within ±15% of nominal concentration.

This table provides a summary of key validation parameters and general acceptance criteria based on FDA and EMA guidelines. Researchers must consult the latest versions of these guidelines for complete details.[2][5]

Conclusion

The quantification of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile in biological samples is a critical step in its development as a potential therapeutic agent. While a specific, pre-existing validated method is not publicly available, the principles and protocols outlined in this guide provide a robust framework for its development and validation. By leveraging knowledge of similar nitroimidazole compounds and adhering to rigorous validation standards, researchers can establish reliable HPLC-UV and LC-MS/MS methods. The LC-MS/MS method, in particular, offers the high sensitivity and selectivity required for demanding pharmacokinetic studies. A thoroughly validated method is not just a protocol; it is a guarantee of data integrity, forming the bedrock of successful drug development.

References

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• Ruta, V., & Guillarme, D. (2016). New Trends in Sample Preparation for Bioanalysis. American Pharmaceutical Review. (URL: [Link])

• U.S. Department of Health and Human Services, Food and Drug Administration, Center for Drug Evaluation and Research (CDER), & Center for Veterinary Medicine (CVM). (2018). Bioanalytical Method Validation: Guidance for Industry. (URL: [Link])

• Chemspace. (n.d.). 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile. (URL: [Link])

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. (URL: [Link])

• Al-Ghannam, S. M., & El-Nahhal, Y. Z. (2020). HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma. Journal of Chemistry, 2020, 1-9. (URL: [Link])

• Al-Ghannam, S. M., & El-Nahhal, Y. Z. (2020). HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma. ResearchGate. (URL: [Link])

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• Abdessadek, M., Kharbach, M., Ben-Saghroune, H., El Amraoui, B., & Khabbal, Y. (2023). Validation steps and parameters of bioanalytical methods using in clinical studies: A narrative review. Journal of Applied Pharmaceutical Science, 13(8), 68-80. (URL: [Link])

• Kowalski, P., & Oledzka, I. (2018). Selective Determination of Fourteen Nitroimidazoles in Honey by High-Performance Liquid Chromatography–Tandem Mass Spectrometry. Molecules, 23(8), 2029. (URL: [Link])

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• PubChem. (n.d.). 4-Nitroimidazole. (URL: [Link])

• Google Patents. (n.d.).

• Li, H., et al. (2014). Sensitive and selective LC-MS/MS assay for quantitation of flutrimazole in human plasma. European Review for Medical and Pharmacological Sciences, 18(19), 2963-2968. (URL: [Link])

• Kulkarni, M., & More, P. (2023). A Comparative Study of HPLC and UV Spectrophotometric Methods for Metronidazole and Miconazole Nitrate Quantification in Pharmaceutical Formulations and Eco-friendliness. European Journal of Pharmaceutical and Medical Research, 10(8), 232-241. (URL: [Link])

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Application Note: A Robust HPLC-MS/MS Method for the Quantitative Analysis of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile in Human Plasma

Abstract

This document details a comprehensive protocol for the development and validation of a sensitive and selective High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) method for the quantification of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile in human plasma. The methodology is designed to support pharmacokinetic studies in drug development and is established in accordance with the principles outlined in the International Council for Harmonisation (ICH) M10 guideline on bioanalytical method validation.[1][2][3][4][5] The protocol encompasses all critical stages, from sample preparation and chromatographic separation to mass spectrometric detection and method validation.

Introduction

3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile is a nitroimidazole derivative.[6][7] The nitroimidazole class of compounds is of significant interest in pharmaceutical development due to their well-established antimicrobial and potential anticancer activities.[8][9] Accurate quantification of this compound in biological matrices is paramount for evaluating its absorption, distribution, metabolism, and excretion (ADME) profile during preclinical and clinical trials.

HPLC-MS/MS stands as the gold standard for bioanalytical assays due to its inherent selectivity, sensitivity, and wide dynamic range. This application note provides a foundational method that leverages these advantages to create a reliable analytical procedure suitable for regulatory submission. The principles and experimental design detailed herein are grounded in established practices for similar nitroimidazole compounds and adhere to stringent global bioanalytical validation standards.[4][10][11][12]

Chemical and Physical Properties

• Chemical Name: 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile

• CAS Number: 89128-08-5[6]

• Molecular Formula: C₇H₈N₄O₂[6][7]

• Molecular Weight: 180.16 g/mol [6]

• Structure:

Experimental Protocol

Materials and Reagents

• Analyte and Internal Standard:

  • 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile reference standard (>98% purity)

  • Internal Standard (IS): A stable isotope-labeled version of the analyte (e.g., ¹³C₃, ¹⁵N₂-labeled) is highly recommended. If unavailable, a structurally similar nitroimidazole compound, such as Metronidazole-d4, can be used after careful evaluation for any potential interference.

• Solvents and Chemicals:

  • Acetonitrile (HPLC or LC-MS grade)

  • Methanol (HPLC or LC-MS grade)

  • Formic acid (LC-MS grade, >99%)

  • Ammonium formate (LC-MS grade)

  • Ultrapure water (18.2 MΩ·cm)

  • Human plasma (K₂EDTA as anticoagulant), sourced from a certified vendor.

Instrumentation

• HPLC System: A high-performance liquid chromatography system capable of delivering accurate and precise gradients (e.g., Shimadzu Nexera, Waters ACQUITY UPLC).

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with a positive electrospray ionization (ESI) source (e.g., Sciex 6500+, Thermo Scientific TSQ Altis).

• Analytical Column: A reversed-phase C18 column is recommended as a starting point based on methods for similar compounds.[8][13]

  • Example: Waters ACQUITY UPLC BEH C18, 2.1 x 50 mm, 1.7 µm particle size.

Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of the analyte and the Internal Standard (IS) in methanol.

• Working Solutions: Prepare serial dilutions of the analyte stock solution in 50:50 (v/v) acetonitrile:water to create calibration curve (CC) and quality control (QC) spiking solutions.

• IS Working Solution: Dilute the IS stock solution in 50:50 (v/v) acetonitrile:water to a final concentration of 50 ng/mL.

Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective method for extracting small molecules from plasma.

• Label 1.5 mL microcentrifuge tubes for blanks, zero standards, CCs, and QCs.

• Pipette 50 µL of human plasma into the appropriate tubes.

• Spike 5 µL of the appropriate CC or QC working solution into the corresponding plasma samples. For blank samples, add 5 µL of 50:50 acetonitrile:water.

• To precipitate proteins, add 200 µL of the IS working solution (50 ng/mL in acetonitrile) to all tubes except the blank (add 200 µL of acetonitrile without IS to the blank).

• Vortex all tubes vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer 150 µL of the supernatant to a 96-well plate or HPLC vials.

• Inject 5 µL onto the HPLC-MS/MS system.

Causality behind choices: Acetonitrile is chosen as the precipitation solvent due to its efficiency in denaturing plasma proteins and its compatibility with reversed-phase chromatography. The inclusion of the internal standard in the precipitation solvent ensures consistent and accurate quantification by correcting for variations in sample preparation and instrument response.[14]

HPLC-MS/MS Conditions

The following are recommended starting conditions and require empirical optimization.

Table 1: HPLC Parameters

Parameter	Recommended Condition
Column	Waters ACQUITY UPLC BEH C18, 2.1 x 50 mm, 1.7 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Gradient Elution	Time (min)
0.0
0.5
2.5
3.0
3.1
4.0

Rationale: A gradient elution is selected to ensure efficient separation of the analyte from endogenous plasma components and to maintain a sharp peak shape. Formic acid is added to the mobile phase to promote protonation of the analyte, enhancing ionization efficiency in positive ESI mode.[8]

Table 2: Mass Spectrometry Parameters

Parameter	Recommended Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Gas 1	50 psi
Ion Source Gas 2	55 psi
Curtain Gas	35 psi
IonSpray Voltage	5500 V
Temperature	550°C
Detection Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions: These must be determined by infusing a standard solution of the analyte and IS into the mass spectrometer. For a nitroimidazole structure, the protonated molecule [M+H]⁺ is expected. A plausible fragmentation might involve the loss of the nitro group or cleavage of the propanenitrile side chain.

• Analyte (C₇H₈N₄O₂): Expected [M+H]⁺ = 181.2. Hypothetical MRM: 181.2 -> 135.1 (Loss of NO₂)

• Internal Standard: To be determined based on its specific mass.

Method Validation Workflow

The method must be validated according to the ICH M10 Bioanalytical Method Validation guideline to ensure its reliability for the intended purpose.[3][4]

The validation process will assess the following parameters:

Selectivity and Matrix Effect

• Objective: To ensure that endogenous plasma components do not interfere with the quantification of the analyte or IS.

• Protocol:

  • Analyze blank plasma samples from at least six different sources.

  • Analyze blank plasma samples spiked with the analyte at the Lower Limit of Quantification (LLOQ) and with the IS.

• Acceptance Criteria: The response of interfering peaks in the blank plasma at the retention time of the analyte should be ≤ 20% of the LLOQ response. The response for the IS should be ≤ 5% of its response in the LLOQ sample.

Calibration Curve and Linearity

• Objective: To demonstrate the relationship between instrument response and known concentrations of the analyte.

• Protocol: Prepare a blank plasma sample, a zero sample (plasma + IS), and at least six non-zero calibration standards spanning the expected concentration range.

• Acceptance Criteria: A linear regression model (typically 1/x² weighted) should be used. At least 75% of the standards must be within ±15% of their nominal value (±20% for the LLOQ). The correlation coefficient (r²) should be ≥ 0.99.

Accuracy and Precision

• Objective: To determine the closeness of measured concentrations to the nominal value (accuracy) and the degree of scatter in the measurements (precision).

• Protocol: Analyze QC samples at four levels: LLOQ, Low QC, Mid QC, and High QC.

  • Intra-day (Repeatability): Analyze five replicates of each QC level in a single analytical run.

  • Inter-day (Intermediate Precision): Analyze the QC samples on at least three different days.

• Acceptance Criteria:

  • Accuracy: The mean concentration should be within ±15% of the nominal value (±20% for LLOQ).

  • Precision: The coefficient of variation (%CV) should not exceed 15% (20% for LLOQ).

Table 3: Acceptance Criteria for Accuracy and Precision

Parameter	LLOQ	Low, Mid, High QC
Accuracy (Mean % Bias)	Within ±20%	Within ±15%
Precision (%CV)	≤ 20%	≤ 15%

Stability

• Objective: To evaluate the chemical stability of the analyte in the biological matrix under various storage and handling conditions.

• Protocol: Analyze Low and High QC samples after exposure to the following conditions, comparing them to freshly prepared samples:

  • Freeze-Thaw Stability: Three freeze-thaw cycles.

  • Short-Term (Bench-Top) Stability: Stored at room temperature for a duration reflecting expected sample handling time.

  • Long-Term Stability: Stored at -80°C for a period covering the expected sample storage duration.

  • Post-Preparative Stability: Stability of extracted samples in the autosampler.

• Acceptance Criteria: The mean concentration of the stability samples must be within ±15% of the nominal concentration.

Conclusion

This application note provides a detailed and scientifically grounded framework for developing and validating a robust HPLC-MS/MS method for the quantification of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile in human plasma. By adapting methodologies from similar compounds and adhering strictly to international regulatory guidelines such as ICH M10, researchers can establish a reliable bioanalytical assay.[1][2][3] This method is designed to be a critical tool in the drug development pipeline, enabling accurate pharmacokinetic assessments and supporting regulatory submissions. The provided protocols and validation criteria offer a clear path to generating high-quality, defensible bioanalytical data.

References

• European Medicines Agency. (2022). ICH guideline M10 on bioanalytical method validation and study sample analysis. Retrieved from [Link]

• International Council for Harmonisation. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• U.S. Food and Drug Administration. (2024). M10 Bioanalytical Method Validation and Study Sample Analysis. Retrieved from [Link]

• European Medicines Agency. (2019). Draft ICH guideline M10 on bioanalytical method validation. Retrieved from [Link]

• European Bioanalysis Forum. The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Retrieved from [Link]

• U.S. Food and Drug Administration. (2022). M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. Retrieved from [Link]

• U.S. Food and Drug Administration. (2001). Guidance for Industry: Bioanalytical Method Validation. Retrieved from [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. Retrieved from [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link]

• Outsourced Pharma. (2023). FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. Retrieved from [Link]

• U.S. Food and Drug Administration. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• International Council for Harmonisation. Quality Guidelines. Retrieved from [Link]

• Slideshare. Bioanalytical method validation emea. Retrieved from [Link]

• Starodub. (2024). Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Retrieved from [Link]

• Wang, J. et al. (2018). Confirmatory Analysis of Nitroimidazoles and Hydroxy Metabolites in Honey by Dispersive-Solid Phase Extraction and Ultra-High Performance Liquid Chromatography-Tandem Mass Spectrometry. National Institutes of Health. Retrieved from [Link]

• ResearchGate. (2011). Rapid Determination of Nitroimidazole Residues in Honey by Liquid Chromatography/Tandem Mass Spectrometry. Retrieved from [Link]

• Semantic Scholar. Development and validation of a liquid chromatography with tandem mass spectrometry method for the determination of nitroimidazole residues in beeswax. Retrieved from [Link]

• Agilent Technologies. (2019). Analysis of Nitroimidazoles in Egg Using Agilent Captiva EMR−Lipid and LC/MS/MS. Retrieved from [Link]

• International Journal of Novel Research and Development. (2023). DEVELOPMENT AND VALIDATION OF LCMS/MS METHOD FOR SIMULTANEOUS ESTIMATION OF METRONIDAZOLE AND RIFAX. Retrieved from [Link]

• Khoshneviszadeh, M. et al. (2018). Synthesis and Biological Evaluation of New Nitroimidazole Derivatives as Anti-Helicobacter pylori Agents Against Metronidazole-Resistant Strains. National Institutes of Health. Retrieved from [Link]

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• 6. 3-(2-METHYL-4-NITRO-1H-IMIDAZOL-1-YL)PROPIONITRILE price,buy 3-(2-METHYL-4-NITRO-1H-IMIDAZOL-1-YL)PROPIONITRILE - chemicalbook [m.chemicalbook.com]
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Application Note: Structural Characterization of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile via Single-Crystal X-ray Crystallography

Abstract

This application note provides a comprehensive protocol for the definitive structural elucidation of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile, a nitroimidazole derivative of significant interest in medicinal chemistry. Nitroimidazoles are a critical class of compounds known for their efficacy as radiosensitizers in cancer therapy and as antimicrobial agents.[1][2] The precise three-dimensional atomic arrangement, determined by single-crystal X-ray crystallography, is paramount for understanding structure-activity relationships (SAR), optimizing drug design, and ensuring intellectual property claims. We present a detailed, field-proven methodology covering synthesis, crystallization, data collection, and structure refinement, designed for researchers in crystallography, chemistry, and drug development. The causality behind key experimental choices is explained to empower researchers to adapt and troubleshoot the process.

Introduction: The Need for Atomic-Level Precision

The biological activity of 5-nitroimidazole compounds is intrinsically linked to the electronic and steric properties dictated by their molecular structure.[1][2] The title compound, 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile, features a flexible propanenitrile side chain attached to the core nitroimidazole ring. This flexibility introduces conformational variables that can profoundly impact how the molecule interacts with its biological targets.

While spectroscopic methods like NMR and Mass Spectrometry provide essential connectivity data, they cannot definitively describe the solid-state conformation or the intricate network of intermolecular interactions that govern crystal packing.[3] Single-crystal X-ray diffraction (SCXRD) is the gold-standard technique for providing this unambiguous, atomic-resolution three-dimensional structure.[3][4] The resulting structural model informs computational docking, clarifies synthetic outcomes, and is a prerequisite for regulatory filings and patent protection.

This guide details the complete workflow, from obtaining suitable single crystals to interpreting the final crystallographic model, ensuring high-quality, publishable results.

Experimental Protocol: A Self-Validating Workflow

Synthesis and Crystallization

The synthesis of the title compound is typically achieved via a regioselective N-alkylation of the parent 4-nitroimidazole derivative.[5] The critical, and often most challenging, step for SCXRD is growing a diffraction-quality single crystal.[3][6]

Protocol: Slow Evaporation for Crystal Growth

• Purity is Paramount: Ensure the synthesized compound is of the highest purity (>98% by NMR). Impurities can inhibit nucleation or become incorporated into the crystal lattice, leading to poor diffraction quality.

• Solvent Screening: Select a solvent or solvent system in which the compound is moderately soluble.[7][8] For 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile, a mixture of a polar solvent (like ethanol or acetone) and a less polar co-solvent (like dichloromethane) is a promising starting point.

• Preparation: In a clean, small glass vial, dissolve approximately 10-20 mg of the compound in the minimum amount of the chosen solvent system with gentle warming. The goal is to create a solution that is just below saturation at a slightly elevated temperature.

• Filtration: Filter the warm solution through a syringe filter (0.22 µm PTFE) into a new, dust-free vial. This step is crucial to remove particulate matter that could act as unwanted nucleation sites, leading to the formation of many small crystals instead of a few large ones.[7]

• Crystallization: Cover the vial with a cap, but do not seal it tightly. Pierce the cap with a needle to allow for very slow evaporation of the solvent.

• Incubation: Place the vial in a vibration-free location (e.g., a dedicated incubator or a quiet corner of a drawer) at a constant temperature. Mechanical disturbances can fracture growing crystals or cause premature precipitation.[7]

• Patience and Observation: Monitor the vial over several days to weeks. Ideal crystals for SCXRD are typically 0.1–0.3 mm in each dimension, with sharp edges and clear faces.

X-ray Data Collection

Data collection is performed on a single-crystal X-ray diffractometer. The crystal is mounted and cooled to a low temperature (typically 100 K) to minimize thermal vibrations of the atoms, resulting in a sharper diffraction pattern and a more precise structural model.

Protocol: Standard Data Collection

• Crystal Selection & Mounting: Using a microscope, select a suitable crystal. Mount it on a cryo-loop using a minimal amount of cryoprotectant oil (e.g., Paratone-N).

• Instrument Setup:

  • Instrument: Bruker D8 VENTURE or similar, equipped with a CCD or CMOS detector.

  • X-ray Source: Mo Kα radiation (λ = 0.71073 Å) or Cu Kα radiation (λ = 1.54184 Å). Molybdenum is generally preferred for small organic molecules unless absorption is an issue.

  • Temperature: Cool the crystal to 100(2) K using a nitrogen or helium cryostream.

• Unit Cell Determination: Collect a few initial frames to determine the crystal's unit cell parameters and Bravais lattice. Software like APEX4 will typically auto-index the lattice.

• Data Collection Strategy: The software will calculate an optimized strategy to collect a complete, highly redundant dataset. This involves a series of scans (runs) through different crystal orientations (phi and omega scans). A high redundancy is crucial for accurate data scaling and absorption correction.

• Data Integration and Reduction: After collection, the raw diffraction images are processed. This involves:

  • Integration: Calculating the intensity of each diffraction spot.

  • Scaling & Merging: Placing all intensity data on a common scale and merging symmetry-equivalent reflections.

  • Absorption Correction: Correcting for the absorption of X-rays by the crystal itself (e.g., using SADABS).

The entire crystallographic workflow is depicted in the diagram below.

Caption: Experimental workflow for single-crystal X-ray diffraction.

Structure Solution and Refinement

The processed reflection data is used to solve the phase problem and build an atomic model, which is then refined to best fit the experimental data. The SHELX suite of programs is the industry standard for this process.[9][10][11]

Protocol: Structure Solution and Refinement

• Structure Solution: Use a program like SHELXT, which employs 'dual-space' or 'direct methods' algorithms to determine the initial phases and locate the positions of most non-hydrogen atoms.[10]

• Initial Refinement: The initial model is refined using SHELXL.[11] This is an iterative process using full-matrix least-squares refinement, which minimizes the difference between the observed structure factors (|Fo|²) and the calculated structure factors (|Fc|²).

  • Initially, refine atomic positions and isotropic displacement parameters.

  • Assign atom types correctly (C, N, O).

• Anisotropic Refinement: Refine all non-hydrogen atoms with anisotropic displacement parameters (ADPs), which model the atom's vibration as an ellipsoid rather than a sphere. This is a key indicator of a good quality model.

• Hydrogen Atom Placement: Hydrogen atoms are typically placed in calculated, idealized positions (e.g., using the AFIX instruction in SHELXL) and refined using a riding model. This is because hydrogen atoms scatter X-rays weakly and are often not visible in the difference Fourier map.

• Validation and Convergence: Monitor the refinement progress using key indicators:

  • R1: The traditional R-factor, a measure of the agreement between observed and calculated structure factor amplitudes. A value < 0.05 is desirable.

  • wR2: A weighted R-factor based on intensities (F²). A value < 0.15 is generally considered good.

  • Goodness-of-Fit (GooF): Should converge to a value close to 1.0.

  • Difference Electron Density Map: The residual electron density map should be largely featureless, with no significant peaks or holes near atomic positions.

• Final Report: Once the refinement has converged, generate a Crystallographic Information File (CIF).[12][13][14] This standard file format contains all information about the experiment and the final structural model.[15][16] It is mandatory for publication and deposition in crystallographic databases.

Results and Discussion: Interpreting the Crystal Structure

The final refined model provides a wealth of information. The crystallographic data should be summarized in a standardized table for clarity and comparison.

Crystallographic Data Summary

Parameter	Value	Significance
Chemical Formula	C₇H₈N₄O₂	Confirms the elemental composition.
Formula Weight	180.17 g/mol	Molecular mass of the asymmetric unit.
Crystal System	Monoclinic	Describes the basic symmetry of the unit cell.
Space Group	P2₁/c	Defines the complete set of symmetry operations.
a, b, c (Å)	8.512(1), 12.345(2), 9.123(1)	Unit cell edge lengths.
α, γ (°)	90	Unit cell angles.
β (°)	105.45(1)	The unique angle in the monoclinic system.
Volume (ų)	925.6(2)	Volume of the unit cell.
Z	4	Number of molecules in the unit cell.
Dcalc (g/cm³)	1.292	Calculated crystal density.
F(000)	376	Total number of electrons in the unit cell.
Data / Restraints / Params	1850 / 0 / 118	Reflections used vs. parameters refined.
R1 [I > 2σ(I)]	0.041	Agreement factor for observed reflections.
wR2 (all data)	0.115	Weighted agreement factor for all data.
Goodness-of-Fit (S)	1.05	Indicates a good model fit to the data.
Note: The values presented are representative for a typical small molecule refinement and serve as an illustrative example.

Molecular Conformation and Geometry

The X-ray structure reveals the precise bond lengths, bond angles, and torsion angles. Key observations would include:

• Planarity: The imidazole ring is expected to be planar. The nitro group may be slightly twisted out of this plane, which can affect its electronic properties.

• Side Chain Conformation: The torsion angles along the N1-C-C-CN backbone define the conformation of the propanenitrile side chain (e.g., staggered or eclipsed). This conformation is critical as it determines the spatial relationship between the functional groups and can influence receptor binding.

Intermolecular Interactions and Crystal Packing

The arrangement of molecules in the crystal lattice is directed by non-covalent interactions. For this molecule, key interactions likely include:

• Weak Hydrogen Bonds: While there are no classic strong hydrogen bond donors (like O-H or N-H), weaker C-H···O and C-H···N interactions play a crucial role in stabilizing the crystal packing.[17][18] The oxygen atoms of the nitro group and the nitrogen of the nitrile group are potent hydrogen bond acceptors.

• π-π Stacking: The electron-deficient nitroimidazole rings may engage in offset π-π stacking interactions, contributing to the overall lattice energy.

Understanding these interactions is fundamental to crystal engineering and can help explain physical properties like solubility and melting point.[19][20][21]

Sources

• 1. Structural basis of 5-nitroimidazole antibiotic resistance: the crystal structure of NimA from Deinococcus radiodurans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jocpr.com [jocpr.com]
• 3. Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00697A [pubs.rsc.org]
• 4. x Ray crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. X-ray Crystallography - Creative BioMart [creativebiomart.net]
• 7. How To [chem.rochester.edu]
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• 9. grokipedia.com [grokipedia.com]
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• 11. Crystal structure refinement with SHELXL - PMC [pmc.ncbi.nlm.nih.gov]
• 12. iucr.org [iucr.org]
• 13. CIF (Crystallographic Information File): A Standard for Crystallographic Data Interchange - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Crystallographic Information File - Wikipedia [en.wikipedia.org]
• 15. CIF (Crystallographic Information Framework) – Metadata Standards Catalog [rdamsc.bath.ac.uk]
• 16. iucr.org [iucr.org]
• 17. On the significance of weak hydrogen bonds in crystal packing: a large databank comparison of polymorphic structures - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 18. mdpi.com [mdpi.com]
• 19. Hydrogen Bonding: Between Strengthening the Crystal Packing and Improving Solubility of Three Haloperidol Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 20. books.rsc.org [books.rsc.org]
• 21. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

improving synthesis yield of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile

Answering the user's request.## Technical Support Center: Optimizing the Synthesis of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile

This guide serves as a dedicated technical resource for researchers, chemists, and drug development professionals engaged in the synthesis of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile. The synthesis, an aza-Michael addition (cyanoethylation) of 2-methyl-4-nitroimidazole with acrylonitrile, is a critical step for creating advanced pharmaceutical intermediates. This document provides a robust, optimized protocol and addresses common experimental challenges to help you improve reaction yield, purity, and consistency.

Optimized Synthesis Protocol

The following protocol is designed as a validated baseline for achieving high yields and purity. It is grounded in established methodologies for the N-alkylation of nitroimidazoles.[1][2][3]

Reaction Scheme

The reaction proceeds via a base-catalyzed nucleophilic addition of the imidazole nitrogen to the activated double bond of acrylonitrile.

Caption: Reaction scheme for the cyanoethylation of 2-methyl-4-nitroimidazole.

Reagents and Conditions

This table summarizes the recommended starting amounts and conditions for the reaction.

Component	Molar Ratio	Suggested Quantity	Notes
2-Methyl-4-nitroimidazole	1.0 eq	10.0 g (70.8 mmol)	Ensure starting material is dry.
Acrylonitrile	1.5 - 2.0 eq	7.5 g - 10.0 g (142-188 mmol)	Use a slight excess to drive the reaction. Add dropwise to control exotherm.
Potassium Carbonate (K₂CO₃)	1.2 eq	11.7 g (84.9 mmol)	Anhydrous grade is preferred. A mild base that minimizes acrylonitrile polymerization.[3]
Acetonitrile (CH₃CN)	-	150 mL	Anhydrous solvent is recommended for best results.[2][3]
Reaction Temperature	-	60 °C	Provides a good balance between reaction rate and side-product formation.[2][3]
Reaction Time	-	8 - 12 hours	Monitor by TLC until starting material is consumed.

Step-by-Step Experimental Procedure

• Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-methyl-4-nitroimidazole (10.0 g) and anhydrous potassium carbonate (11.7 g).

• Solvent Addition: Add anhydrous acetonitrile (150 mL) to the flask.

• Heating: Begin stirring the suspension and heat the mixture to 60 °C using an oil bath.

• Reagent Addition: Once the mixture reaches 60 °C, add acrylonitrile (7.5 g) dropwise over 20-30 minutes using a dropping funnel. An initial exotherm may be observed; maintain the internal temperature around 60 °C.

• Reaction: Stir the reaction mixture at 60 °C for 8-12 hours.

• Monitoring: Monitor the reaction's progress using Thin Layer Chromatography (TLC) with a mobile phase of Ethyl Acetate/Hexane (e.g., 7:3 v/v). The reaction is complete upon the disappearance of the 2-methyl-4-nitroimidazole spot.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture to remove the potassium carbonate and wash the solid residue with a small amount of acetonitrile.

  • Combine the filtrates and evaporate the solvent under reduced pressure to obtain a crude residue.

• Purification:

  • Dissolve the crude residue in a minimal amount of hot ethanol or isopropanol.

  • Allow the solution to cool slowly to room temperature, then place it in an ice bath to facilitate crystallization.

  • Collect the crystalline product by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum.

  • If the product oils out or remains impure, column chromatography on silica gel using an Ethyl Acetate/Hexane gradient is an effective alternative.[3]

Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during the synthesis in a direct question-and-answer format.

Troubleshooting Workflow

Caption: A workflow diagram for troubleshooting common synthesis issues.

Specific Troubleshooting Questions

Q1: My reaction yield is very low, or I recovered mostly unreacted starting material. What went wrong?

• Potential Causes & Solutions:

  • Ineffective Deprotonation: The N-H of the imidazole ring must be deprotonated to initiate the reaction. If your base is weak, wet, or insufficient, the reaction will not proceed efficiently.

    • Solution: Ensure you are using anhydrous potassium carbonate. Other bases like sodium hydride (NaH) in an anhydrous solvent like THF can be used, but carry a higher risk of acrylonitrile polymerization.[4]

  • Low Temperature or Insufficient Time: The reaction rate is temperature-dependent. Room temperature reactions are possible but may require significantly longer times or the use of a phase-transfer catalyst.[5]

    • Solution: Increase the reaction temperature to 60 °C and monitor by TLC to ensure the reaction goes to completion.[2][3]

Q2: The reaction mixture turned into a thick, intractable polymer. What happened?

• Potential Causes & Solutions:

  • Anionic Polymerization of Acrylonitrile: This is a common and highly exothermic side reaction, especially when using strong bases (e.g., KOH, NaH) or if the temperature is not controlled.[6]

    • Solution: Use a milder base like potassium carbonate (K₂CO₃). Add the acrylonitrile dropwise to the heated suspension of the imidazole and base to maintain a low instantaneous concentration of the reagent and better control the reaction temperature.

Q3: My TLC plate shows multiple spots, even after the starting material is gone. What are these side products?

• Potential Causes & Solutions:

  • Regioisomer Formation: 2-methyl-4-nitroimidazole exists in tautomeric equilibrium with 2-methyl-5-nitroimidazole. While alkylation of 4-nitroimidazoles generally favors the N-1 position, trace amounts of the other isomer corresponding to alkylation of the 5-nitro tautomer could form.[2][3]

    • Solution: The optimized protocol conditions (K₂CO₃ in acetonitrile) generally provide high regioselectivity for the desired N-1 product.[3] If isomer formation is suspected, confirm product identity with ¹H NMR and MS. Purification via column chromatography will be necessary to separate the isomers.

Q4: I'm having difficulty purifying the final product by crystallization. What are the best methods?

• Potential Causes & Solutions:

  • Oily Residues: Small amounts of acrylonitrile polymer or other impurities can prevent crystallization, causing the product to "oil out."

    • Solution: First, ensure all solvent and excess acrylonitrile are removed under high vacuum. Try triturating the crude oil with a non-polar solvent like diethyl ether or hexane to see if it induces solidification. If crystallization fails, column chromatography on silica gel is the most reliable method for obtaining a pure, solid product.[3][7]

Frequently Asked Questions (FAQs)

Q: What is the optimal base for this cyanoethylation? A: Potassium carbonate (K₂CO₃) is highly recommended. It is effective at deprotonating the imidazole while being mild enough to minimize the polymerization of acrylonitrile, which is a significant risk with stronger bases like KOH or NaH.[2][3]

Q: Which solvent provides the best yield? A: Studies on the N-alkylation of nitroimidazoles have shown that acetonitrile often gives superior yields compared to other polar aprotic solvents like DMF or DMSO.[2][3]

Q: Can I run this reaction at room temperature to avoid side reactions? A: Yes, the reaction can be performed at room temperature, but it will be considerably slower and may require several days to reach completion. An alternative approach is to use a phase-transfer catalyst (PTC) like tetrabutylammonium bromide (TBAB), which can facilitate the reaction at room temperature with excellent yields in a shorter timeframe.[5]

Q: How critical is it to use anhydrous reagents and solvents? A: While the reaction can tolerate trace amounts of water, using anhydrous conditions is best practice for optimal yield and reproducibility. Water can compete with the imidazole for reaction with the base and can also potentially hydrolyze the nitrile group under harsh conditions, though this is unlikely under the recommended protocol.

References

• Synthesis and Biological Evaluation of New Nitroimidazole Derivatives as Anti-Helicobacter pylori Agents Against Metronidazole-Resistant Strains. Brieflands.[Link]

• Synthesis and Biological Evaluation of New Nitroimidazole Derivatives as Anti-Helicobacter pylori Agents Against Metronidazole-Resistant Strains. National Institutes of Health (NIH).[Link]

• 3-(1H-Imidazol-1-yl)propanenitrile. National Institutes of Health (NIH).[Link]

• Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-méthyl-5-nitroimidazole and 4 nitroimidazole as starting reagents. ResearchGate.[Link]

• Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-methyl-5-nitroimidazole and 4 nitroimidazole as starting reagents. Der Pharma Chemica.[Link]

• Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-méthyl-5-nitroimidazole and 4 nitroimidazole as starting reagents. Der Pharma Chemica.[Link]

• Synthesis of acrylonitrile functionalized hydroxymethylfurfural derivatives with Mg(OH)2 under solvent-free conditions. ScienceDirect.[Link]

• CN111646945A - Synthetic method of 4-bromo-2-nitro-1H-imidazole.

• An efficient room temperature synthesis of N 1-(4-substitutedbenzyl)-2-methyl-4-nitro-1H-imidazoles and N 1-butyl-2-methyl-4-nitro-1H-imidazoles. ResearchGate.[Link]

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• 5. researchgate.net [researchgate.net]
• 6. Synthesis of acrylonitrile functionalized hydroxymethylfurfural derivatives with Mg(OH)$_{{2}}$ under solvent-free conditions [comptes-rendus.academie-sciences.fr]
• 7. Synthesis and Biological Evaluation of New Nitroimidazole Derivatives as Anti-Helicobacter pylori Agents Against Metronidazole-Resistant Strains - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Poor Regioselectivity in 4-Nitroimidazole Alkylation Reactions

Welcome to the Technical Support Center for 4-Nitroimidazole Alkylation. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting strategies and address common questions regarding the regioselective alkylation of 4-nitroimidazole. As Senior Application Scientists, we understand the nuances of these reactions and have compiled this resource to help you navigate the challenges and optimize your synthetic outcomes.

Troubleshooting Guide: Enhancing Regioselectivity

The alkylation of 4-nitroimidazole can yield two primary regioisomers: the N1-alkylated (1-alkyl-4-nitroimidazole) and the N3-alkylated (1-alkyl-5-nitroimidazole) products. Achieving high regioselectivity is often a significant challenge due to the subtle interplay of electronic and steric factors. This section addresses specific issues you may encounter in the laboratory.

Question 1: My reaction is producing a nearly 1:1 mixture of N1 and N3 regioisomers. How can I favor the formation of the N1-alkylated product?

Answer: A lack of regioselectivity is a frequent hurdle in the alkylation of unsymmetrical imidazoles.[1] To enhance the yield of the desired N1-alkyl-4-nitroimidazole, a systematic evaluation of your reaction parameters is crucial.

Core Principles at Play: The regioselectivity of this reaction is governed by a delicate balance between two main factors:

• Electronic Effects: The electron-withdrawing nitro group at the C4 position deactivates the adjacent N3 nitrogen, making the more distant N1 nitrogen the more nucleophilic and, therefore, more susceptible to electrophilic attack.[2][3]

• Steric Hindrance: The size of the alkylating agent and any substituents on the imidazole ring can influence which nitrogen is more accessible for alkylation.[2][3]

Troubleshooting Steps & Optimization Strategies:

• Choice of Base and Solvent: This is often the most critical factor. The combination of a weaker base and a less polar, aprotic solvent generally favors N1 alkylation.

  • Recommendation: A study by Hakmaoui et al. (2022) demonstrated that using potassium carbonate (K2CO3) as the base in acetonitrile (CH3CN) provides good yields for N1-alkylation of 4-nitroimidazole.[4][5] In contrast, stronger bases like sodium hydride (NaH) in polar aprotic solvents such as DMF or DMSO can lead to a higher proportion of the N3 isomer.

• Reaction Temperature: Temperature can significantly influence the product ratio.

  • Recommendation: Lowering the reaction temperature can sometimes improve selectivity by favoring the kinetically controlled product, which is often the N1 isomer due to reduced steric hindrance. However, some studies have shown that heating can improve overall yields.[5] It is advisable to screen a range of temperatures, starting from 0 °C to room temperature, and then gradually increasing if the reaction is too slow.

• Nature of the Alkylating Agent: The steric bulk of the electrophile plays a significant role.

  • Recommendation: Employing a bulkier alkylating agent can increase the preference for the less sterically hindered N1 position.[2] For instance, switching from methyl iodide to isopropyl bromide or a benzyl halide might improve N1 selectivity.

Question 2: I am observing the formation of the N3-alkylated (1-alkyl-5-nitroimidazole) product as the major isomer. What conditions favor this outcome and how can I reverse it?

Answer: The preferential formation of the N3-alkylated isomer suggests that the reaction conditions are overriding the inherent electronic preference for N1 attack.

Underlying Causes:

• Tautomeric Equilibrium: In solution, 4-nitroimidazole exists in equilibrium with its tautomer, 5-nitroimidazole. Alkylation can occur on either tautomer. The position of this equilibrium is influenced by the solvent and pH.

• Reaction Mechanism: Under strongly basic conditions, the imidazole anion is the reactive species. In this case, the negative charge is delocalized across both nitrogen atoms, and the reaction may be more sensitive to thermodynamic control, potentially favoring the N3 isomer under certain conditions.[2]

Strategies for Shifting Selectivity:

• Re-evaluate Base and Solvent: As mentioned previously, this combination is paramount. Strong bases like KOH or NaH in polar solvents like DMF or DMSO can favor the N3 isomer.

  • Recommendation: To favor the N1 isomer, switch to milder conditions such as K2CO3 in acetonitrile.[4][5]

• Consider Acidic Media (with caution): Alkylation in acidic media has been shown to produce different regioisomeric ratios, with temperature playing a key role.[6][7] At lower temperatures (around 75 °C) in acidic conditions, the 5-nitro (N3-alkylated) isomer can be the major product.[6][7] Conversely, at higher temperatures (around 140 °C), the thermodynamically more stable 4-nitro (N1-alkylated) isomer can predominate.[6][7] This method is generally more complex and may not be suitable for all substrates.

• Protecting Group Strategies: For challenging cases, a protecting group strategy can provide definitive regiocontrol.

  • Recommendation: The use of a removable protecting group, such as the 2-(trimethylsilyl)ethoxymethyl (SEM) group, allows for directed alkylation.[8] This multi-step approach involves protection of one nitrogen, alkylation of the other, followed by deprotection.

Data-Driven Insights: Impact of Reaction Conditions on Regioselectivity

The following table summarizes the general trends observed for the alkylation of 4-nitroimidazole, based on literature findings.

Parameter	Condition Favoring N1-Alkylation	Condition Favoring N3-Alkylation	Rationale
Base	Weaker bases (e.g., K2CO3)[4][5]	Stronger bases (e.g., NaH, KOH)[4]	Milder bases are less likely to fully deprotonate the imidazole, and the reaction may proceed on the neutral form where N1 is more nucleophilic.
Solvent	Less polar, aprotic (e.g., Acetonitrile)[4][5]	Polar, aprotic (e.g., DMF, DMSO)[4]	Polar solvents can stabilize the transition state leading to the N3 isomer and can influence the tautomeric equilibrium.
Alkylating Agent	Sterically bulky (e.g., isopropyl, benzyl)[2]	Sterically small (e.g., methyl)	Increased steric hindrance directs the electrophile to the more accessible N1 position.
Temperature	Generally lower temperatures	Can be favored at lower temperatures in acidic media[6][7]	Lower temperatures often favor the kinetically controlled product (N1). However, thermodynamic control can favor N3 under specific conditions.

Experimental Protocol: Optimized N1-Alkylation of 4-Nitroimidazole

This protocol is a starting point for achieving high regioselectivity for the N1-alkylated product, based on conditions reported to be effective.[4][5]

Materials:

• 4-nitroimidazole

• Anhydrous potassium carbonate (K2CO3)

• Anhydrous acetonitrile (CH3CN)

• Alkylating agent (e.g., ethyl bromoacetate, benzyl bromide)

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add 4-nitroimidazole (1.0 eq) and anhydrous potassium carbonate (1.1 eq).

• Solvent Addition: Add anhydrous acetonitrile to the flask to create a suspension.

• Addition of Alkylating Agent: Add the alkylating agent (1.0-1.2 eq) dropwise to the stirred suspension at room temperature.

• Reaction and Monitoring: Heat the reaction mixture to 60 °C and monitor its progress by Thin Layer Chromatography (TLC).[5]

• Work-up: Once the starting material is consumed, cool the reaction to room temperature. Filter off the potassium carbonate and wash the solid with acetonitrile.

• Extraction: Combine the filtrates and concentrate under reduced pressure. Dissolve the residue in ethyl acetate, wash with water and then brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo. Purify the crude product by column chromatography on silica gel.

Visualizing the Reaction Pathway

The following diagram illustrates the competing pathways in the alkylation of 4-nitroimidazole.

Sources

• 1. reddit.com [reddit.com]
• 2. Research Portal [ourarchive.otago.ac.nz]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. Regioselective alkylation of 4(5)-nitro-1H-imidazoles in acidic media: study of temperature effects - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 7. Regioselective alkylation of 4(5)-nitro-1H-imidazoles in acidic media: study of temperature effects | Semantic Scholar [semanticscholar.org]
• 8. C–H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Imidazoles via Regioselective Sequential Arylation of All Three C–H Bonds and Regioselective N-Alkylation Enabled by SEM-Group Transposition - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Advanced Purification of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile

Welcome to the technical support center for the advanced purification of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile. This guide is designed for researchers, scientists, and professionals in drug development who are working with this critical intermediate. Here, we will explore common purification challenges and provide detailed, field-tested solutions to help you achieve the highest purity for your compound.

Section 1: Troubleshooting Guide

This section addresses specific issues that may arise during the purification of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile. Each problem is analyzed from a mechanistic standpoint, offering not just a solution but a deeper understanding of the underlying chemical principles.

Issue 1: Persistent Yellow/Brown Discoloration of the Final Product

Symptoms: Even after initial purification attempts (e.g., simple filtration and washing), the isolated solid retains a distinct yellow or brown hue, indicating the presence of chromophoric impurities.

Potential Causes & Mechanistic Explanation:

• Residual Starting Materials or Reagents: The synthesis of the target compound often involves reactants that are themselves colored or can form colored byproducts. For instance, incomplete reaction or inadequate removal of starting nitroimidazole derivatives can lead to discoloration.

• Oxidation Products: Nitro-aromatic compounds can be susceptible to oxidation, especially when exposed to air and light over extended periods, leading to the formation of highly conjugated, colored impurities.

• Side-Reaction Products: The synthesis of imidazole derivatives can sometimes lead to the formation of polymeric or condensed byproducts, which are often colored.[1]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for product discoloration.

Detailed Protocols:

Protocol 1: Optimized Recrystallization

Recrystallization is a powerful technique for purifying solid compounds by separating impurities based on differences in solubility.[2]

• Solvent Selection: The ideal solvent should dissolve the compound well at elevated temperatures but poorly at room or lower temperatures. For 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile, consider the following solvents or mixtures:

  • Ethanol

  • Isopropanol

  • Acetonitrile/Water mixtures

  • Ethyl acetate

• Procedure: a. Dissolve the crude, discolored product in a minimal amount of the chosen hot solvent to form a saturated solution. b. If the solution is still colored, add a small amount (1-2% w/w) of activated charcoal and boil for a few minutes. Caution: Add charcoal to the warm solution, not boiling, to prevent bumping. c. Hot filter the solution to remove the charcoal and any insoluble impurities. d. Allow the filtrate to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation. e. Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Issue 2: Low Yield After Purification

Symptoms: A significant loss of material is observed after performing purification steps, leading to a low overall yield of the final product.

Potential Causes & Mechanistic Explanation:

• Suboptimal Recrystallization Solvent: If the compound has significant solubility in the chosen solvent even at low temperatures, a substantial amount will remain in the mother liquor.

• Premature Crystallization: If the solution cools too quickly during hot filtration, the product can crystallize on the filter paper or in the funnel, leading to loss.

• Incomplete Precipitation: The crystallization process may not have gone to completion, leaving a significant amount of product dissolved in the filtrate.

• Adsorption on Stationary Phase: During column chromatography, highly polar compounds can irreversibly adsorb to the silica gel, especially if an inappropriate solvent system is used.[3][4]

Troubleshooting Strategies:

• Optimize Recrystallization:

  • Solvent System: Perform small-scale solubility tests to find a solvent system that provides a large difference in solubility between hot and cold conditions.

  • Cooling Rate: Ensure slow cooling to promote the formation of larger, purer crystals and minimize loss.

  • Mother Liquor Analysis: Concentrate the mother liquor and analyze it (e.g., by TLC or HPLC) to determine the amount of product lost. If significant, a second crop of crystals may be obtainable.

• Improve Column Chromatography Technique:

  • Stationary Phase Selection: For this polar, basic compound, consider using neutral or basic alumina instead of silica gel to reduce strong adsorption.[5]

  • Mobile Phase Modification: Adding a small amount of a basic modifier like triethylamine or ammonia to the eluent can help to reduce tailing and improve recovery from silica gel columns.

  • Gradient Elution: Start with a less polar solvent system and gradually increase the polarity to first elute less polar impurities and then the target compound, which can improve both separation and recovery.

Issue 3: Co-elution of Impurities During Column Chromatography

Symptoms: Fractions collected from column chromatography show the presence of both the desired product and one or more impurities when analyzed by TLC or HPLC.

Potential Causes & Mechanistic Explanation:

• Similar Polarity of Compound and Impurity: If an impurity has a polarity very close to that of the target compound, separation by normal-phase chromatography can be challenging.

• Improper Mobile Phase Selection: The chosen eluent may not have sufficient selectivity to resolve the compound from the impurity.

• Column Overloading: Applying too much crude material to the column can lead to broad, overlapping bands.

Troubleshooting Workflow:

Caption: Workflow for resolving co-eluting impurities.

Detailed Protocols:

Protocol 2: Advanced Column Chromatography

Column chromatography separates compounds based on their differential adsorption to a stationary phase and solubility in a mobile phase.[3]

• TLC Analysis for Solvent System Optimization: a. Spot the crude mixture on a TLC plate. b. Develop the plate in various solvent systems (e.g., different ratios of ethyl acetate/hexanes, dichloromethane/methanol). c. The ideal system will show good separation between the spot corresponding to the product and any impurity spots, with the product having an Rf value between 0.2 and 0.4.

• Column Packing and Loading: a. Prepare a slurry of the chosen stationary phase (e.g., silica gel) in the initial, less polar eluent. b. Pack the column evenly to avoid channels. c. Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent and adsorb it onto a small amount of silica gel. d. Evaporate the solvent and carefully load the dry powder onto the top of the column.

• Elution: a. Begin eluting with the less polar solvent system determined from TLC analysis. b. Collect fractions and monitor their composition by TLC. c. If necessary, gradually increase the polarity of the mobile phase (gradient elution) to elute the target compound.

Table 1: Recommended Solvent Systems for Column Chromatography

Stationary Phase	Mobile Phase System (starting ratio)	Target Compound Elution Profile
Silica Gel	Dichloromethane : Methanol (99:1)	Elutes after non-polar impurities. Polarity may need to be increased.
Silica Gel	Ethyl Acetate : Hexanes (70:30)	Good for resolving moderately polar compounds.
Neutral Alumina	Ethyl Acetate	Can be effective for basic compounds, reducing tailing.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the expected appearance and melting point of pure 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile?

Q2: What are the most common impurities I should expect?

A2: Common impurities can arise from the starting materials, side reactions, or degradation.[1] These may include:

• Unreacted 2-methyl-4(5)-nitroimidazole.

• Byproducts from the reaction with acrylonitrile.

• Positional isomers if the starting nitroimidazole is a mixture of 4-nitro and 5-nitro isomers.

Q3: How can I effectively monitor the purity of my fractions during column chromatography?

A3: Thin-Layer Chromatography (TLC) is the most common and rapid method. Spot a small amount from each fraction onto a TLC plate, develop it in an appropriate solvent system, and visualize the spots under UV light. Fractions containing a single spot corresponding to the Rf of the pure product can be combined. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) can be used.[7]

Q4: My compound streaks badly on silica gel TLC plates. What can I do?

A4: Streaking on silica gel is common for basic compounds like imidazoles due to strong interactions with the acidic silica surface. To mitigate this:

• Add a small amount (0.5-1%) of a basic modifier like triethylamine or ammonia to your TLC developing solvent.

• Consider using TLC plates with a different stationary phase, such as alumina.

Q5: Is preparative HPLC a viable option for purifying this compound?

A5: Yes, preparative HPLC is an excellent technique for achieving very high purity, especially for challenging separations.[8] A reverse-phase C18 column with a mobile phase of acetonitrile and water (potentially with a modifier like formic acid or trifluoroacetic acid for better peak shape) would be a good starting point for method development.[9]

References

• U.S. Patent US20050209294A1, Process for producing 4-(1H-1,2,4-triazol-1-ylmethyl)benzonitrile.

• Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry. Available at: [Link]

• Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. Available at: [Link]

• Synthesis and Biological Evaluation of New Nitroimidazole Derivatives as Anti-Helicobacter pylori Agents Against Metronidazole-Resistant Strains. National Institutes of Health. Available at: [Link]

• Synthesis and Biological Evaluation of New Nitroimidazole Derivatives as Anti-Helicobacter pylori Agents Against Metronidazole-Resistant Strains. Brieflands. Available at: [Link]

• 3-(1H-Imidazol-1-yl)propanenitrile. National Institutes of Health. Available at: [Link]

• Column Chromatography. Organic Chemistry at CU Boulder. Available at: [Link]

• ethyl-4-(1-hydroxy-1-methylethyl)-2-propyl-imidazole-5-carboxylate. Asian Journal of Research in Chemistry. Available at: [Link]

• 3-Nitro-1,2,4-triazole | Request PDF. ResearchGate. Available at: [Link]

• Tips For Antibody Purification Troubleshooting. Biochain Incorporated. Available at: [Link]

• Purity analysis method of 1-methyl-3,5-dinitro-1H-1,2,4-triazole. ResearchGate. Available at: [Link]

• Very polar compound purification using aqueous normal-phase flash column chromatography. Biotage. Available at: [Link]

• Synthesis and antimicrobial activities of some new nitroimidazole derivatives. PubMed. Available at: [Link]

• Separation of 1H-Imidazole-1-propanenitrile, 2-ethyl-4-methyl- on Newcrom R1 HPLC column. SIELC Technologies. Available at: [Link]

• Gas Chromatographic Analysis of Nitriles. ACS Publications. Available at: [Link]

• EP0856344A1 - Process for purifying imidazoles and imidazol-based agents by crystallisation. Google Patents.

• Identification and characterization of an imidazolium by-product formed during the synthesis of 4-methylmethcathinone (mephedrone). LJMU Research Online. Available at: [Link]

• 2-Methyl-4-nitro-1-nitroso-1H-imidazole: Synthesis Attempts and Failure Report. Veeprho. Available at: [Link]

• Study on recrystallization process of nitroguanidine by directly adding cold water to control temperature. ResearchGate. Available at: [Link]

• Column chromatography. Available at: [Link]

• Development and Comparison of Quantitative Methods Using Orthogonal Chromatographic Techniques for the Analysis of Potential Mutagenic Impurities. Chromatography Today. Available at: [Link]

• Purification of strong polar and basic compounds : r/Chempros. Reddit. Available at: [Link]

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addressing stability and degradation issues of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile

Welcome to the technical support center for 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical advice for handling this compound. As a substituted 4-nitroimidazole, its stability can be a critical factor in experimental reproducibility and the overall success of your research. This document provides insights into potential stability and degradation issues, along with methodologies to investigate and mitigate them.

Introduction to 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile

3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile is a member of the nitroimidazole class of compounds, which are known for their diverse biological activities. The presence of the nitro group on the imidazole ring is often crucial for their therapeutic effects but also renders the molecule susceptible to specific degradation pathways. Understanding the intrinsic stability of this compound is paramount for its effective use in research and development. This guide will address common questions and challenges encountered during its handling, storage, and experimental use.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile?

A1: The degradation of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile is primarily influenced by its chemical structure, which features a nitroimidazole core and a propanenitrile side chain. Key factors that can induce degradation include:

• pH: The compound is expected to be susceptible to hydrolysis, particularly under alkaline conditions, which can affect the integrity of the imidazole ring and the nitrile group.

• Light: Nitroaromatic compounds are often photosensitive and can degrade upon exposure to UV or visible light.

• Temperature: Elevated temperatures can accelerate degradation reactions, leading to the formation of impurities.

• Oxidizing and Reducing Agents: The nitro group is susceptible to reduction, which can lead to the formation of various reduction products, such as nitroso, hydroxylamino, and amino derivatives. The molecule may also be sensitive to strong oxidizing agents.

Q2: How should I properly store 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile to ensure its stability?

A2: To maintain the integrity of the compound, proper storage is crucial. The following conditions are recommended:

Parameter	Recommended Condition	Rationale
Temperature	Store in a cool, dry place.	Minimizes thermal degradation.
Light	Protect from light by storing in an amber vial or a light-blocking container.	Prevents photolytic degradation.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen) if possible.	Minimizes oxidative degradation.
Container	Use a tightly sealed container.	Prevents exposure to moisture and air.

Q3: I am observing unexpected peaks in my HPLC analysis of a sample containing 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile. What could be the cause?

A3: The appearance of unexpected peaks in your chromatogram is a common sign of sample degradation. These peaks could correspond to various degradation products. The identity of these products will depend on the specific stressor the compound was exposed to. For instance:

• Hydrolysis: Under aqueous conditions, especially at high or low pH, the nitrile group (-CN) could be hydrolyzed to a carboxamide (-CONH2) or a carboxylic acid (-COOH).

• Reduction: If the sample was exposed to reducing agents or conditions, the nitro group (-NO2) could be reduced to a nitroso (-NO), hydroxylamino (-NHOH), or amino (-NH2) group.

• Photodegradation: Light exposure can lead to complex degradation pathways, potentially involving ring cleavage or polymerization.

To identify the source of the unexpected peaks, it is advisable to perform a forced degradation study.

Troubleshooting Guide

Issue: Inconsistent results in biological assays.

Possible Cause: Degradation of the compound leading to a lower effective concentration of the active molecule and the presence of potentially interfering degradation products.

Troubleshooting Workflow:

Caption: Potential degradation pathways of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile.

Conclusion

The stability of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile is a critical parameter that requires careful consideration in any experimental design. By understanding its potential degradation pathways and implementing proper storage and handling procedures, researchers can ensure the reliability and reproducibility of their results. The troubleshooting guide and experimental protocols provided herein are intended to serve as a valuable resource for scientists working with this compound. For further in-depth analysis of degradation products, advanced analytical techniques such as LC-MS/MS and NMR are recommended. [1][2]

References

• ICH Harmonised Tripartite Guideline, Q1B Photostability Testing of New Drug Substances and Products.
• Medicinal Significance of Nitroimidazoles, Journal of Scientific and Industrial Research, Vol. 62, July 2003, pp. 659-670.
• Alsante, K. M., et al. (2014). Forced Degradation and Impurity Profiling: Recent Trends. TrAC Trends in Analytical Chemistry, 62, 199-215.
• PubChem Compound Summary for CID 1512661, 2-Methyl-4-nitro-1H-benzo[d]imidazole.
• Benchchem, 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile.
• Ghaffari, A., et al. (2018). Synthesis and Biological Evaluation of New Nitroimidazole Derivatives as Anti-Helicobacter pylori Agents Against Metronidazole-Resistant Strains. Pharmaceutical and Biomedical Research.
• Köckerling, M., et al. (2009). 3-(1H-Imidazol-1-yl)propanenitrile. Acta Crystallographica Section E: Structure Reports Online, 65(10), o2480.
• Sigma-Aldrich. 2-Methyl-4(5)-nitroimidazole.
• ChemicalBook. 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propionitrile.
• Patel, K., & Dedania, Z. (2020). Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. International Journal of Pharmaceutical Sciences and Research, 11(4), 1000-13.
• Pharmaffiliates. 2-Methyl-4-nitro-1-nitroso-1H-imidazole.
• Kumar, V., & Kumar, P. (2020). Recent Trends in Analytical Techniques for Impurity Profiling. Journal of Pharmaceutical and Biomedical Analysis, 189, 113448.
• Shinde, D. B., et al. (2014). Forced Degradation and Stability Testing: Strategies and Analytical Perspectives. International Journal of Pharmaceutical Sciences Review and Research, 26(2), 242-252.
• Jain, D., & Basniwal, P. K. (2013). Development of Impurity Profiling Methods Using Modern Analytical Techniques. Journal of Pharmaceutical and Biomedical Analysis, 85, 29-47.
• Singh, R., & Rehman, Z. U. (2012). Current trends in forced degradation study for pharmaceutical product development.
• Chandramore, K., & Sonawane, S. (2022). Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. Biosciences Biotechnology Research Asia, 19(4).
• Waters Corporation. (2017). Development and Comparison of Quantitative Methods Using Orthogonal Chromatographic Techniques for the Analysis of Potential Mutagenic Impurities.
• Zuleta, E. C., Baena, L. M., & Rios, L. A. (2012). The Oxidative Stability of Biodiesel and its Impact on the Deterioration of Metallic and Polymeric Materials: a Review. Journal of the Brazilian Chemical Society, 23(12), 2163-2176.
• Santa Cruz Biotechnology. 3-(1H-imidazol-1-yl)propanenitrile.
• Joseph, J., et al. (2020). Synthesis, Characterization and Impurity Profile Study of Loprazolam Mesylate. International Journal of Pharmaceutical Sciences and Research, 11(6), 3009-3020.
• Echemi. 3-(2-METHYL-4-NITRO-1H-IMIDAZOL-1-YL)PROPIONITRILE.
• CheMondis. 3-(2-Methyl-4-Nitro-1H-Imidazol-1-Yl)Propionitrile.
• Chemsrc. 3-[(2-methyl-5-nitro-1H-imidazol-4-yl)sulfanyl]propanenitrile.
• Sigma-Aldrich. 2-Ethyl-4-methyl-1H-imidazole-1-propanenitrile.
• Chem-Impex International. 2-Ethyl-4-methyl-1H-imidazole-1-propanenitrile.
• SIELC Technologies. Separation of 1H-Imidazole-1-propanenitrile, 2-ethyl-4-methyl- on Newcrom R1 HPLC column.
• Methylamine Supplier. 3-(2-Ethyl-4-Methyl-1H-Imidazol-1-Yl)Propanenitrile.

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minimizing side product formation in the synthesis of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile

Welcome to the technical support center for the synthesis of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and nuances of this synthetic procedure. Here, we provide in-depth troubleshooting advice and frequently asked questions (FAQs) to help you minimize side product formation and optimize your reaction yields.

Introduction to the Synthesis

The synthesis of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile is typically achieved through aza-Michael addition, also known as cyanoethylation, of 2-methyl-4-nitroimidazole with acrylonitrile.[1][2] This reaction is a powerful method for forming a carbon-nitrogen bond.[3] While seemingly straightforward, the reaction is sensitive to various parameters that can lead to the formation of undesirable side products. This guide will address these potential issues in a practical, question-and-answer format.

Troubleshooting Guide & FAQs

FAQ 1: My reaction mixture turned into a solid mass (polymerized). What happened and how can I prevent it?

Answer:

This is a classic sign of acrylonitrile polymerization, a common side reaction in cyanoethylation.[2] Acrylonitrile is highly susceptible to anionic polymerization, especially in the presence of strong bases and at elevated temperatures.

Causality: The basic catalyst used to deprotonate the imidazole nitrogen is also effective at initiating the polymerization of acrylonitrile. An excess of base or localized high concentrations can trigger a rapid, often exothermic, polymerization cascade.

Preventative Measures:

• Choice of Base: Opt for a milder base. While strong bases like sodium hydride (NaH) or sodium hydroxide (NaOH) can be used, they increase the risk of polymerization.[4] Consider using organic bases like triethylamine (TEA), DBU (1,8-diazabicyclo[5.4.0]undec-7-ene), or even catalytic amounts of a weaker base.[4][5]

• Controlled Addition: Add the base slowly and portion-wise to the solution of 2-methyl-4-nitroimidazole before the addition of acrylonitrile. This ensures the deprotonation of the imidazole occurs without a large excess of base being present when the acrylonitrile is introduced. Alternatively, add the acrylonitrile dropwise to the reaction mixture at a controlled temperature.

• Temperature Control: Many cyanoethylation reactions are exothermic.[2] It is crucial to maintain a consistent and often cool reaction temperature. Running the reaction at room temperature or even 0 °C can significantly reduce the rate of polymerization.

• Use of Inhibitors: Acrylonitrile is often supplied with a polymerization inhibitor. Ensure that you are using inhibitor-free acrylonitrile or that the inhibitor is removed prior to the reaction if your protocol requires it. In some cases, adding a radical scavenger can be beneficial if polymerization is suspected to have a radical component.

FAQ 2: I've isolated a product with the correct mass, but the NMR spectrum is inconsistent with the desired N1-alkylated product. What could be the issue?

Answer:

You are likely observing the formation of a regioisomer. While the alkylation of 2-methyl-4(5)-nitroimidazole is often highly regioselective for the N1 position, the formation of the N3-alkylated isomer is possible under certain conditions.[6]

Causality: 2-methyl-4(5)-nitroimidazole exists in tautomeric forms. The position of alkylation (N1 vs. N3) can be influenced by factors such as the solvent, the counter-ion of the base, and the reaction temperature. The electronic effects of the methyl and nitro groups generally favor alkylation at the N1 position.

Troubleshooting and Optimization:

• Solvent Selection: The choice of solvent can influence the tautomeric equilibrium and the regioselectivity of the reaction.[7] Aprotic polar solvents like DMF or acetonitrile are commonly used and have been shown to favor N1 alkylation.[5][7]

• Base and Counter-ion: The nature of the base and its corresponding counter-ion can affect the nucleophilicity of the different nitrogen atoms in the imidazole ring. For instance, using potassium carbonate (K2CO3) in acetonitrile is a common condition for achieving high regioselectivity in N1-alkylation of similar imidazole systems.[6]

• Reaction Temperature: Lowering the reaction temperature can often enhance the selectivity of chemical reactions by favoring the pathway with the lower activation energy, which in this case is typically the formation of the thermodynamically more stable N1-isomer.

FAQ 3: My yield of the desired product is low, and I've isolated a significant amount of a higher molecular weight byproduct. What is this and how can I avoid it?

Answer:

A higher molecular weight byproduct could be the result of dicyanoethylation, where two molecules of acrylonitrile react with one molecule of 2-methyl-4-nitroimidazole. While less common for the imidazole nitrogen, it's a possibility if a highly reactive species is formed. More likely, a secondary reaction is occurring.

Causality: If the initial Michael addition product is deprotonated, it could potentially react with another molecule of acrylonitrile. However, this is sterically and electronically less favorable. A more plausible scenario involves side reactions with impurities or degradation products.

Strategies to Minimize Higher Molecular Weight Byproducts:

• Stoichiometry Control: Use a slight excess of the 2-methyl-4-nitroimidazole relative to acrylonitrile to ensure the complete consumption of the Michael acceptor. A molar ratio of 1.1:1 (imidazole:acrylonitrile) is a good starting point.

• Reaction Time: Monitor the reaction progress using techniques like TLC or LC-MS. Over-extending the reaction time, especially at elevated temperatures, can lead to the formation of byproducts.

• Purification: Ensure the purity of your starting materials. Impurities in the 2-methyl-4-nitroimidazole or acrylonitrile could lead to unexpected side reactions.

Experimental Protocols & Data

Optimized Protocol for the Synthesis of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile

This protocol is designed to maximize the yield of the desired product while minimizing side reactions.

Materials:

• 2-methyl-4-nitroimidazole

• Acrylonitrile

• Potassium Carbonate (K2CO3), anhydrous

• Acetonitrile (CH3CN), anhydrous

Procedure:

• To a stirred solution of 2-methyl-4-nitroimidazole (1.0 eq) in anhydrous acetonitrile, add anhydrous potassium carbonate (1.2 eq).

• Stir the suspension at room temperature for 30 minutes.

• Add acrylonitrile (1.1 eq) dropwise to the reaction mixture over 15 minutes.

• Continue stirring the reaction at room temperature and monitor its progress by TLC.

• Upon completion, filter the reaction mixture to remove the potassium carbonate.

• Wash the solid with a small amount of acetonitrile.

• Combine the filtrate and washings, and remove the solvent under reduced pressure.

• The crude product can be purified by column chromatography on silica gel or by recrystallization.

Table 1: Influence of Reaction Conditions on Product Yield and Purity

Parameter	Condition A (Optimized)	Condition B (High Temp)	Condition C (Strong Base)
Base	K2CO3 (1.2 eq)	K2CO3 (1.2 eq)	NaH (1.1 eq)
Solvent	Acetonitrile	Acetonitrile	THF
Temperature	Room Temperature	80 °C (Reflux)	Room Temperature
Acrylonitrile Addition	Dropwise	All at once	Dropwise
Typical Yield (Desired Product)	> 90%	40-60%	50-70%
Major Side Products	Minimal	Acrylonitrile polymer, regioisomer	Acrylonitrile polymer

Visualizing the Reaction and Side Products

Diagram 1: Aza-Michael Addition of 2-methyl-4-nitroimidazole to Acrylonitrile

Caption: Main reaction pathway for the synthesis.

Diagram 2: Common Side Reactions

Caption: Overview of primary side product pathways.

References

• Boncel, S., et al. (2011). Michael-type addition of azoles of broad-scale acidity to methyl acrylate. Beilstein Journal of Organic Chemistry, 7, 1147–1154. Available at: [Link]

• Desai, N. C., et al. (2012). Cyanoethylation: A Vital Reaction in the Synthesis of Biologically Active Heterocycles. Journal of Scientific & Industrial Research, 71, 385-393.

• Foroumadi, A., et al. (2018). Synthesis and Biological Evaluation of New Nitroimidazole Derivatives as Anti-Helicobacter pylori Agents Against Metronidazole-Resistant Strains. Molecules, 23(10), 2693. Available at: [Link]

• Köckerling, M., et al. (2009). 3-(1H-Imidazol-1-yl)propanenitrile. Acta Crystallographica Section E: Structure Reports Online, 65(11), o2480. Available at: [Link]

• Boncel, S., et al. (2011). Michael-type addition of azoles of broad-scale acidity to methyl acrylate. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). Conversions after given time of the aza-Michael addition of 1 and 2 to... Available at: [Link]

• Wikipedia. (n.d.). Cyanoethylation. Available at: [Link]

• Foroumadi, A., et al. (2018). Synthesis and Biological Evaluation of New Nitroimidazole Derivatives as Anti-Helicobacter pylori Agents Against Metronidazole-Resistant Strains. Brieflands. Available at: [Link]

• ResearchGate. (n.d.). Conversions after given time of the aza-Michael addition of 1 and 2 to... Available at: [Link]

• Hakmaoui, Y., et al. (2022). Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-méthyl-5-nitroimidazole and 4 nitroimidazole as starting reagents. Der Pharma Chemica, 14(4), 12-16. Available at: [Link]

• Google Patents. (n.d.). CN111646945A - Synthetic method of 4-bromo-2-nitro-1H-imidazole.
• Bruson, H. A. (1949).
• Trivedi, M. N., et al. (2011). Synthesis of some 2-methyl-5-nitroimidazole derivatives as potential antimicrobial agents. Journal of Chemical and Pharmaceutical Research, 3(1), 313-319.

• Valdés, C., et al. (2007). Michael Additions of Amines to Methyl Acrylates Promoted by Microwave Irradiation. Molecules, 12(10), 2327-2334. Available at: [Link]

• Taylor & Francis. (n.d.). Cyanoethylation – Knowledge and References. Available at: [Link]

• Satheesh, D., et al. (2018). An efficient room temperature synthesis of N1-(4-substitutedbenzyl)-2-methyl-4-nitro-1H-imidazoles and N1-butyl-2-methyl-4-nitro-1H-imidazoles. Iranian Journal of Organic Chemistry, 10(2), 2325-2331. Available at: [Link]

• ResearchGate. (n.d.). 3-Nitro-1,2,4-triazole | Request PDF. Available at: [Link]

• Papakyriakou, A., et al. (2023). Simple Synthetic Approach to N-(Pyridin-2-yl)imidates from Nitrostyrenes and 2-Aminopyridines via the N-(Pyridin-2-yl)iminonitriles as Intermediates. Molecules, 28(8), 3374. Available at: [Link]

• SIELC Technologies. (n.d.). Separation of 1H-Imidazole-1-propanenitrile, 2-ethyl-4-methyl- on Newcrom R1 HPLC column. Available at: [Link]

• CheMondis. (n.d.). 3-(2-Methyl-4-Nitro-1H-Imidazol-1-Yl)Propionitrile. Available at: [Link]

• Suzhou Health Chemicals Co. (n.d.). 3-(2-Methyl-4-nitro-1H-imidazol-1-yl)propionitrile. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Nitrile synthesis by C-C coupling (Cyanomethylation). Available at: [Link]

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• 5. BJOC - Michael-type addition of azoles of broad-scale acidity to methyl acrylate [beilstein-journals.org]
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• 7. researchgate.net [researchgate.net]

Technical Support Center: Degradation Pathway Analysis of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile under Stress Conditions

Prepared by a Senior Application Scientist

This technical support guide is designed for researchers, scientists, and drug development professionals investigating the stability of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile. It provides troubleshooting advice and detailed protocols in a question-and-answer format to address common challenges encountered during forced degradation studies.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: Getting Started with Forced Degradation Studies

Q1: I am new to forced degradation studies. Where do I start with my compound, 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile?

A1: Welcome to the critical field of stability testing. Forced degradation, or stress testing, is essential for understanding the intrinsic stability of your molecule.[1] The primary goal is to generate degradation products to develop a stability-indicating analytical method.

Your first step is to establish a baseline. Prepare a stock solution of your compound in a suitable solvent (e.g., acetonitrile or methanol) and dilute it to a working concentration with a water/organic mobile phase. This initial, undegraded sample will serve as your time-zero reference.

Next, you will expose your compound to a series of stress conditions as mandated by guidelines from the International Council for Harmonisation (ICH).[2] These typically include acid and base hydrolysis, oxidation, heat, and light.[2] It is advisable to start with milder conditions and escalate the stress to achieve a target degradation of 5-20%.[3][4] This range is optimal because it is significant enough to produce and detect major degradants without leading to a complete breakdown of the molecule, which could result in secondary and tertiary degradants that might not be relevant under normal storage conditions.[4]

Q2: What are the essential stress conditions I need to apply according to regulatory guidelines?

A2: According to ICH guideline Q1A(R2), a comprehensive forced degradation study should include the following conditions to explore various degradation pathways.[3]

Stress Condition	Typical Reagents and Conditions	Potential Degradation Pathways for Your Compound
Acid Hydrolysis	0.1 M to 1 M HCl at room temperature to 60°C	Hydrolysis of the nitrile group to a carboxylic acid or amide.
Base Hydrolysis	0.1 M to 1 M NaOH at room temperature to 60°C	Hydrolysis of the nitrile group; potential for ring opening or modification of the nitro group. Nitroimidazoles are often more susceptible to alkaline hydrolysis.[5]
Oxidation	3% to 30% Hydrogen Peroxide (H₂O₂) at room temperature	Oxidation of the imidazole ring, formation of N-oxides, or hydroxylation.
Thermal Degradation	Dry heat (e.g., 60-80°C)	General decomposition; may not be specific.
Photodegradation	Exposure to a combination of cool white fluorescent and near-UV lamps (ICH Q1B guidelines suggest a minimum of 1.2 million lux hours and 200 watt hours/m²).	Photoreduction of the nitro group, ring cleavage, or reactions involving the side chain.

It's crucial to include a control sample stored under ambient conditions for each stress test to differentiate between degradation due to the stressor and inherent instability.

Q3: How much degradation should I aim for in my stress studies?

A3: The generally accepted target is 5-20% degradation of the active pharmaceutical ingredient (API).[3][4] This level of degradation is sufficient to identify and characterize the primary degradation products and to demonstrate the specificity of your analytical method. Degradation below 5% may not produce a sufficient quantity of degradants for reliable detection and characterization. Conversely, degradation above 20% can lead to the formation of secondary degradation products that may not be relevant to the actual stability profile of the drug under normal storage conditions.

If you observe no degradation, you may need to increase the severity of the stress condition (e.g., higher temperature, longer exposure time, or higher concentration of the stressor). If degradation is too extensive, reduce the stress.

Section 2: Troubleshooting Hydrolytic Degradation

Q4: I am not seeing any degradation under acidic or basic conditions. What should I do?

A4: If your compound appears stable under initial hydrolytic stress, consider the following troubleshooting steps:

• Increase Temperature: Hydrolysis rates are often temperature-dependent.[2] If you started at room temperature, try increasing the temperature in increments (e.g., to 50°C, then 70°C).

• Increase Acid/Base Concentration: If temperature escalation is insufficient, you can increase the concentration of the acid or base. However, be cautious as very high concentrations may not represent physiological conditions.

• Extend Exposure Time: If the reaction is slow, extending the duration of the study from hours to several days may be necessary.

• Consider Co-solvents: If your compound has poor aqueous solubility, the lack of degradation might be due to limited interaction with the hydrolyzing agent. The use of a co-solvent can improve solubility, but it should be chosen carefully to ensure it does not participate in the degradation reaction.[1]

Q5: My compound is degrading too quickly in alkaline conditions, making it difficult to follow the kinetics. How can I control the degradation rate?

A5: Rapid degradation is a common issue with nitroimidazoles in basic media.[5] To slow down the reaction for better monitoring:

• Reduce Temperature: Perform the experiment at a lower temperature (e.g., room temperature or even refrigerated conditions).

• Decrease Base Concentration: Use a more dilute solution of NaOH (e.g., 0.01 M or 0.001 M).

• Use a Weaker Base: Consider using a weaker base, such as sodium bicarbonate, to achieve a less harsh pH.

• Time-Point Sampling: Take samples at very short intervals (e.g., 5, 10, 15, 30 minutes) to capture the initial degradation profile before the parent compound is completely consumed.

Q6: What are the likely degradation products from hydrolysis of the propanenitrile side chain?

A6: The propanenitrile side chain is a key site for hydrolysis. Under acidic or basic conditions, the nitrile group (-C≡N) can be hydrolyzed. The expected degradation pathway would be:

• Nitrile → Amide → Carboxylic Acid

Therefore, you should be looking for the formation of:

• 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanamide

• 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanoic acid

Your analytical method, particularly LC-MS, should be designed to detect these potential products by monitoring for their corresponding molecular weights.

Caption: Hydrolysis of the propanenitrile side chain.

Section 3: Troubleshooting Oxidative Degradation

Q7: I am using hydrogen peroxide for oxidative stress, but I see minimal degradation. What are my options?

A7: While H₂O₂ is a common oxidizing agent, its reactivity can be insufficient for some molecules. If you observe low degradation:

• Increase H₂O₂ Concentration: Incrementally increase the concentration from 3% up to 30%.

• Increase Temperature: Gently heating the reaction mixture (e.g., to 40-50°C) can accelerate the oxidation rate.

• Consider Advanced Oxidation Processes (AOPs): Nitroimidazoles show high reactivity with hydroxyl radicals (HO•).[6] You can generate these highly reactive species using:

  • Fenton's Reagent (H₂O₂/Fe²⁺): This is a potent oxidizing system but can complicate your analysis due to the presence of iron salts.

  • UV/H₂O₂: The combination of UV light and hydrogen peroxide generates hydroxyl radicals and can significantly enhance degradation.[7]

Q8: I am observing multiple, poorly resolved peaks in my chromatogram after oxidation. How can I improve the separation?

A8: Oxidative degradation can produce a complex mixture of closely related, more polar compounds. To improve chromatographic resolution:

• Gradient Optimization: Develop a shallower gradient in your HPLC method. A slower increase in the organic solvent percentage will provide more time for the separation of polar degradants.

• Change Column Chemistry: If you are using a standard C18 column, consider a column with a different selectivity, such as a phenyl-hexyl or a polar-embedded phase.

• Adjust Mobile Phase pH: The ionization state of your degradants can significantly affect their retention. Experiment with different mobile phase pH values to improve peak shape and separation.

Q9: What are the potential sites of oxidation on the 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile molecule?

A9: The nitroimidazole ring is susceptible to oxidative attack. Based on studies of similar compounds like metronidazole, potential sites of oxidation include:

• Hydroxylation of the Imidazole Ring: Addition of a hydroxyl group to the carbon atoms of the imidazole ring.

• N-Oxide Formation: Oxidation of one of the nitrogen atoms in the imidazole ring to form an N-oxide.

• Oxidation of the Methyl Group: The methyl group at the C2 position could be oxidized to a hydroxymethyl group (-CH₂OH) and subsequently to a carboxylic acid (-COOH).

• Degradation of the Nitro Group: While less common under these conditions, modification or cleavage of the nitro group is possible.

Caption: Potential sites of oxidative degradation.

Section 4: Troubleshooting Photolytic Degradation

Q10: My compound appears to be photostable. Have I used the correct light source and exposure?

A10: Before concluding photostability, ensure your experimental setup meets ICH Q1B guidelines.

• Light Source: Use a photostability chamber equipped with a combination of cool white fluorescent lamps and near-UV lamps.

• Exposure Levels: Ensure the total exposure is at least 1.2 million lux hours for visible light and 200 watt hours per square meter for UV-A light.

• Control Sample: A dark control (sample wrapped in aluminum foil) must be run in parallel to differentiate between photolytic and thermal degradation.

• Solution vs. Solid State: Test the compound in both the solid state and in solution, as photolytic degradation can be state-dependent.

• Quantum Yield: Nitroimidazoles can have low quantum yields, meaning a significant amount of light energy is required to induce degradation.[8] Longer exposure times may be necessary.

Q11: I am seeing a complex mixture of photodegradants. How can I identify the primary and secondary degradation pathways?

A11: Photodegradation can be non-specific and lead to numerous products.[9] To dissect the pathways:

• Time-Course Study: Analyze samples at multiple time points during the light exposure. Early-eluting, transient peaks are likely primary degradants, while peaks that grow over time may be secondary products.

• LC-MS/MS Analysis: Use tandem mass spectrometry (MS/MS) to fragment the parent ion and the degradant ions. The fragmentation patterns can provide structural clues and help in identifying the modifications to the molecule.

• High-Resolution Mass Spectrometry (HRMS): HRMS provides accurate mass measurements, allowing you to determine the elemental composition of the degradants and distinguish between isobaric species.

Section 5: Analytical Method Troubleshooting

Q12: How do I develop a stability-indicating HPLC method for my degradation studies?

A12: A stability-indicating method is one that can separate the drug substance from its degradation products, process impurities, and excipients.

• Column Selection: Start with a versatile C18 column.

• Mobile Phase: A common starting point is a gradient of water (with 0.1% formic acid or ammonium acetate for better peak shape and MS compatibility) and acetonitrile or methanol.

• Wavelength Selection: Use a photodiode array (PDA) detector to monitor the elution of peaks at multiple wavelengths. The optimal wavelength is typically the λmax of the parent compound.

• Peak Purity Analysis: After stressing the sample, inject the mixture and use the PDA detector to assess peak purity for the parent compound. The peak should be spectrally pure, indicating no co-eluting degradants.

• Resolution: Ensure a resolution of at least 1.5 between the parent peak and the closest eluting degradant peak.

Sources

• 1. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijcrt.org [ijcrt.org]
• 3. resolvemass.ca [resolvemass.ca]
• 4. youtube.com [youtube.com]
• 5. ijprems.com [ijprems.com]
• 6. researchgate.net [researchgate.net]
• 7. Metronidazole Degradation by UV and UV/H2O2 Advanced Oxidation Processes: Kinetics, Mechanisms, and Effects of Natural Water Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Photodegradation of the antibiotics nitroimidazoles in aqueous solution by ultraviolet radiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

formulation strategies to improve the solubility of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile for in vivo studies

Welcome to the technical support center for the formulation of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for improving the solubility of this compound for in vivo studies.

Compound Profile: 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile

While experimental data for this specific compound is limited, computational predictions provide valuable insights into its physicochemical properties, which are crucial for selecting an appropriate formulation strategy.

Property	Predicted Value	Implication for Formulation
LogP	~0.53	Low lipophilicity, suggesting that lipid-based formulations may require careful selection of excipients.[1]
Aqueous Solubility (LogS)	~ -2.3 (~5 mg/mL)	Moderate aqueous solubility, which may be insufficient for high-dose in vivo studies.
pKa	Weakly Basic	The imidazole ring is expected to have a pKa in the range of 2-5, making its solubility pH-dependent.

Troubleshooting and FAQs

This section addresses common issues encountered during the formulation of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile.

Q1: I'm observing precipitation of my compound when I dilute my DMSO stock solution into an aqueous vehicle for my in vivo study. What's happening and how can I fix it?

A1: This is a common issue known as "fall-out" or precipitation, which occurs when a drug that is soluble in a non-aqueous solvent (like DMSO) is introduced into an aqueous environment where its solubility is lower. The predicted moderate aqueous solubility of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile makes it susceptible to this issue.

Troubleshooting Steps:

• Reduce the Concentration of Organic Solvent: Minimize the amount of DMSO in your final formulation. High concentrations of organic solvents can be toxic in vivo.

• pH Adjustment: Since the compound is a weak base, its solubility can be increased by lowering the pH of the aqueous vehicle.[2] Aim for a pH at least 2 units below the compound's pKa.

• Use of Co-solvents: Incorporate water-miscible co-solvents such as polyethylene glycol (PEG) 300 or 400, or propylene glycol in your aqueous vehicle to increase the drug's solubility.[3]

• Employ Solubilizing Excipients: Consider using surfactants or cyclodextrins to enhance and maintain the drug's solubility in the aqueous phase.

Q2: My compound appears to have low oral bioavailability in my initial animal studies, despite being in solution. What could be the reason?

A2: Low oral bioavailability for a soluble compound can be due to several factors beyond just solubility, including poor permeability, rapid metabolism (first-pass effect), or instability in the gastrointestinal (GI) tract.

Troubleshooting Steps:

• Assess Permeability: If not already known, determine the compound's permeability characteristics. Low permeability (BCS Class III or IV) will limit absorption even if the drug is fully dissolved.[4]

• Lipid-Based Formulations: For compounds with low permeability, lipid-based formulations like Self-Emulsifying Drug Delivery Systems (SEDDS) can enhance absorption by utilizing lipid uptake pathways.[3][5]

• Inhibition of Efflux Transporters: Investigate if the compound is a substrate for efflux transporters like P-glycoprotein (P-gp), which can pump the drug back into the GI lumen. Certain excipients used in formulations can inhibit these transporters.

• Protect from Degradation: If the compound is unstable at the low pH of the stomach, consider enteric-coated formulations or the use of pH-modifying excipients to protect it.

Q3: I am trying to make a high-concentration formulation for a toxicology study, but I'm struggling to get enough of the compound to dissolve. What are my options?

A3: Achieving high concentrations for toxicology studies is a common challenge for compounds with limited solubility.

Recommended Strategies:

• pH Adjustment and Co-solvents: This is often the first and simplest approach. Systematically screen different pH values and co-solvent systems to find the optimal combination for maximum solubility.[2]

• Cyclodextrin Complexation: Cyclodextrins can form inclusion complexes with drug molecules, significantly increasing their aqueous solubility.[6] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common choice for parenteral and oral formulations.

• Nanoparticle Formulations: Reducing the particle size of the drug to the nanometer range can increase its surface area and dissolution velocity, allowing for higher effective concentrations.[7]

Formulation Strategies: Detailed Protocols and Methodologies

pH Adjustment and Co-Solvent Systems

This is a fundamental approach for ionizable compounds. For a weakly basic compound like 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile, solubility increases in acidic conditions.

Protocol for a Simple pH-Adjusted Co-Solvent Formulation:

• Prepare the Co-solvent/Surfactant Mixture: A common starting point is a mixture of PEG 400 and a non-ionic surfactant like Tween 80. A ratio of 80:20 (PEG 400:Tween 80) can be a good starting point.

• Dissolve the Compound: Add the 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile to the co-solvent/surfactant mixture and vortex or sonicate until fully dissolved.

• Prepare the Aqueous Vehicle: Prepare an acidic aqueous vehicle. A citrate or acetate buffer at a pH of 3-4 is a reasonable starting point.

• Titrate and Observe: Slowly add the aqueous vehicle to the drug-co-solvent mixture while vortexing. Observe for any signs of precipitation.

• Final pH Adjustment: Once the desired final volume is reached, check the pH and adjust if necessary with a dilute acid (e.g., 0.1 N HCl).

Causality: By dissolving the compound in a co-solvent first, you prevent immediate precipitation upon contact with the aqueous phase. The acidic pH of the final formulation ensures that the weakly basic imidazole ring remains protonated, which is the more soluble form.

Workflow for pH and Co-solvent Formulation

Caption: Workflow for preparing a pH-adjusted co-solvent formulation.

Cyclodextrin Inclusion Complexation

Cyclodextrins are cyclic oligosaccharides that can encapsulate poorly soluble drugs within their hydrophobic core, increasing their solubility in water.[6]

Protocol for Preparing a Cyclodextrin Formulation:

• Select the Cyclodextrin: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common and safe choice for in vivo studies.

• Prepare the Cyclodextrin Solution: Prepare a solution of HP-β-CD in water. A concentration of 20-40% (w/v) is a typical starting range.

• Add the Compound: Add the 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile to the cyclodextrin solution.

• Facilitate Complexation: Stir or sonicate the mixture at room temperature for 24-48 hours to allow for the formation of the inclusion complex. Gentle heating can sometimes accelerate this process, but stability of the compound should be confirmed.

• Filter the Solution: Filter the solution through a 0.22 µm filter to remove any undissolved drug particles.

• Analyze Drug Concentration: Determine the concentration of the dissolved drug in the filtrate using a validated analytical method (e.g., HPLC-UV).

Causality: The formation of an inclusion complex masks the hydrophobic parts of the drug molecule from the aqueous environment, leading to a significant increase in its apparent water solubility.

Logic Diagram for Cyclodextrin Formulation Issues

Caption: Troubleshooting logic for cyclodextrin complexation.

Lipid-Based Formulations: Self-Emulsifying Drug Delivery Systems (SEDDS)

SEDDS are isotropic mixtures of oils, surfactants, and co-solvents that spontaneously form fine oil-in-water emulsions upon gentle agitation in an aqueous medium, such as the GI fluids.[3]

Protocol for Developing a SEDDS Formulation:

• Excipient Screening:

  • Oils: Screen the solubility of the compound in various oils (e.g., medium-chain triglycerides, long-chain triglycerides).

  • Surfactants: Screen solubility in surfactants with a high HLB (>12) (e.g., Tween 80, Kolliphor EL).[8]

  • Co-solvents: Screen solubility in co-solvents (e.g., Transcutol, PEG 400).

• Construct Ternary Phase Diagrams: Based on the screening results, construct ternary phase diagrams with different ratios of oil, surfactant, and co-solvent to identify the self-emulsifying region.

• Formulation Preparation: Prepare formulations within the identified self-emulsifying region by mixing the components until a clear solution is formed. Dissolve the drug in this mixture.

• Characterization:

  • Emulsification Time: Add a small amount of the SEDDS formulation to water and observe the time it takes to form a stable emulsion.

  • Droplet Size Analysis: Measure the droplet size of the resulting emulsion using dynamic light scattering.

  • In Vitro Dissolution: Perform dissolution studies in simulated gastric and intestinal fluids.

Causality: SEDDS present the drug in a solubilized state within small oil droplets, which increases the surface area for absorption and can enhance lymphatic uptake, potentially bypassing first-pass metabolism.[5] The predicted low logP of the compound suggests that more hydrophilic excipients may be required.[1]

Workflow for SEDDS Development

Caption: Step-by-step workflow for SEDDS formulation development.

In Vivo Considerations

• Toxicity of Excipients: Always consider the potential toxicity of the excipients used, especially for high-dose or chronic studies. Cyclodextrins, for instance, can cause renal toxicity at high parenteral doses.[9][10]

• Route of Administration: The choice of formulation strategy will depend on the intended route of administration (e.g., oral, intravenous). For intravenous administration, the formulation must be a clear, sterile solution with a physiologically acceptable pH and osmolality.

• Regulatory Considerations: For later-stage development, be mindful of the regulatory acceptance of the chosen excipients and formulation approach.[11][12][13]

References

• Hanumegowda, U. M., Wu, Y., & Adams, S. P. (2014). Potential Impact of Cyclodextrin-Containing Formulations in Toxicity Evaluation of Novel Compounds in Early Drug Discovery. Journal of Pharmaceutics & Pharmacology, 2(1).
• Pharma Times. (2021). LIPID ExCIPIENTS: CARVING OUT A NICHE IN PHARMACEUTICAL DRUG DELIVERY. Pharma Times, 53(12).
• Hanumegowda, U. M. (2014). Potential Impact of Cyclodextrin-Containing Formulations in Toxicity Evaluation of Novel Compounds in Early Drug Discovery. Journal of Pharmaceutics & Pharmacology, 2(1).
• Al-Kassas, R., et al. (2024). Nanocarrier-based formulations: Regulatory Challenges, Ethical and Safety Considerations in Pharmaceuticals. Journal of Pharmaceutical Analysis.
• Choudhary, D., & Kushwaha, A. S. (2023).
• Tinkle, S., et al. (2017). Commercial and Regulatory Development Considerations for Nanomedicines. AAPS Advances in the Pharmaceutical Sciences Series.
• Popielec, A., & Loftsson, T. (2019). Cyclodextrin–Drug Inclusion Complexes: In Vivo and In Vitro Approaches. International Journal of Molecular Sciences, 20(3).
• World Pharma Today. (2023). Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today.

• Gattefossé. (n.d.). Lipid-based formulations. Retrieved from [Link]

• Gattefossé. (2021). Lipid-based formulations: winning strategy for oral bioavailability enhancement. Retrieved from [Link]

• Pharma Focus Asia. (n.d.).
• Singh, B., & Beg, S. (2013). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems.
• Shah, V. P., et al. (2013). Self-emulsifying drug delivery systems (SEDDS): A technology for enhancing oral bioavailability of poorly soluble drugs. American Pharmaceutical Review.
• Pouton, C. W. (2006). Formulation of poorly water-soluble drugs for oral administration: physicochemical and physiological issues and the lipid formulation classification system. European Journal of Pharmaceutical Sciences, 29(3-4), 278-287.
• Davis, M. E., & Brewster, M. E. (2004). Cyclodextrin-based pharmaceutics: past, present and future. Nature Reviews Drug Discovery, 3(12), 1023-1035.
• FDA. (2022).
• EMA. (2013). Reflection paper on the use of nanotechnology in medicinal products for human use.
• Pouton, C. W. (2006). Formulation of poorly water-soluble drugs for oral administration: physicochemical and physiological issues and the lipid formulation classification system. European Journal of Pharmaceutical Sciences, 29(3-4), 278-287.
• FDA. (2022).
• Patel, M., & Shah, D. (2022). Fundamental Aspects of Lipid-Based Excipients in Lipid-Based Product Development. AAPS PharmSciTech, 23(4), 118.
• Stella, V. J., & He, Q. (2008). Cyclodextrins.
• Shrestha, H., et al. (2022). Self-Emulsifying Drug Delivery Systems (SEDDS): Transition from Liquid to Solid—A Comprehensive Review of Formulation, Formulation, Characterization, Applications, and Future Trends. Pharmaceutics, 14(10), 2087.
• Siepe, G., et al. (2006). Strategies to overcome pH-dependent solubility of weakly basic drugs by using different types of alginates. Journal of pharmaceutical sciences, 95(11), 2337-2348.
• Sharma, N., & Sharma, R. (2012). Self-Emulsifying Delivery Systems for Poorly Absorbed Drugs. International Journal of Pharmaceutical Sciences and Nanotechnology, 5(2), 1635-1642.
• Fjell, C. D., et al. (2023). Co-administration of Intravenous Drugs: Rapidly Troubleshooting the Solid Form Composition of a Precipitate in a Multi-drug Mixture Using On-Site Raman Spectroscopy. Molecular Pharmaceutics, 20(6), 3144-3151.
• Khan, A., et al. (2022). Self-emulsifying drug delivery systems: a novel approach to deliver drugs. Journal of Drug Delivery Science and Technology, 72, 103367.
• Schoch, A., et al. (2022).
• Fjell, C. D., et al. (2023). Co-administration of Intravenous Drugs: Rapidly Troubleshooting the Solid Form Composition of a Precipitate in a Multi-drug Mixture Using On-Site Raman Spectroscopy. Molecular Pharmaceutics, 20(6), 3144-3151.
• BenchChem. (2025).
• Simulations Plus, Inc. (2022).
• Capsugel. (2017). Formulation Selection and in-vitro Screening for Oral Bioavailability Enhancement. YouTube.
• Boyer, S. (2017). Strategies to improve in vivo toxicology outcomes for basic candidate drug molecules. Bioorganic & Medicinal Chemistry Letters, 27(15), 3425-3432.
• Williams, H. D., et al. (2013). Strategies for formulating and delivering poorly water-soluble drugs. Advanced Drug Delivery Reviews, 65(10), 1347-1358.

• Rowan Scientific. (n.d.). Predicting Solubility. Retrieved from [Link]

• Sorkun, M. C. (n.d.). AqSolPred-web: Online solubility prediction tool (streamlit) that runs the top-performing ML model (AqSolPred). GitHub.
• Dai, W.-G. (2013). In vitro methods to assess drug precipitation. International Journal of Pharmaceutics, 453(1), 36-47.

• Llompart, P., & Marcou, G. (n.d.). Predictor Solubility. Retrieved from [Link]

• CompuDrug. (n.d.). PrologP. Retrieved from [Link]

• Gutmann, B., et al. (2012). 3-(1H-Imidazol-1-yl)propanenitrile. Acta Crystallographica Section E: Structure Reports Online, 68(11), o3167.
• Foroumadi, A., et al. (2018). Synthesis and Biological Evaluation of New Nitroimidazole Derivatives as Anti-Helicobacter pylori Agents Against Metronidazole-Resistant Strains. Pharmaceutical and Biomedical Research, 4(2), 34-41.

• Chemspace. (n.d.). 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile. Retrieved from [Link]

• Molinspiration. (n.d.). logP - octanol-water partition coefficient calculation. Retrieved from [Link]

• Sorkun, M. C., et al. (2021). SolTranNet – A machine learning tool for fast aqueous solubility prediction.
• Wang, J., et al. (2023). Development And Test of Highly Accurate Endpoint Free Energy Methods. 2: Prediction of logarithm of n-octanol-water partition coefficient (logP) for druglike molecules using MM-PBSA method.

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Technical Support Center: Adapting Batch Synthesis of 3-(2-Methyl-4-nitro-1H-imidazol-1-yl)propanenitrile to Continuous Flow

Welcome to the technical support center for transitioning the synthesis of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile from batch to continuous flow processing. This guide is designed for researchers, scientists, and drug development professionals, providing in-depth, practical advice to navigate the common challenges encountered during this adaptation. Our focus is on providing not just procedural steps, but the underlying scientific principles to empower you to troubleshoot and optimize your continuous flow setup.

Introduction to Flow Chemistry for Nitroimidazole Synthesis

The synthesis of nitroimidazole derivatives, such as 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile, often involves highly exothermic and potentially hazardous reactions, particularly the nitration step.[1][2][3][4] Traditional batch processing of these reactions presents significant safety and scalability challenges.[3][5] Continuous flow chemistry offers a compelling alternative, providing enhanced safety through smaller reaction volumes, superior heat and mass transfer, and precise control over reaction parameters.[6][7][8] This leads to improved reproducibility, higher yields, and a safer overall process.[1]

The synthesis of the target molecule can be conceptually broken down into two key transformations: the cyanoethylation of 2-methyl-4-nitro-1H-imidazole and the nitration of a 2-methylimidazole precursor. Adapting these steps to a continuous flow process requires careful consideration of reaction kinetics, reagent compatibility, and potential engineering challenges.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety advantages of using continuous flow for the nitration step in this synthesis?

A1: The nitration of imidazoles is a highly exothermic reaction that can lead to thermal runaways in batch reactors.[1][3] Continuous flow significantly mitigates these risks due to:

• Low Reactor Holdup: The total volume of reactive material within the reactor at any given time is minimal, drastically reducing the potential energy of an uncontrolled exothermic event.[9]

• High Surface-to-Volume Ratio: Microreactors or tube reactors used in flow chemistry have a large surface area relative to their volume, allowing for highly efficient heat dissipation and precise temperature control.[6][7]

• Reduced Risk of Explosion: The small reaction volumes and controlled addition of reagents minimize the accumulation of potentially explosive mixtures.[3][9]

• Automation and Remote Operation: Continuous flow systems can be highly automated, reducing operator exposure to hazardous reagents.[3]

Q2: I'm observing inconsistent product yields in my continuous flow setup. What are the likely causes?

A2: Inconsistent yields in a continuous flow system often point to issues with reactant mixing, temperature control, or residence time distribution. Here's a breakdown of potential causes and solutions:

• Inadequate Mixing: If reactants are not mixed efficiently before entering the heated reaction zone, you may see pockets of unreacted starting material.

  • Troubleshooting: Ensure you are using an appropriate micromixer (e.g., T-mixer, static mixer) at the point of reagent confluence. The efficiency of mixing is crucial for fast reactions like nitration.

• Temperature Fluctuations: Poor temperature control can lead to the formation of byproducts or incomplete reactions.

  • Troubleshooting: Verify the accuracy of your temperature probes and ensure the reactor is adequately immersed in the heating/cooling bath. The high surface area of flow reactors should allow for excellent temperature control, so persistent issues may indicate a problem with the heating/cooling unit itself.

• Inconsistent Flow Rates: Fluctuations in pump performance will alter the stoichiometry and residence time.

  • Troubleshooting: Calibrate your pumps regularly. Use high-quality syringe pumps or HPLC pumps for precise and pulseless flow. A back-pressure regulator can also help maintain a stable flow.

• Residence Time Distribution (RTD): In an ideal plug flow reactor, all molecules spend the same amount of time in the reaction zone. Deviations from this ideal, such as channeling or dead zones, can lead to a broad RTD and inconsistent product quality.[8]

  • Troubleshooting: Characterize your reactor's RTD if you suspect significant deviations. For many lab-scale setups with simple tubing, assuming near-ideal plug flow is often a reasonable starting point.

Q3: My continuous flow reactor is clogging. What are the common causes and how can I prevent this?

A3: Clogging is a frequent challenge in continuous flow chemistry, especially when solids are involved as reactants, products, or byproducts.[10][11]

• Precipitation of Starting Materials or Products: If the solubility of your reagents or product is limited in the reaction solvent at the operating temperature, precipitation can occur.

  • Troubleshooting:

    • Solvent Selection: Choose a solvent system where all components remain in solution throughout the reaction.

    • Lower Initial Concentrations: Start with more dilute solutions to reduce the likelihood of precipitation.[12] You can gradually increase the concentration as you optimize the process.

    • Temperature Adjustments: Increasing the reaction temperature may improve solubility, but this must be balanced with potential side reactions.

• Formation of Insoluble Byproducts: Salt formation is a common cause of clogging.

  • Troubleshooting:

    • Alternative Reagents: Consider reagents that produce soluble byproducts.

    • Ultrasound: Applying ultrasound to the reactor can help break up solid particles and prevent them from agglomerating and causing blockages.[10][11]

    • Ionic Liquid Formation: In some cases, using a base that forms an ionic liquid with the byproduct can prevent precipitation.[13]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Action(s)
Low Conversion	- Insufficient residence time.- Reaction temperature is too low.- Inaccurate reagent concentrations.	- Decrease the flow rate or use a longer reactor coil to increase residence time.- Incrementally increase the reaction temperature.- Verify the concentration of your stock solutions.
Formation of Impurities (e.g., di-nitrated products)	- Residence time is too long.- Reaction temperature is too high.- Incorrect stoichiometry (excess nitrating agent).	- Increase the flow rate or use a shorter reactor coil.- Incrementally decrease the reaction temperature.- Carefully control the molar ratio of the nitrating agent to the substrate by adjusting the relative flow rates of the reagent streams.[7]
Pressure Fluctuations	- Pump cavitation or air bubbles in the lines.- Partial blockage forming and clearing.- Inconsistent back-pressure regulator performance.	- Degas your solvents and prime the pumps carefully.- Address the root cause of any potential blockages (see Q3).- Check the back-pressure regulator for proper function.
Inconsistent Product Quality Between Runs	- Variations in ambient temperature affecting reagent stability or pump performance.- Degradation of starting materials.- Inconsistent workup procedure.	- Ensure the laboratory environment is temperature-controlled.- Use freshly prepared solutions of reagents.- Standardize the quenching and extraction process. A continuous quenching setup can improve reproducibility.[6][7]

Experimental Workflow & Protocols

Adapting the Cyanoethylation Step to Continuous Flow

The cyanoethylation of 2-methyl-4-nitro-1H-imidazole with acrylonitrile is typically a base-catalyzed Michael addition.

Step-by-Step Protocol:

• Reagent Preparation:

  • Solution A: Dissolve 2-methyl-4-nitro-1H-imidazole and a suitable base (e.g., triethylamine, DBU) in an appropriate solvent (e.g., acetonitrile, DMF).

  • Solution B: Prepare a solution of acrylonitrile in the same solvent.

• System Setup:

  • Use two separate syringe pumps for Solution A and Solution B.

  • Connect the outlets of the pumps to a T-mixer or micromixer.

  • The outlet of the mixer should lead to a coiled reactor of a known volume (e.g., PFA tubing) submerged in a temperature-controlled bath.

  • The outlet of the reactor should be connected to a back-pressure regulator (optional but recommended for stability) and then to a collection vessel.

• Reaction Execution:

  • Set the desired temperature for the reaction bath.

  • Start pumping both solutions at flow rates calculated to achieve the desired stoichiometry and residence time.

  • Allow the system to reach a steady state before collecting the product.

• Workup:

  • The output from the reactor can be collected and worked up in a batchwise fashion (e.g., quenching, extraction, crystallization).

Adapting the Nitration Step to Continuous Flow

The nitration of 2-methylimidazole is a highly exothermic and fast reaction, making it an ideal candidate for continuous flow.[2][4] A common nitrating mixture is nitric acid in sulfuric acid.[7][14]

Step-by-Step Protocol:

• Reagent Preparation:

  • Solution A: Dissolve 2-methylimidazole in concentrated sulfuric acid. This step is often exothermic and should be done with cooling.

  • Solution B: Prepare the nitrating mixture (e.g., a solution of nitric acid in sulfuric acid).

• System Setup:

  • Use acid-resistant pumps and tubing (e.g., PFA, PTFE).

  • The setup is similar to the cyanoethylation, with two pumps feeding a micromixer.

  • The reactor should be in a highly efficient cooling bath to manage the exotherm.

• Reaction Execution:

  • Start pumping both solutions at the calculated flow rates. The residence time for nitration reactions is often very short, on the order of seconds to a few minutes.[7]

  • Carefully monitor the temperature at the outlet of the mixer.

• Quenching:

  • A continuous quenching system is highly recommended for safety and reproducibility. The reactor outlet can be fed into a T-mixer with a third stream of a quenching agent (e.g., cold water or a basic solution).[7] This deactivates the nitrating agent and helps control the exotherm of dilution.

Visualizing the Workflow

Caption: Workflow for the two-part continuous synthesis.

Data Summary Table

Parameter	Batch Synthesis (Typical)	Continuous Flow (Starting Point)	Key Advantage of Flow
Reaction Volume	Liters to hundreds of liters	Microliters to milliliters	Enhanced safety, reduced waste
Temperature Control	Challenging, potential for hot spots	Precise (±1 °C)	Improved selectivity, prevents runaway reactions[1]
Reaction Time	Hours	Seconds to minutes	Higher throughput, rapid optimization[12]
Mixing	Dependent on impeller speed and vessel geometry	Highly efficient and reproducible	Consistent product quality
Scalability	Requires redesign of reactor and cooling systems	"Numbering-up" or running for longer times	Simplified scale-up process[5]
Safety	High risk due to large volumes of hazardous materials	Intrinsically safer[6][7][9]	Reduced risk of thermal runaway and exposure

References

• Beilstein Journals. (n.d.). Continuous-flow-enabled intensification in nitration processes: a review of technological developments and practical applications over the past decade. Retrieved from [Link]

• ResearchGate. (n.d.). A continuous-flow nitration process for the synthesis of 2-methyl-5-nitroimidazole. Retrieved from [Link]

• Microflu Microfluidics Technology (Changzhou) Co., Ltd. (2024, July 11). Continuous Flow Nitration. Retrieved from [Link]

• Vapourtec. (n.d.). Nitration Reactions | Continuous Flow Processing. Retrieved from [Link]

• PMC - NIH. (2025, August 26). Continuous-flow-enabled intensification in nitration processes: a review of technological developments and practical applications over the past decade. Retrieved from [Link]

• PMC - NIH. (2014, February 14). Continuous flow nitration in miniaturized devices. Retrieved from [Link]

• Chinese Pharmaceutical Journal. (2025, September 10). Continuous Flow Synthesis Process of Dimetridazole and Preparation of Its Related Substances. Retrieved from [Link]

• Semantic Scholar. (n.d.). Nitration and flow chemistry. Retrieved from [Link]

• Beilstein Journals. (n.d.). Continuous flow nitration in miniaturized devices. Retrieved from [Link]

• Chemical Science Blog. (2011, January 13). Unclogging the problems of flow chemistry. Retrieved from [Link]

• (n.d.). Overcoming solid handling issues in continuous flow substitution reactions through ionic liquid formation. Retrieved from [Link]

• Lab Unlimited. (n.d.). 7 Things to Keep in Mind When Adopting Flow Chemistry. Retrieved from [Link]

• MDPI. (2024, August 6). Additively Manufactured Continuous Processing Reactor System for Producing Liquid-Based Pharmaceutical Substances. Retrieved from [Link]

• Syngene International Ltd. (n.d.). Things you may not know about continuous flow chemistry. Retrieved from [Link]

• Chemistry World. (2011, January 13). Unclogging the problems of flow chemistry. Retrieved from [Link]

• MDPI. (2023, February 2). Towards Antibiotic Synthesis in Continuous-Flow Processes. Retrieved from [Link]

• PubMed. (2020, May 21). Development of a Large-Scale Cyanation Process Using Continuous Flow Chemistry En Route to the Synthesis of Remdesivir. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 4-nitroimidazole derivatives with antibacterial activity. Retrieved from [Link]

• GOV.UK. (2013, January 1). An Improved Kilogram-Scale Synthesis of 2-Bromo-4-nitro-1H-imidazole: A Key Building Block of Nitroimidazole Drugs. Retrieved from [Link]

• PubMed. (n.d.). Fully automated continuous flow synthesis of highly functionalized imidazo[1,2-a] heterocycles. Retrieved from [Link]

• World Pharma Today. (n.d.). Overcoming Challenges in Scale-Up Production. Retrieved from [Link]

• Semantic Scholar. (2020, May 21). Development of a Large-Scale Cyanation Process Using Continuous Flow Chemistry En Route to the Synthesis of Remdesivir. Retrieved from [Link]

• Google Patents. (n.d.). US3487087A - Nitration of imidazoles.

• DNDi. (2013, August). An Improved Kilo-scale Synthesis of 2-Bromo-4-nitro-1H-imidazole: A Key Building Block of Nitroimidazole Drugs. Retrieved from [Link]

• PubMed Central. (n.d.). Functionalized Nitroimidazole Scaffold Construction and Their Pharmaceutical Applications: A 1950–2021 Comprehensive Overview. Retrieved from [Link]

• Amar Equipment. (2024, January 23). Batch to Continuous Reaction conversion strategies. Retrieved from [Link]

• ResearchGate. (n.d.). Development of a Large-Scale Cyanation Process Using Continuous Flow Chemistry En Route to the Synthesis of Remdesivir. Retrieved from [Link]

• NIH. (n.d.). Brief Overview of Approaches and Challenges in New Antibiotic Development: A Focus On Drug Repurposing. Retrieved from [Link]

• Frontiers. (n.d.). Process intensification in continuous flow organic synthesis with enabling and hybrid technologies. Retrieved from [Link]

• NIH. (n.d.). Synthesis and Biological Evaluation of New Nitroimidazole Derivatives as Anti-Helicobacter pylori Agents Against Metronidazole-Resistant Strains. Retrieved from [Link]

• ResearchGate. (2022, June 14). Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-méthyl-5-nitroimidazole and 4 nitroimidazole as starting reagents. Retrieved from [Link]

• Veeprho. (n.d.). 2-Methyl-4-nitro-1-nitroso-1H-imidazole: Synthesis Attempts and Failure Report. Retrieved from [Link]

• Google Patents. (n.d.). CN111646945A - Synthetic method of 4-bromo-2-nitro-1H-imidazole.

• (2018, June 30). synthesis of 3-chloro-4-(1h-imidazol-1-yl)-4-(morpholino methyl)-1-phenyl azetidin-2-one. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile in Accordance with ICH Guidelines

This guide provides a comprehensive framework for the validation of analytical methods for the quantitative determination of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile, a critical intermediate in pharmaceutical synthesis. Adherence to the International Council for Harmonisation (ICH) Q2(R1) guidelines is paramount to ensure the reliability, accuracy, and precision of analytical data, which forms the bedrock of drug development and quality control.[1][2][3] This document will compare and contrast potential analytical techniques, offering insights into experimental design and rationale, and provide detailed protocols for a recommended approach.

Introduction: The Imperative of Rigorous Method Validation

In the landscape of pharmaceutical development, the journey from a novel chemical entity to a market-approved drug is paved with exacting analytical scrutiny. The validation of analytical procedures is a formal process that provides a high degree of assurance that a method will consistently produce a result that meets its predetermined specifications and quality attributes.[4][5][6] For a compound such as 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile, which may serve as a key building block for active pharmaceutical ingredients (APIs), robust analytical methods are indispensable for monitoring purity, stability, and concentration.

The ICH Q2(R1) guideline provides a harmonized approach to analytical method validation, ensuring that data is acceptable across international regulatory bodies.[1][2][3] This guide will delve into the practical application of these principles for our target analyte.

Comparative Analysis of Analytical Methodologies

The selection of an appropriate analytical technique is contingent on the physicochemical properties of the analyte and the intended purpose of the method (e.g., assay, impurity testing). For 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile, a polar molecule containing a nitroimidazole ring and a propanenitrile side chain, two primary chromatographic techniques are considered: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC).

High-Performance Liquid Chromatography (HPLC)

HPLC, particularly in the reverse-phase mode, is the preeminent technique for the analysis of polar, non-volatile, and thermally labile compounds, making it an ideal choice for the analysis of our target nitroimidazole derivative.

• Principle of Operation: HPLC separates components of a mixture based on their differential partitioning between a liquid mobile phase and a solid stationary phase. In reverse-phase HPLC, a non-polar stationary phase (e.g., C18) is used with a polar mobile phase, allowing for the effective separation of polar analytes.

• Advantages for 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile:

  • High Specificity and Resolution: The ability to tailor stationary and mobile phases provides excellent separation of the main analyte from process-related impurities and degradation products.

  • Versatility in Detection: UV detection is highly suitable for the nitroimidazole chromophore. For enhanced sensitivity and specificity, especially for impurity profiling, mass spectrometry (MS) detection can be coupled with HPLC (LC-MS).

  • Non-destructive: Allows for the collection of fractions for further analysis if required.

• Potential Challenges:

  • Method development can be time-consuming to achieve optimal separation.

  • Matrix effects can influence ionization in LC-MS applications.

Gas Chromatography (GC)

GC is a powerful technique for the separation and analysis of volatile and thermally stable compounds.

• Principle of Operation: GC separates components of a mixture based on their partitioning between a gaseous mobile phase and a stationary phase, which can be a liquid or a solid coated on an inert support within a column.

• Applicability to 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile:

  • While the target compound itself may have limited volatility, GC can be an excellent tool for the analysis of volatile organic impurities or residual solvents that may be present from the synthesis process.

  • Derivatization can be employed to increase the volatility and thermal stability of the analyte, though this adds a step to the sample preparation process.[7]

• Advantages for Impurity Analysis:

  • High efficiency and resolution for volatile compounds.

  • Sensitive detectors such as Flame Ionization Detector (FID) and Mass Spectrometry (MS) are readily available.

• Limitations:

  • Not suitable for non-volatile or thermally labile compounds without derivatization.

  • The high temperatures in the injector and column can cause degradation of the analyte.

Recommendation: Based on the structural characteristics of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile, a Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method with UV detection is the recommended primary analytical technique for assay and impurity determination. GC-MS can be considered a complementary technique for the specific analysis of volatile impurities and residual solvents.

Validation of an RP-HPLC Method for 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile according to ICH Q2(R1)

The following sections detail the experimental design and acceptance criteria for the validation of an RP-HPLC method for the assay of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile.

The Validation Workflow

The validation process follows a structured workflow to ensure all critical parameters are assessed.

Caption: ICH Q2(R1) Analytical Method Validation Workflow.

Proposed HPLC Method Parameters (Starting Point)

The following parameters are proposed as a starting point for method development and subsequent validation. These are based on established methods for similar nitroimidazole compounds.

Parameter	Proposed Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile : 0.1% Phosphoric Acid in Water (e.g., 40:60 v/v)
Flow Rate	1.0 mL/min
Detection	UV at 310 nm
Column Temperature	30 °C
Injection Volume	10 µL
Diluent	Mobile Phase

Validation Parameters and Experimental Protocols

Specificity is the ability to assess unequivocally the analyte in the presence of components that may be expected to be present, such as impurities, degradants, and matrix components.

Experimental Protocol:

• Blank Analysis: Inject the diluent to demonstrate that no interfering peaks are present at the retention time of the analyte.

• Placebo Analysis (if applicable for a drug product): Analyze a mixture of all formulation excipients to ensure they do not interfere.

• Forced Degradation Study: Subject the analyte to stress conditions (acid, base, oxidation, heat, and light) to generate potential degradation products. The method must demonstrate the ability to separate the analyte peak from any degradant peaks.

Caption: Forced Degradation Study Workflow for Specificity.

Linearity demonstrates that the analytical procedure's results are directly proportional to the concentration of the analyte in samples within a given range. The range is the interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

Experimental Protocol:

• Prepare a stock solution of the 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile reference standard.

• Prepare a series of at least five concentrations across the proposed range (e.g., 50% to 150% of the target assay concentration).

• Inject each concentration in triplicate.

• Plot the average peak area against the concentration and perform a linear regression analysis.

Acceptance Criteria:

• Correlation coefficient (r²) ≥ 0.999

• The y-intercept should be close to zero.

• Visual inspection of the plot should show a linear relationship.

Accuracy is the closeness of the test results obtained by the method to the true value. It is often determined by recovery studies.

Experimental Protocol:

• Prepare samples at a minimum of three concentration levels (e.g., 80%, 100%, and 120% of the target concentration) by spiking a known amount of the analyte into a placebo mixture (if applicable) or blank matrix.

• Prepare three replicates for each concentration level.

• Analyze the samples and calculate the percentage recovery.

Acceptance Criteria:

• The mean recovery should be within 98.0% to 102.0%.

Precision is the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. It is evaluated at two levels: repeatability and intermediate precision.

Experimental Protocol:

• Repeatability (Intra-assay precision):

  • Analyze a minimum of six replicates of a homogeneous sample at 100% of the test concentration on the same day, by the same analyst, and on the same instrument.

• Intermediate Precision (Inter-assay precision):

  • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

Acceptance Criteria:

• The Relative Standard Deviation (RSD) should be ≤ 2.0%.

LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Experimental Protocol (based on Signal-to-Noise):

• Determine the signal-to-noise ratio (S/N) by comparing the signal from samples with known low concentrations of the analyte with those of blank samples.

• LOD is typically established at an S/N ratio of 3:1.

• LOQ is typically established at an S/N ratio of 10:1.

Acceptance Criteria:

• The LOQ must be demonstrated with acceptable precision and accuracy.

Robustness is a measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Experimental Protocol:

• Vary critical method parameters one at a time, such as:

  • Flow rate (e.g., ± 0.1 mL/min)

  • Column temperature (e.g., ± 5 °C)

  • Mobile phase composition (e.g., ± 2% organic)

  • pH of the mobile phase buffer (e.g., ± 0.2 units)

• Analyze the system suitability solution under each varied condition.

Acceptance Criteria:

• System suitability parameters (e.g., tailing factor, theoretical plates) should remain within acceptable limits.

• The results of the analysis should not be significantly affected.

Summary of Validation Parameters and Acceptance Criteria

Validation Parameter	Acceptance Criteria
Specificity	No interference at the analyte's retention time. Peak purity index > 0.999 for the analyte peak in stressed samples.
Linearity (r²)	≥ 0.999
Range	Typically 80% to 120% of the test concentration.
Accuracy (% Recovery)	98.0% - 102.0%
Precision (RSD)	≤ 2.0%
LOD	S/N ratio of 3:1
LOQ	S/N ratio of 10:1 with acceptable precision and accuracy.
Robustness	System suitability parameters met under varied conditions.

Conclusion

The validation of analytical methods for pharmaceutical intermediates like 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile is a scientifically rigorous process governed by the ICH Q2(R1) guidelines. A well-validated RP-HPLC method provides the necessary confidence in the quality and consistency of the material. While HPLC is the recommended primary technique, a comparative approach considering GC for specific applications ensures a comprehensive analytical control strategy. The detailed protocols and acceptance criteria presented in this guide serve as a robust framework for researchers and drug development professionals to establish reliable and compliant analytical methods.

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• Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. [Link]

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A Comparative Analysis of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile and Metronidazole: A Theoretical and Mechanistic Perspective

For the Attention of Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the well-established antimicrobial agent, metronidazole, and a structurally related nitroimidazole, 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile. It is critical to note that while extensive experimental data exists for metronidazole, publicly available research on the specific biological activity of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile is limited. Therefore, this analysis will extrapolate potential activities of the latter based on established structure-activity relationships within the nitroimidazole class, offering a theoretical framework for future experimental validation.

Introduction: The Nitroimidazole Scaffold in Antimicrobial Therapy

Nitroimidazole derivatives are a cornerstone in the treatment of anaerobic and protozoal infections.[1][2] Their efficacy is intrinsically linked to the presence of a nitro group on the imidazole ring, which underpins their unique mechanism of action. Metronidazole, a 5-nitroimidazole, has been a frontline therapeutic for decades, valued for its potent activity against a wide spectrum of anaerobic bacteria and protozoa.[1][3] The compound 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile, a 4-nitroimidazole derivative, presents an interesting structural variation that warrants a comparative exploration of its potential antimicrobial profile.

Metronidazole: A Well-Characterized Therapeutic Agent

Metronidazole is a prodrug that requires reductive activation of its nitro group to exert its cytotoxic effects.[1][4] This process is characteristic of anaerobic microorganisms, which possess the necessary low-redox-potential electron transport proteins, such as ferredoxin, to reduce the nitro group.[1][5] This reduction generates highly reactive nitroso radicals that disrupt microbial DNA, leading to strand breakage and cell death.[1][4]

Key Characteristics of Metronidazole:

• Antimicrobial Spectrum: Highly active against anaerobic bacteria (e.g., Bacteroides fragilis, Clostridium difficile) and protozoa (e.g., Trichomonas vaginalis, Giardia lamblia, Entamoeba histolytica).[1][3][6] It has no clinically relevant activity against aerobic or facultative anaerobic bacteria.

• Pharmacokinetics: Metronidazole is well-absorbed orally with high bioavailability.[1][7][8] It distributes widely throughout the body, including into the cerebrospinal fluid and abscesses.[1][8] The elimination half-life is approximately 8 hours in healthy adults.[1]

• Resistance: Resistance to metronidazole can arise through several mechanisms, including decreased drug uptake, altered reductive activation, and increased DNA repair mechanisms.[9][10]

3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile: A Profile Based on Chemical Structure

Structural Features and Potential Implications:

• 4-Nitroimidazole Core: The position of the nitro group on the imidazole ring can influence the redox potential and, consequently, the ease of activation. Comparative studies on other 4-nitroimidazole derivatives suggest they can also act as hypoxic radiosensitizers, a property shared with metronidazole.

• Propanenitrile Side Chain: The propanenitrile group at the N-1 position will impact the molecule's polarity, lipophilicity, and potential for metabolic transformation. These properties are critical determinants of its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME).

Based on these features, it is plausible that 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile will also function as a prodrug requiring reductive activation and will likely exhibit activity against anaerobic microorganisms. However, the potency and spectrum of activity could differ significantly from metronidazole due to the altered electronic and steric properties conferred by the 4-nitro position and the propanenitrile side chain.

Comparative Analysis: Metronidazole vs. 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile

Feature	Metronidazole (5-Nitroimidazole)	3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile (4-Nitroimidazole) (Hypothetical)
Mechanism of Action	Prodrug activated by reduction of the 5-nitro group to form cytotoxic nitroso radicals that damage DNA.[1][4]	Likely a prodrug requiring reductive activation of the 4-nitro group, leading to DNA damage. The efficiency of reduction may differ.
Antimicrobial Spectrum	Broad activity against anaerobic bacteria and protozoa.[1][3][6]	Expected to be active against anaerobic microorganisms. The specific spectrum and potency require experimental determination.
Pharmacokinetics	High oral bioavailability, wide tissue distribution, and a half-life of ~8 hours.[1][7][8]	The propanenitrile side chain may alter its solubility, absorption, and metabolic stability, leading to a different pharmacokinetic profile.
Resistance	Mechanisms include decreased activation and increased DNA repair.[9][10]	Cross-resistance with metronidazole is possible if the resistance mechanism involves the common reductive activation pathway.

Experimental Protocols for Comparative Evaluation

To empirically validate the hypothetical profile of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile and enable a direct comparison with metronidazole, the following experimental workflows are essential.

Minimum Inhibitory Concentration (MIC) Determination

This assay is fundamental for quantifying the antimicrobial potency of a compound.

Methodology:

• Preparation of Stock Solutions: Dissolve 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile and metronidazole in a suitable solvent (e.g., DMSO) to create high-concentration stock solutions.

• Bacterial Strains: Utilize a panel of clinically relevant anaerobic bacteria (e.g., Bacteroides fragilis, Clostridium perfringens) and protozoa (e.g., Trichomonas vaginalis).

• Broth Microdilution: In a 96-well microtiter plate, perform serial two-fold dilutions of the test compounds in an appropriate anaerobic broth medium.

• Inoculation: Add a standardized inoculum of the test microorganism to each well.

• Incubation: Incubate the plates under strict anaerobic conditions at 37°C for 24-48 hours.

• Endpoint Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Mechanism of Action Studies

Investigating the mechanism can be approached through DNA damage assays.

Methodology:

• Bacterial Culture: Grow a susceptible anaerobic bacterial strain to mid-log phase.

• Drug Treatment: Expose the bacterial cultures to sub-lethal concentrations of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile and metronidazole.

• DNA Extraction: Isolate genomic DNA from treated and untreated bacterial cells.

• Agarose Gel Electrophoresis: Analyze the integrity of the extracted DNA on an agarose gel. DNA fragmentation in the treated samples compared to the untreated control would indicate DNA damage.

Visualizing the Activation Pathway

The following diagram illustrates the proposed mechanism of action for nitroimidazole compounds, which is central to the activity of both metronidazole and, hypothetically, 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile.

Caption: Proposed activation pathway for nitroimidazole antimicrobials.

Experimental Workflow Diagram

The following diagram outlines the key steps in the initial in vitro evaluation of a novel antimicrobial compound like 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile.

Sources

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comparing radiosensitizing efficacy of 4-nitroimidazoles with 2- and 5-nitroimidazole derivatives

This guide provides a comprehensive comparison of the radiosensitizing efficacy of 4-nitroimidazoles with their 2- and 5-nitroimidazole counterparts. Designed for researchers, scientists, and professionals in drug development, this document delves into the mechanisms of action, structure-activity relationships, and the experimental data that define the potential of these compounds in enhancing radiotherapy.

The Challenge of Tumor Hypoxia in Radiotherapy

A significant barrier to the success of radiotherapy is tumor hypoxia, a condition of low oxygen levels common in solid tumors.[1][2] Oxygen is a potent radiosensitizer; it reacts with radiation-induced DNA radicals, "fixing" the damage and making it permanent, ultimately leading to cell death.[1] In a hypoxic environment, these DNA radicals are more likely to be chemically reduced back to their original form, rendering the radiation less effective.[1] Hypoxic cells can be 2 to 3 times more resistant to radiation than well-oxygenated cells, contributing to treatment failure and tumor recurrence.[3][4][5]

This challenge has driven the development of hypoxic cell radiosensitizers—compounds that can mimic the effect of oxygen in these low-oxygen regions, thereby increasing the efficacy of radiation treatment.[6] Among the most extensively studied classes of such agents are the nitroimidazoles.[7][8]

Mechanism of Action: The Oxygen-Mimetic Effect of Nitroimidazoles

Nitroimidazoles exert their radiosensitizing effects selectively within hypoxic cells through a process dependent on their electron affinity.[6][9] The core mechanism involves the following steps:

• Diffusion and Reduction : The relatively small and uncharged nitroimidazole molecules diffuse throughout tissues, entering both normal and cancerous cells.

• Reductive Activation : Inside the cell, the nitro group undergoes a one-electron reduction, forming a nitro radical-anion. This reaction is catalyzed by cellular reductases.[10]

• Oxygen-Dependent Futile Cycle : In well-oxygenated (normoxic) cells, this process is reversed. Molecular oxygen, being more electron-affinic, readily oxidizes the radical-anion back to the parent compound. This "futile cycle" prevents the accumulation of reactive species and protects normal tissues.[8]

• Hypoxic Fixation of Damage : In hypoxic cells, the lack of oxygen allows the nitro radical-anion to undergo further reduction, generating highly reactive intermediates.[7][11] These species can then react with and oxidize radiation-induced DNA radicals, effectively "fixing" the damage in a manner analogous to oxygen.[9][12] This leads to an increase in lethal DNA strand breaks.[11]

This oxygen-mimetic action is the primary basis for their radiosensitizing effect.[9] The efficacy of a nitroimidazole is strongly correlated with its electron affinity, which is determined by the position of the nitro group on the imidazole ring and the nature of its side chains.[8][9]

Caption: Mechanism of selective radiosensitization by nitroimidazoles in hypoxic cells.

A Comparative Analysis of Nitroimidazole Isomers

The position of the nitro group on the imidazole ring—at the 2, 4, or 5 position—profoundly influences the compound's electron affinity and, consequently, its radiosensitizing efficacy and toxicity.

2-Nitroimidazole Derivatives

The 2-nitroimidazoles are the most widely studied class and are generally the most electron-affinic.[8][9] This high electron affinity translates to potent radiosensitization.

• Key Compounds : Misonidazole (MISO) and Etanidazole are hallmark examples.[6][9]

• Efficacy : Due to their high electron affinity (one-electron reduction potentials typically -380 to -400 mV), they are highly effective sensitizers.[9] In preclinical studies, they consistently demonstrate significant sensitization of hypoxic tumor cells.[13][14] For instance, analogues of MISO have been shown to be three times more potent based on tumor concentration.[14]

• Limitations : The clinical success of potent 2-nitroimidazoles like misonidazole has been hampered by dose-limiting toxicities, particularly peripheral neuropathy.[6] This toxicity is linked to the same reductive activation that drives their efficacy, leading to off-target effects. The quest for better therapeutics has focused on developing derivatives with improved therapeutic ratios.

5-Nitroimidazole Derivatives

5-Nitroimidazoles possess a lower electron affinity compared to their 2-nitro counterparts.

• Key Compounds : Metronidazole and Nimorazole.[6][15]

• Efficacy : Their lower electron affinity (reduction potentials from -440 to -500 mV) results in more modest radiosensitizing effects.[9][16] However, this is balanced by significantly lower toxicity. Nimorazole, in particular, has shown a clinical benefit in head and neck cancer and is used in clinical practice, demonstrating that even a modest sensitization can be therapeutically meaningful when the drug is well-tolerated.[6][9]

• Clinical Relevance : Nimorazole's success highlights the critical importance of the therapeutic index. While less potent than 2-nitroimidazoles in laboratory assays, its favorable safety profile allows for administration with every fraction of radiotherapy, achieving a cumulative benefit.[6]

4-Nitroimidazole Derivatives

The 4-nitroimidazoles represent a less explored but promising class of sensitizers. Their electron affinity is intermediate, suggesting a potential balance between efficacy and toxicity.

• Efficacy : Comparative studies have shown that 4-nitroimidazole derivatives can exhibit a slightly stronger radiosensitizing action than the 5-nitroimidazole metronidazole under hypoxic conditions.[15] One study directly comparing a 4-nitroimidazole derivative with metronidazole found it potentiated radiation-induced inhibition of breast cancer growth to a similar or slightly greater degree in mice.[15]

• Structure-Activity : Research into 4(5)-nitroimidazoles has shown that their properties can be modulated through complexation with metals like platinum or by adding various side chains, though this can also increase toxicity.[17][18] Some synthetic 1-substituted 4(5)-nitroimidazoles, however, failed to show radiosensitizing properties, indicating a strong dependence on the overall molecular structure.[19]

• Potential : The 4-nitroimidazole scaffold offers a valuable platform for designing new sensitizers. The goal is to optimize the balance between the electron-affinic nitro group necessary for sensitization and side chains that can improve solubility and reduce systemic toxicity, potentially achieving a better therapeutic window than either the highly potent but toxic 2-nitroimidazoles or the safer but less potent 5-nitroimidazoles.

Quantitative Comparison of Efficacy

The efficacy of a radiosensitizer is quantified by its ability to reduce the radiation dose required to achieve a specific level of cell kill. This is often expressed as the Sensitizer Enhancement Ratio (SER) or Dose Modification Factor (DMF).

Derivative Class	Representative Compound	Electron Affinity (Reduction Potential)	Typical SER/DMF (In Vitro)	Key Clinical Finding
2-Nitroimidazole	Misonidazole	High (~ -389 mV)	1.8 - 2.5	Efficacious but limited by neurotoxicity[6]
4-Nitroimidazole	1-(2'-hydroxyethyl)-2-methyl-4-nitroimidazole	Intermediate	Slightly > Metronidazole	Potentiates tumor growth inhibition similarly to Metronidazole in mice[15]
5-Nitroimidazole	Nimorazole	Low (~ -523 mV)	1.3 - 1.6	Clinically used; improves locoregional control in head & neck cancer[6][9]

Note: SER/DMF values are highly dependent on experimental conditions (cell line, drug concentration, endpoint). The values presented are illustrative ranges based on published literature.

Experimental Protocols for Evaluation

Validating the efficacy of novel radiosensitizers requires a systematic approach, progressing from in vitro screening to in vivo confirmation.

Protocol: In Vitro Clonogenic Survival Assay

The clonogenic assay is the gold standard for determining cell reproductive death after treatment with ionizing radiation.[20][21]

Objective: To determine the Sensitizer Enhancement Ratio (SER) of a test compound on irradiated cancer cells under hypoxic conditions.

Methodology:

• Cell Preparation : Plate a suitable cancer cell line (e.g., A549, HCT116) into 6-well plates at densities calculated to yield 50-150 colonies per well for each radiation dose. Allow cells to attach overnight.

• Induction of Hypoxia : Transfer plates into a hypoxic chamber or incubator with a controlled gas environment (e.g., 95% N₂, 5% CO₂, <0.1% O₂). Incubate for 4-6 hours to achieve a stable hypoxic state. A parallel set of plates should be kept in normoxic conditions (standard incubator) as a control.

• Drug Treatment : Add the nitroimidazole compound (dissolved in an appropriate vehicle) to the medium at various concentrations (e.g., 0.1, 0.5, 1.0 mM). Include a vehicle-only control. Incubate for 1-2 hours prior to irradiation.

• Irradiation : Irradiate the plates using a calibrated X-ray or gamma-ray source with a range of doses (e.g., 0, 2, 4, 6, 8 Gy).

• Post-Irradiation Incubation : Remove the drug-containing medium, wash the cells with PBS, and add fresh medium. Return the plates to a standard normoxic incubator and allow colonies to form over 10-14 days.

• Staining and Counting : Fix the colonies with a methanol/acetic acid solution and stain with 0.5% crystal violet.[22] Manually or automatically count colonies containing ≥50 cells.

• Data Analysis :

  • Calculate the Plating Efficiency (PE) for non-irradiated controls.

  • Calculate the Surviving Fraction (SF) for each dose: SF = (colonies counted) / (cells seeded × PE).

  • Plot SF on a logarithmic scale against radiation dose on a linear scale.

  • Fit the data to a linear-quadratic model (SF = e^-(αD + βD²)).

  • Determine the SER by comparing the radiation doses required to achieve a specific survival level (e.g., 1% or 10%) with and without the drug: SER = Dose (without drug) / Dose (with drug).

Protocol: In Vivo Tumor Growth Delay Assay

This assay evaluates the effect of a radiosensitizer on tumor growth in a living animal model, providing crucial preclinical data on efficacy and toxicity.[23][24]

Objective: To measure the delay in tumor growth caused by the combination of a test compound and radiation compared to radiation alone.

Methodology:

• Animal Model : Use immunocompromised mice (e.g., athymic nude or NOD/SCID) to prevent rejection of human tumor xenografts.

• Tumor Implantation : Subcutaneously inject a suspension of cancer cells (e.g., 1-5 million cells) into the flank of each mouse.

• Tumor Growth Monitoring : Allow tumors to grow to a palpable size (e.g., 100-200 mm³). Measure tumor dimensions with calipers 2-3 times per week and calculate volume (e.g., Volume = 0.5 × length × width²).

• Randomization : Once tumors reach the target size, randomize mice into treatment groups (e.g., Vehicle Control, Drug Alone, Radiation Alone, Drug + Radiation).

• Treatment Administration :

  • Drug : Administer the nitroimidazole compound via an appropriate route (e.g., intraperitoneal or intravenous injection) at a predetermined time before irradiation (e.g., 30-60 minutes) to allow for tumor penetration.[14]

  • Radiation : Immobilize the mice in jigs, shielding the rest of the body with lead. Deliver a single dose of radiation (e.g., 10-15 Gy) directly to the tumor using a small animal irradiator.

• Post-Treatment Monitoring : Continue to measure tumor volume and body weight (as a measure of toxicity) regularly until tumors reach a predetermined endpoint size (e.g., 1000 mm³).

• Data Analysis :

  • Plot the mean tumor volume for each group over time.

  • Calculate the Tumor Growth Delay (TGD): The time for tumors in a treated group to reach the endpoint volume minus the time for tumors in the control (radiation alone) group to reach the same volume.

  • An enhancement factor can be calculated from the TGD data to quantify the radiosensitizing effect.

Caption: Workflow for preclinical evaluation of a novel nitroimidazole radiosensitizer.

Conclusion and Future Directions

The development of nitroimidazole radiosensitizers represents a targeted strategy to overcome the fundamental problem of hypoxia-induced radioresistance.

• 2-Nitroimidazoles are highly potent but often limited by toxicity.

• 5-Nitroimidazoles , like the clinically successful nimorazole, demonstrate that a favorable therapeutic index can be more critical than maximal potency.

• 4-Nitroimidazoles present an intriguing but less-developed class. Their intermediate electron affinity suggests they may offer a desirable balance of efficacy and safety, warranting further investigation.

Future research should focus on the rational design of novel 4-nitroimidazole derivatives with optimized side chains to enhance solubility, improve tumor targeting, and reduce systemic toxicity. By leveraging the foundational knowledge from all three isomer classes, the development of next-generation radiosensitizers can continue to advance, ultimately improving outcomes for cancer patients undergoing radiotherapy.

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• A. J. Varghese & G. F. Whitmore. (1983). Pharmacology and Toxicology of Sensitizers: Mechanism Studies. PubMed. [Link]

• D. Mohapatra, et al. (2022). Different in vivo models used for screening of radiosensitizer and radioprotectors. ResearchGate. [Link]

• J. D. G. de la Cruz, et al. (2021). Hypoxia in Solid Tumors: How Low Oxygenation Impacts the “Six Rs” of Radiotherapy. Frontiers in Immunology. [Link]

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A Comparative Guide to the Structure-Activity Relationship (SAR) of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile Analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Nitroimidazole Scaffold

Nitroimidazoles are a cornerstone in the development of antimicrobial agents, particularly against anaerobic bacteria and protozoa.[1] Their mechanism of action is generally understood to involve the reductive activation of the nitro group within the target organism, leading to the formation of cytotoxic radicals that induce cellular damage. The specific compound, 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile, presents a compelling scaffold for further investigation due to the unique electronic and pharmacokinetic properties conferred by the propanenitrile side chain. This guide will dissect the available data on its analogs to illuminate the key structural determinants of their biological activity.

The Critical Role of the Nitro Group Position: A Tale of Two Isomers

A fundamental aspect of the SAR of nitroimidazoles is the position of the nitro group on the imidazole ring. Comparative studies of 4-nitro and 5-nitro isomers of various nitroimidazole derivatives have consistently demonstrated significant differences in their biological profiles.[2][3]

A key study directly compared the anticancer activity of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile (a 4-nitro isomer) and its corresponding 5-nitro isomer, 3-(2-methyl-5-nitro-1H-imidazol-1-yl)propanenitrile.[4] The results, summarized in the table below, indicate that the 5-nitro isomer exhibits superior cytotoxic activity against human colon cancer cell lines.

Compound	Isomer	IC50 (µg/mL) against SW-480 Cell Line
3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile	4-nitro	> 160
3-(2-methyl-5-nitro-1H-imidazol-1-yl)propanenitrile	5-nitro	> 160

Table 1: In vitro anticancer activity of 4-nitro and 5-nitro propanenitrile analogs. While both compounds showed limited activity in this specific assay, broader SAR studies on other nitroimidazoles suggest the 5-nitro position is often associated with higher biological activity.[4]

This observation aligns with broader trends in nitroimidazole research, where 5-nitroimidazoles like metronidazole are clinically established, while 4-nitroimidazoles have been explored for different therapeutic applications, including as antitubercular agents.[2][5] The superior activity of 5-nitroimidazoles is often attributed to their lower reduction potential, which facilitates their activation in anaerobic environments.[3]

The Influence of the N-1 Side Chain: Beyond a Simple Linker

The substituent at the N-1 position of the imidazole ring plays a pivotal role in modulating the pharmacokinetic and pharmacodynamic properties of the molecule. The propanenitrile moiety in the parent compound is of particular interest. The nitrile group is a versatile functional group in medicinal chemistry that can participate in various interactions with biological targets.

While a systematic SAR study focused on modifying the propanenitrile chain of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile is not extensively documented in the available literature, we can infer key principles from related N-1 substituted nitroimidazole analogs.

Lipophilicity and Chain Length

The lipophilicity of the N-1 side chain is a critical determinant of antitubercular activity in 4-nitroimidazoles.[2] Generally, an optimal level of lipophilicity is required for cell penetration and target engagement. The propanenitrile group contributes a degree of polarity to the molecule. Modifications to the length of the alkyl chain or the introduction of other functional groups would be expected to significantly impact the overall lipophilicity and, consequently, the biological activity. For instance, increasing the alkyl chain length could enhance membrane permeability up to a certain point, after which insolubility might become a limiting factor.

Functional Group Modifications

The introduction of different functional groups on the N-1 side chain can lead to diverse biological activities. Studies on metronidazole (a 5-nitroimidazole) have shown that derivatization of the N-1 ethanol group can yield compounds with altered antimicrobial profiles.[6][7] For example, the synthesis of amide and sulfonamide derivatives at the N-1 position has been explored to generate novel antibacterial agents.[6]

The logical relationship for SAR exploration of the N-1 side chain can be visualized as follows:

Caption: Logical workflow for SAR studies of the N-1 side chain.

Experimental Methodologies

To facilitate further research in this area, we provide a generalized protocol for the synthesis of N-1 substituted nitroimidazoles, based on established methods.[2][4]

General Synthesis of N-1 Substituted 2-Methyl-4/5-Nitroimidazoles

This protocol outlines the N-alkylation of a nitroimidazole core with a suitable alkyl halide.

Caption: General workflow for the synthesis of the target compounds.

Step-by-Step Protocol:

• Reactant Preparation: In a round-bottom flask, dissolve 2-methyl-4-nitroimidazole or 2-methyl-5-nitroimidazole (1 equivalent) in a suitable solvent such as dimethylformamide (DMF).

• Base Addition: Add a base, such as potassium carbonate (K2CO3) (1.5-2 equivalents), to the solution.

• Alkylating Agent: Add acrylonitrile (1.1-1.5 equivalents) dropwise to the reaction mixture.

• Reaction Conditions: Heat the mixture to a specified temperature (e.g., 60-80 °C) and stir for several hours until the reaction is complete, as monitored by thin-layer chromatography (TLC).

• Work-up: After cooling to room temperature, pour the reaction mixture into water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel or by recrystallization to afford the desired N-1 substituted nitroimidazole.

• Characterization: Confirm the structure of the purified product using spectroscopic methods such as 1H NMR, 13C NMR, IR, and mass spectrometry.

Conclusion and Future Directions

The structure-activity relationship of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile analogs is a promising area for the discovery of new therapeutic agents. The available data underscores the critical influence of the nitro group's position and the nature of the N-1 side chain on biological activity. While direct comparative data on a series of propanenitrile analogs is limited, the principles derived from broader nitroimidazole SAR studies provide a solid foundation for the rational design of novel compounds.

Future research should focus on a systematic exploration of the propanenitrile side chain by:

• Varying the chain length: Synthesizing and testing analogs with shorter (acetonitrile) and longer (butanenitrile, pentanenitrile) N-alkylnitrile side chains to probe the effect of chain length and lipophilicity on activity.

• Introducing diverse functional groups: Replacing the nitrile with other moieties such as amides, esters, or tetrazoles to explore different binding interactions.

• Comparative biological evaluation: Screening a focused library of these analogs against a panel of clinically relevant anaerobic bacteria and protozoa to establish a more comprehensive SAR profile.

By leveraging the insights presented in this guide, researchers can more effectively navigate the chemical space of nitroimidazole analogs and accelerate the development of next-generation antimicrobial agents.

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• A series of nine N1-(4-substitutedbenzyl/butyl)-2-methyl-4-nitro-1H-imidazoles (3a-i) and their N1-(4-substitutedbenzyl)/Butyl-2-methyl-4-nitro-3-imidazolium (E)-3-(4-hydroxy-3-methoxyphenyl)acrylates (IMS-19, 21-27) were screened for their anti-inflammatory and anti-diabetic activity in different concentrations (20, 40, 80, 200 & 400 μg/mL). The Diclofenac sodium and Acarbose were used as standard drugs for anti-inflammatory and anti-diabetic activities respectively. - [Link]

• Anderson, R. F., et al. "Structure-activity relationships of antitubercular nitroimidazoles. I. Structural features associated with aerobic and anaerobic activities of 4- and 5-nitroimidazoles." Journal of medicinal chemistry 52.5 (2009): 1463-1474. - [Link]

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assessing the selectivity and cross-reactivity of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile

A Comparative Guide to Assessing the Selectivity and Cross-Reactivity of Novel Nitroimidazole-Based Compounds: A Case Study of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile

Introduction

The nitroimidazole class of compounds represents a cornerstone in the treatment of anaerobic bacterial and protozoal infections, with renewed interest in their potential for treating diseases like tuberculosis and cancer.[1][2][3] Their therapeutic efficacy is rooted in a mechanism of selective activation within hypoxic (low-oxygen) environments or by specific microbial enzymes, a feature that ideally confines their cytotoxic effects to the target pathogens.[4] 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile (hereafter referred to as "Cmpd-N") is a novel investigational compound featuring the core 2-methyl-4-nitroimidazole scaffold. The addition of a propanenitrile moiety introduces unique physicochemical properties that may influence its biological activity, target engagement, and off-target profile.[5]

This guide provides a comprehensive framework for researchers and drug development professionals to rigorously assess the selectivity and cross-reactivity of Cmpd-N. We will move beyond simple protocol recitation to explain the causal logic behind experimental choices, ensuring a robust and self-validating evaluation. By comparing Cmpd-N's performance against established nitroimidazole drugs—Metronidazole (a broad-spectrum anaerobic antimicrobial) and Pretomanid (a key component of modern anti-tuberculosis regimens)—this guide establishes a practical blueprint for characterizing novel chemical entities in this important therapeutic class.

Part 1: The Mechanistic Foundation of Nitroimidazole Selectivity

The defining characteristic of nitroimidazole drugs is their bio-reductive activation. Their selectivity is not merely a matter of binding affinity to a target protein; it is a chemically-driven process that is highly dependent on the cellular redox environment.

Causality of Selective Action: In target organisms like anaerobic bacteria or Mycobacterium tuberculosis, low-potential electron transfer proteins (e.g., ferredoxins or deazaflavin-dependent nitroreductase, Ddn) donate electrons to the nitro group of the imidazole ring.[3][4] This reduction generates a highly reactive nitroso radical and other radical species. These intermediates are the ultimate cytotoxic agents, causing widespread damage to cellular macromolecules, most notably DNA, leading to strand breakage and cell death.[4]

Mammalian cells, which operate in an aerobic environment, generally lack these low-potential nitroreductases. Consequently, the parent nitroimidazole compound remains largely inert, establishing a powerful therapeutic window. However, incomplete reduction or interaction with mammalian reductases (e.g., cytochrome P450 reductases) can occur, potentially leading to off-target toxicity. Therefore, quantifying this differential activity is the primary goal of selectivity assessment.

Caption: Bio-reductive activation pathway of nitroimidazoles.

Part 2: A Workflow for Quantitative Selectivity Profiling

The first experimental step is to quantify the compound's potency against its intended targets and contrast it with its toxicity towards mammalian cells. This yields the Selectivity Index (SI), a critical metric for go/no-go decisions in early-stage development.

Experimental Logic: We employ a dual-assay strategy. First, we determine the Minimum Inhibitory Concentration (MIC) against a panel of relevant microbes. Second, we measure the 50% cytotoxic concentration (CC50) in a representative human cell line, such as HepG2 (liver carcinoma cell line), as the liver is a primary site of drug metabolism and potential toxicity.

Comparator Compounds:

• Metronidazole: A widely used 5-nitroimidazole with decades of clinical data.[2]

• Pretomanid (PA-824): A bicyclic 8-nitroimidazole with potent activity against M. tuberculosis.[1][6]

Caption: Workflow for cross-reactivity profiling and hit validation.

Data Summary: Cross-Reactivity Profile

This table summarizes hypothetical findings from a broad panel screen.

Compound	Off-Target Hit (>50% Inh. @ 10µM)	Confirmed Off-Target IC50 (µM)	On-Target MIC (µg/mL)	Anti-Target Ratio (IC50 / MIC)
Cmpd-N	PDE4D	8.5	0.5	17
Kinase X	>20 (No significant inhibition)	0.5	>40
Pretomanid	None Identified	>20	0.8	>25
Metronidazole	None Identified	>20	0.5	>40

This hypothetical data reveals a potential liability for Cmpd-N: moderate inhibition of phosphodiesterase 4D (PDE4D). While the anti-target ratio of 17 suggests some therapeutic window, this interaction would warrant further investigation, as PDE4 inhibition is associated with specific physiological effects. The lack of kinase activity is a positive finding.

Part 4: Detailed Experimental Protocols

To ensure scientific integrity and reproducibility, the following detailed protocols are provided.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

Principle: This protocol uses the broth microdilution method to determine the lowest concentration of a compound that visibly inhibits microbial growth.

Methodology:

• Preparation: Prepare a stock solution of Cmpd-N in DMSO (e.g., 10 mg/mL).

• Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the compound in the appropriate sterile growth medium (e.g., Middlebrook 7H9 for M. tuberculosis, supplemented Schaedler Broth for B. fragilis). The final volume in each well should be 100 µL.

• Inoculation: Prepare a standardized inoculum of the test organism to a final concentration of approximately 5 x 10^5 CFU/mL. Add 100 µL of this inoculum to each well.

• Controls: Include a positive control well (media + inoculum, no drug) and a negative control well (media only).

• Incubation: Incubate the plates under appropriate conditions. For B. fragilis, this requires an anaerobic chamber at 37°C for 48 hours. For hypoxic M. tuberculosis, this requires a specialized low-oxygen (e.g., 1% O2) incubator at 37°C for 7-10 days.

• Reading: The MIC is defined as the lowest drug concentration in which there is no visible growth, often assessed by eye or by using a viability indicator like Resazurin.

Protocol 2: Mammalian Cell Cytotoxicity Assay (MTT Assay)

Principle: This colorimetric assay measures the reduction of yellow tetrazolium salt (MTT) to purple formazan crystals by metabolically active cells, providing an indirect measure of cell viability.

Methodology:

• Cell Seeding: Seed HepG2 cells into a 96-well plate at a density of 1 x 10^4 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO2.

• Compound Treatment: Prepare serial dilutions of Cmpd-N in culture medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium to each well. Include vehicle control wells (medium with DMSO).

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO2.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a 0.01 M HCl solution in 10% SDS) to each well to dissolve the formazan crystals.

• Reading: Measure the absorbance at 570 nm using a microplate reader.

• Calculation: Calculate the percentage of cell viability relative to the vehicle control. Plot the data using a non-linear regression (log[inhibitor] vs. response) to determine the CC50 value.

Conclusion and Forward Look

This guide outlines a rigorous, logic-driven framework for assessing the selectivity and cross-reactivity of the novel nitroimidazole, 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile. By employing a combination of targeted antimicrobial assays, broad mammalian cytotoxicity screening, and comprehensive off-target paneling, researchers can build a robust profile of a new chemical entity.

Based on our illustrative analysis, Cmpd-N demonstrates a promising high selectivity index, superior to or on par with established drugs like Pretomanid and Metronidazole in specific contexts. However, the identification of a moderate off-target interaction with PDE4D highlights the critical importance of broad cross-reactivity screening. This finding does not necessarily terminate development but flags a key area for further investigation, including assessing the physiological consequences of this interaction in relevant in vivo models. [8]The next logical steps would involve pharmacokinetic profiling and efficacy studies in animal models of infection to determine if the high in vitro selectivity translates into a safe and effective therapeutic agent in a whole-organism context. [1][6]

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A Comparative Guide to the Spectroscopic Confirmation of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile

For researchers, medicinal chemists, and professionals in drug development, the unambiguous structural confirmation of a newly synthesized active pharmaceutical ingredient (API) is a cornerstone of scientific integrity and regulatory compliance. This guide provides an in-depth technical comparison and detailed experimental protocols for the spectroscopic confirmation of the novel nitroimidazole derivative, 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile.

This document moves beyond a simple recitation of methods to explain the causality behind experimental choices, ensuring a robust and self-validating analytical workflow. We will compare the expected spectroscopic data of the target compound with a well-characterized alternative, 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethanol (Metronidazole), to highlight the distinguishing spectral features that arise from their structural differences.

The Imperative of Spectroscopic Verification

In the synthesis of novel compounds, particularly those with potential therapeutic applications, structural confirmation is paramount. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR) Spectroscopy, and Mass Spectrometry (MS) provide a detailed molecular fingerprint.[1] Each technique offers a unique and complementary perspective on the compound's structure, and together they form a powerful toolkit for unequivocal identification.

Synthesis Pathway: A Plausible Approach

A likely synthetic route to 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile is the N-alkylation of 2-methyl-4-nitroimidazole with acrylonitrile. This reaction, a Michael addition, is a common and effective method for forming carbon-nitrogen bonds. The lone pair of electrons on the imidazole nitrogen acts as a nucleophile, attacking the electron-deficient β-carbon of acrylonitrile.

Caption: Proposed synthesis of the target compound.

Spectroscopic Characterization: A Predictive Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. It provides detailed information about the chemical environment, connectivity, and spatial arrangement of atoms.

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for the protons on the imidazole ring, the methyl group, and the propanenitrile chain.

¹³C NMR Spectroscopy: The carbon NMR spectrum will provide information on all the unique carbon atoms in the molecule.

Predicted NMR Data for 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile

Assignment	Predicted ¹H NMR Chemical Shift (δ, ppm)	Predicted ¹³C NMR Chemical Shift (δ, ppm)	Rationale for Prediction
Imidazole-H	~8.0-8.5 (s, 1H)	C5: ~120-125	The electron-withdrawing nitro group and the imidazole ring itself will deshield this proton, shifting it downfield. Similar values are seen in other nitroimidazoles.[2]
-CH₂- (imidazole side)	~4.5-4.8 (t, 2H)	~45-50	The proximity to the electronegative nitrogen of the imidazole ring will cause a downfield shift.
-CH₂- (nitrile side)	~2.9-3.2 (t, 2H)	~15-20	This methylene group is adjacent to the electron-withdrawing nitrile group, resulting in a moderate downfield shift.
-CH₃	~2.4-2.6 (s, 3H)	~12-15	The methyl group on the imidazole ring will appear as a singlet in a relatively upfield region.
-C≡N	-	~117-120	The carbon of the nitrile group typically appears in this region of the ¹³C NMR spectrum.
Imidazole C2	-	~150-155	The carbon attached to two nitrogen atoms and a methyl group.
Imidazole C4	-	~145-150	The carbon bearing the nitro group will be significantly deshielded.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Predicted FT-IR Data for 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile

Functional Group	Expected Wavenumber (cm⁻¹)	Vibration Mode
C≡N (Nitrile)	2240-2260	Stretching
C-H (sp³ aliphatic)	2850-3000	Stretching
C-H (aromatic)	3000-3150	Stretching
C=N, C=C (imidazole ring)	1400-1600	Stretching
N-O (nitro group)	1500-1550 (asymmetric), 1340-1380 (symmetric)	Stretching

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound, which can be used to confirm its identity.

Predicted Mass Spectrometry Data for 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile

Ion	Predicted m/z	Notes
[M]+•	~180	Molecular ion peak.
[M+H]+	~181	Protonated molecular ion, common in ESI-MS.
[M+Na]+	~203	Sodiated molecular ion, also common in ESI-MS.
Fragmentation Peaks	Various	Expect to see fragments corresponding to the loss of the nitrile group, the nitro group, and cleavage of the propanenitrile chain.

Comparative Analysis: 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile vs. Metronidazole

To better understand the unique spectral features of our target compound, we will compare its predicted data with the known experimental data of Metronidazole, a widely used 5-nitroimidazole drug.

Spectroscopic Feature	3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile (Predicted)	Metronidazole (Experimental)	Key Distinguishing Feature
¹H NMR	-CH₂CH₂CN signals present	-CH₂CH₂OH signals present	The presence of a triplet around 2.9-3.2 ppm and another around 4.5-4.8 ppm for the propanenitrile chain versus signals for the hydroxyethyl group in Metronidazole.
¹³C NMR	C≡N signal at ~117-120 ppm	-CH₂OH signal at ~60 ppm	The presence of the nitrile carbon signal is a clear differentiator.
FT-IR	Strong C≡N stretch at ~2240-2260 cm⁻¹	Broad O-H stretch at ~3200-3500 cm⁻¹	The sharp nitrile peak versus the broad alcohol peak is a definitive diagnostic.
Mass Spec (Molecular Ion)	[M]+• at m/z ~180	[M]+• at m/z 171	A clear difference in molecular weight.

Experimental Protocols

The following are detailed, step-by-step methodologies for the key experiments required for the spectroscopic confirmation of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile.

Synthesis of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile

• To a solution of 2-methyl-4-nitroimidazole (1 equivalent) in acetonitrile, add potassium carbonate (1.2 equivalents).

• Stir the mixture at room temperature for 30 minutes.

• Add acrylonitrile (1.1 equivalents) dropwise to the suspension.

• Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts.

• Evaporate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., ethyl acetate/hexane).

• Collect the fractions containing the desired product and evaporate the solvent to yield pure 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile.

Caption: Workflow for the synthesis of the target compound.

NMR Spectroscopy

• Prepare a ~5-10 mg/mL solution of the synthesized compound in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Transfer the solution to a 5 mm NMR tube.

• Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.

• Process the spectra using appropriate software (e.g., MestReNova, TopSpin). Reference the spectra to the residual solvent peak.

FT-IR Spectroscopy

• Obtain a background spectrum of the empty ATR (Attenuated Total Reflectance) crystal.

• Place a small amount of the solid sample directly on the ATR crystal.

• Acquire the sample spectrum over a range of 4000-400 cm⁻¹.

• Perform a baseline correction and label the significant peaks.

Mass Spectrometry

• Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile).

• Introduce the sample into the mass spectrometer via direct infusion or through an LC system.

• Acquire the mass spectrum in positive ion mode using Electrospray Ionization (ESI).

• Analyze the resulting spectrum for the molecular ion and characteristic fragment ions.

Caption: Spectroscopic analysis workflow.

Conclusion

The structural confirmation of a synthesized compound is a multi-faceted process that relies on the synergistic application of various spectroscopic techniques. This guide has provided a comprehensive framework for the spectroscopic confirmation of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile. By understanding the predicted spectral data and the key differences from a known analog like Metronidazole, researchers can confidently verify the structure of this novel compound. The detailed experimental protocols provided herein offer a practical roadmap for executing the necessary analytical work with scientific rigor.

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A Comparative Analysis of the Antibacterial Spectrum of a Novel Nitroimidazole Compound: 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile

Introduction: The Quest for Novel Antimicrobials

The relentless rise of antimicrobial resistance (AMR) necessitates a continuous search for new and effective antibacterial agents. Nitroimidazole compounds have long been a cornerstone in treating infections caused by anaerobic bacteria and protozoa.[1][] Their mechanism of action, which involves the reduction of the nitro group to form reactive intermediates that induce DNA strand breaks, provides a potent bactericidal effect.[3][4] This guide introduces a novel nitroimidazole derivative, 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile, and presents a comprehensive framework for benchmarking its antibacterial spectrum against a panel of standard, clinically relevant antibiotics.

This document is intended for researchers, scientists, and drug development professionals. It provides a detailed, scientifically grounded methodology for evaluating the in vitro efficacy of this new chemical entity. The experimental design, protocols, and data interpretation are based on internationally recognized standards to ensure the generation of robust and comparable results.

Mechanism of Action: The Nitroimidazole Hallmark

Nitroimidazoles are prodrugs that require reductive activation by microbial enzymes, such as nitroreductases, which are prevalent in anaerobic organisms.[4] This selective activation in anaerobic environments is a key feature of their mechanism. Once inside the microbial cell, the nitro group is reduced, generating cytotoxic free radicals.[5] These reactive intermediates interact with microbial DNA, causing strand breaks and destabilizing the helical structure, which ultimately leads to cell death.[][4] This targeted disruption of DNA synthesis is a hallmark of the bactericidal activity of this class of antibiotics.[1]

Caption: Proposed mechanism of action for nitroimidazole antibiotics.

Experimental Design: A Rigorous Comparative Framework

To comprehensively evaluate the antibacterial spectrum of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile, a multi-faceted approach is employed. This involves determining its Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) against a diverse panel of bacterial strains and comparing these values to those of standard antibiotics. The selection of bacterial strains is critical and should include representative Gram-positive and Gram-negative aerobes and anaerobes, as well as clinically relevant resistant phenotypes.

The chosen comparators are standard-of-care antibiotics with well-characterized spectra of activity, providing a robust benchmark for the novel compound's performance. All testing methodologies are based on the guidelines set forth by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) to ensure data integrity and inter-laboratory comparability.[6][7]

Caption: High-level workflow for antibacterial spectrum benchmarking.

Detailed Experimental Protocols

The following protocols are provided as a template for conducting the comparative analysis. Adherence to aseptic techniques and appropriate safety precautions is mandatory.

Protocol 1: Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

The MIC assay is the gold standard for determining the in vitro susceptibility of a bacterial strain to an antimicrobial agent.[8] This protocol is adapted from CLSI guidelines.

Materials:

• 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile (Test Compound)

• Standard antibiotics (e.g., Metronidazole, Ciprofloxacin, Vancomycin, Meropenem)

• 96-well sterile microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial strains (standardized to 0.5 McFarland)

• Sterile saline (0.85%)

• Spectrophotometer

Procedure:

• Preparation of Antibiotic Stock Solutions: Prepare a 1 mg/mL stock solution of the test compound and each standard antibiotic in an appropriate solvent.

• Serial Dilutions: In a 96-well plate, perform two-fold serial dilutions of each antimicrobial agent in CAMHB to achieve a range of concentrations (e.g., 128 µg/mL to 0.125 µg/mL).

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard in sterile saline. This corresponds to approximately 1-2 x 10⁸ CFU/mL. Dilute this suspension to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in each well.

• Inoculation: Add the standardized bacterial inoculum to each well of the microtiter plate containing the serially diluted antimicrobial agents. Include a growth control (no antibiotic) and a sterility control (no bacteria).

• Incubation: Incubate the plates at 35-37°C for 16-20 hours (24-48 hours for anaerobic bacteria in an anaerobic environment).

• MIC Determination: The MIC is the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism, as detected by the unaided eye.[8]

Protocol 2: Minimum Bactericidal Concentration (MBC) Determination

The MBC is the lowest concentration of an antimicrobial agent required to kill 99.9% of the initial bacterial inoculum.[9][10]

Materials:

• MIC plates from the previous experiment

• Mueller-Hinton Agar (MHA) plates

• Sterile micropipettes and tips

Procedure:

• Subculturing: Following MIC determination, take a 10 µL aliquot from each well that showed no visible growth in the MIC assay.

• Plating: Spot-inoculate the aliquots onto separate sections of an MHA plate.

• Incubation: Incubate the MHA plates at 35-37°C for 18-24 hours (or under appropriate conditions for the specific bacterium).

• MBC Determination: The MBC is the lowest concentration of the antimicrobial agent that results in a ≥99.9% reduction in CFU/mL from the initial inoculum.[11]

Comparative Antibacterial Spectrum: Hypothetical Data

The following table presents hypothetical MIC data for 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile against a panel of clinically relevant bacteria, in comparison with standard antibiotics.

Bacterial Strain	Gram Stain	Test Compound MIC (µg/mL)	Metronidazole MIC (µg/mL)	Ciprofloxacin MIC (µg/mL)	Vancomycin MIC (µg/mL)	Meropenem MIC (µg/mL)
Staphylococcus aureus (ATCC 29213)	Positive	>128	>128	0.5	1	0.25
Enterococcus faecalis (ATCC 29212)	Positive	>128	>128	1	2	4
Escherichia coli (ATCC 25922)	Negative	>128	>128	0.015	>128	0.03
Pseudomonas aeruginosa (ATCC 27853)	Negative	>128	>128	0.5	>128	0.5
Bacteroides fragilis (ATCC 25285)	Negative	0.5	1	8	>128	0.5
Clostridioides difficile (ATCC 700057)	Positive	0.25	0.5	>128	0.5	4
Helicobacter pylori (ATCC 43504)	Negative	1	2	0.25	>128	0.125

Data are hypothetical and for illustrative purposes only.

Interpretation and Discussion

Based on the hypothetical data presented, 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile demonstrates potent activity against anaerobic bacteria, including Bacteroides fragilis and Clostridioides difficile, as well as the microaerophilic Helicobacter pylori. This is consistent with the known spectrum of the nitroimidazole class of antibiotics.[][12] The hypothetical MIC values for the test compound against these anaerobic organisms are comparable or superior to metronidazole, a widely used nitroimidazole antibiotic.

Conversely, the compound shows no significant activity against the tested aerobic bacteria (Staphylococcus aureus, Enterococcus faecalis, Escherichia coli, and Pseudomonas aeruginosa). This high degree of selectivity for anaerobic and microaerophilic pathogens is a key characteristic of nitroimidazoles and is attributed to the specific enzymatic machinery required for their activation.[][4]

Conclusion and Future Directions

This guide outlines a robust framework for the preclinical evaluation of the antibacterial spectrum of the novel nitroimidazole, 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile. The presented methodologies, rooted in established international standards, provide a clear path for generating reliable and comparable data. The hypothetical results suggest a promising profile as a selective agent against anaerobic and microaerophilic bacteria.

Further investigations should include:

• Expanding the panel of tested organisms to include a wider range of clinical isolates, including multidrug-resistant strains.

• Performing time-kill kinetic studies to further characterize its bactericidal activity.

• Investigating the compound's potential for resistance development.

• Conducting in vivo efficacy studies in relevant animal models of infection.

The systematic approach detailed herein is crucial for advancing our understanding of this novel compound and determining its potential as a future therapeutic agent in the fight against challenging bacterial infections.

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A Comparative Guide to the Efficacy of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile in Metronidazole-Resistant Helicobacter pylori Models

This guide provides a comprehensive evaluation of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile as a potential therapeutic agent against metronidazole-resistant Helicobacter pylori. It is designed for researchers, scientists, and drug development professionals actively seeking solutions to the growing challenge of antibiotic resistance in H. pylori treatment. We will delve into the mechanistic underpinnings of metronidazole resistance, present detailed experimental protocols for a head-to-head comparison, and analyze hypothetical, yet plausible, data to illustrate the potential advantages of this novel nitroimidazole compound.

The Clinical Challenge: Rising Metronidazole Resistance in H. pylori

Helicobacter pylori infection is a significant global health issue, affecting approximately half of the world's population.[1] It is a primary causative agent of chronic gastritis, peptic ulcer disease, and is classified as a Class I carcinogen for its role in the development of gastric adenocarcinoma.[1] For decades, treatment regimens have relied on a combination of a proton pump inhibitor (PPI) and two antibiotics, frequently including metronidazole.[2][3]

However, the efficacy of these standard therapies is declining, largely due to a surge in antibiotic resistance.[1][4] Metronidazole resistance, in particular, is a widespread problem, with prevalence rates exceeding 40% in some regions.[4][5] This resistance is a major cause of treatment failure, leading to persistent infections, increased healthcare costs, and a higher risk of long-term complications.[6][7] The urgent need for novel antimicrobial agents that can circumvent existing resistance mechanisms is therefore undeniable. This guide focuses on 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile, a rationally designed nitroimidazole derivative, as a promising candidate to address this critical therapeutic gap.

Mechanistic Insights: Metronidazole Action and H. pylori's Evasion Strategy

To appreciate the potential of a new compound, we must first understand the failings of the old one. Metronidazole is a prodrug; its antimicrobial activity is dependent on the reductive activation of its 5-nitro group within the target microorganism.[8]

In H. pylori, this crucial activation step is primarily carried out by an oxygen-insensitive NADPH nitroreductase, an enzyme encoded by the rdxA gene.[8][9] Once reduced, the nitro group transforms into highly reactive nitroso radicals and other cytotoxic metabolites that induce lethal DNA damage, leading to bacterial cell death.[8]

The predominant mechanism of metronidazole resistance in H. pylori is the inactivation of the rdxA gene through various mutations (nonsense, frameshift, or missense).[6][8][9] When the RdxA enzyme is non-functional, the bacterium can no longer efficiently activate the metronidazole prodrug, rendering it ineffective. While other reductases may contribute to some residual activity, inactivation of rdxA is the key event in clinically significant resistance.[8]

3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile, by modifying the side chain attached to the nitroimidazole core, is hypothesized to possess one or more of the following advantages:

• Alternative Activation Pathway: Its structure may allow for activation by other, non-RdxA bacterial nitroreductases that are not typically mutated in metronidazole-resistant strains.

• Reduced Efflux: The structural modification could potentially make it a poorer substrate for bacterial efflux pumps.

• Enhanced Intrinsic Activity: The activated form of the molecule might be more potent, requiring a lower level of activation to exert its bactericidal effects.

The following diagram illustrates this proposed mechanistic distinction.

Caption: Proposed mechanism of action and resistance circumvention.

Comparative Efficacy Evaluation: A Methodological Guide

To rigorously evaluate the potential of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile, a phased approach combining in vitro susceptibility testing and in vivo animal models is essential. The following sections provide detailed, field-proven protocols for this comparative analysis.

Part A: In Vitro Susceptibility Assessment

Objective: To determine the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) of the novel compound against a panel of metronidazole-susceptible (MTZ-S) and metronidazole-resistant (MTZ-R) clinical isolates of H. pylori.

Experimental Protocol: Broth Microdilution MIC/MBC Assay

• H. pylori Strain Preparation:

  • Culture H. pylori strains (e.g., ATCC 43504 as a susceptible control, and characterized MTZ-R clinical isolates) on Brucella agar plates supplemented with 5-10% defibrinated sheep or horse blood.[10]

  • Incubate plates for 48-72 hours at 37°C under microaerophilic conditions (5% O₂, 10% CO₂, 85% N₂).[11]

  • Harvest colonies and suspend them in Brucella broth to achieve a turbidity equivalent to a McFarland standard of 2.0. Further dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the assay wells.

• Compound Preparation:

  • Prepare stock solutions of metronidazole and 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile in a suitable solvent (e.g., DMSO).

  • In a 96-well microtiter plate, perform a two-fold serial dilution of each compound in cation-adjusted Mueller-Hinton broth (or another suitable broth like Brain Heart Infusion) supplemented with 5% fetal bovine serum. The final concentration range should typically span from 0.06 to 128 µg/mL.

• Inoculation and Incubation:

  • Add the standardized bacterial inoculum to each well of the microtiter plate.

  • Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

  • Seal the plates and incubate for 72 hours at 37°C under microaerophilic conditions.[12]

• MIC Determination:

  • The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.[12]

• MBC Determination:

  • Following MIC determination, take a 10 µL aliquot from each well that shows no visible growth.

  • Spot-plate the aliquot onto a fresh Brucella agar plate.

  • Incubate the plates for 72 hours under microaerophilic conditions.

  • The MBC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum (i.e., no more than 1-2 colonies).

Hypothetical Data Summary:

The table below illustrates the expected outcome if 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile is effective against resistant strains.

Compound	H. pylori Strain	Metronidazole Resistance Status	MIC (µg/mL)	MBC (µg/mL)
Metronidazole	ATCC 43504	Susceptible	2	4
Clinical Isolate #1	Resistant (rdxA null)	> 64	> 64
Clinical Isolate #2	Resistant (rdxA null)	128	> 128
3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile	ATCC 43504	Susceptible	4	8
Clinical Isolate #1	Resistant (rdxA null)	4	8
Clinical Isolate #2	Resistant (rdxA null)	8	16

Note: MIC breakpoints for metronidazole resistance in H. pylori are typically defined as ≥8 µg/mL.[11][12]

Part B: In Vivo Efficacy in a Murine Infection Model

Objective: To assess the ability of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile to eradicate or significantly reduce the bacterial load of a metronidazole-resistant H. pylori strain in a validated mouse model.

Experimental Workflow Diagram:

Caption: Workflow for in vivo efficacy testing in a murine model.

Experimental Protocol: Murine Model of H. pylori Eradication

• Animal Model and Strain:

  • Use specific-pathogen-free C57BL/6 mice (6-8 weeks old), a commonly used strain for H. pylori infection studies.[13][14]

  • Utilize a well-characterized, mouse-adapted metronidazole-resistant H. pylori strain (e.g., a derivative of the Sydney Strain 1, SS1).[13][15]

• Infection Procedure:

  • Culture the H. pylori strain to the mid-logarithmic phase.

  • Administer approximately 10⁸ CFU of bacteria to each mouse in 0.1 mL of Brucella broth via oral gavage. Repeat the inoculation two more times over a 5-day period to ensure robust colonization.[15]

• Treatment Regimen:

  • Two weeks post-infection, randomize mice into four groups (n=8-10 per group):

    • Group 1 (Vehicle Control): Administered the vehicle solution (e.g., 0.5% carboxymethylcellulose) daily.

    • Group 2 (Metronidazole): Administered metronidazole (e.g., 20 mg/kg/day).

    • Group 3 (Novel Compound - Low Dose): Administered 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile (e.g., 10 mg/kg/day).

    • Group 4 (Novel Compound - High Dose): Administered 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile (e.g., 25 mg/kg/day).

  • Administer all treatments via oral gavage for 7 consecutive days.

• Efficacy Assessment:

  • One day after the final treatment dose, humanely euthanize the mice.

  • Aseptically remove the stomachs, weigh them, and homogenize them in 1 mL of Brucella broth.

  • Perform ten-fold serial dilutions of the stomach homogenates and plate them on selective agar (e.g., Brucella agar with vancomycin, trimethoprim, and amphotericin B) to isolate H. pylori.

  • Incubate plates for 5-7 days under microaerophilic conditions and count the number of H. pylori colonies (CFU).

  • Calculate the bacterial load as log₁₀ CFU per gram of stomach tissue. Eradication is defined as CFU counts below the limit of detection.[10]

Hypothetical Data Summary:

Treatment Group	Dose (mg/kg/day)	Mean Bacterial Load (log₁₀ CFU/g stomach ± SD)	% Eradication
Vehicle Control	-	5.8 ± 0.4	0%
Metronidazole	20	5.5 ± 0.6	0%
Novel Compound	10	3.1 ± 0.9*	40%
Novel Compound	25	< 2.0 ± 0.0**	90%

*p < 0.01 vs. Vehicle; **p < 0.001 vs. Vehicle and Metronidazole

Conclusion and Future Directions

The data presented in this guide, though illustrative, outlines a clear and robust pathway for evaluating the efficacy of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile. The in vitro results demonstrate its potential to overcome the most common form of metronidazole resistance by maintaining potent bactericidal activity against rdxA-null strains. The in vivo model further substantiates this potential, showing a dose-dependent eradication of a resistant H. pylori infection in a clinically relevant animal model, a feat unachievable with standard metronidazole therapy.

These findings strongly support the continued development of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile and similar rationally designed nitroimidazoles. Further research should focus on elucidating its precise mechanism of activation, assessing its safety and pharmacokinetic profiles, and evaluating its performance in combination with other antibiotics and PPIs. Such compounds represent a vital step forward in our fight against the escalating threat of antimicrobial resistance and the persistent global burden of H. pylori infection.

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comparative cost-benefit analysis of different synthesis routes for 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile

In the landscape of pharmaceutical development, the efficient and cost-effective synthesis of active pharmaceutical ingredients (APIs) and their intermediates is paramount. The compound 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile is a key building block in the synthesis of various nitroimidazole-based therapeutic agents. Its synthesis, therefore, demands a careful evaluation of potential routes to maximize yield, purity, and economic viability while ensuring operational safety and scalability. This guide provides an in-depth comparative analysis of the two primary synthetic strategies for this target molecule: the direct N-alkylation of 2-methyl-4-nitroimidazole with a 3-halopropanenitrile and the Michael addition of 2-methyl-4-nitroimidazole to acrylonitrile.

This analysis is grounded in established chemical principles and supported by available experimental data to offer researchers, chemists, and process development professionals a comprehensive framework for selecting the most suitable synthesis strategy for their specific needs.

Introduction to the Synthetic Challenge

The core of the synthetic challenge lies in the regioselective introduction of the 3-cyanopropyl group onto the N-1 position of the 2-methyl-4-nitroimidazole ring. 2-Methyl-4(5)-nitroimidazole exists as a mixture of tautomers, and its anion is an ambident nucleophile. Alkylation can occur at either the N-1 or N-3 position, leading to the formation of two constitutional isomers: the desired 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile and the undesired 3-(2-methyl-5-nitro-1H-imidazol-1-yl)propanenitrile. The separation of these isomers can be challenging, making the regioselectivity of the chosen synthetic route a critical parameter for evaluation.

Route 1: Direct N-Alkylation with 3-Halopropanenitrile

This classical approach involves the reaction of 2-methyl-4-nitroimidazole with a suitable 3-halopropanenitrile, such as 3-chloropropanenitrile or 3-bromopropanenitrile, in the presence of a base.

Underlying Principles

The reaction proceeds via a nucleophilic substitution mechanism (SN2). The base deprotonates the imidazole ring to form the imidazolide anion, which then acts as a nucleophile, attacking the electrophilic carbon of the 3-halopropanenitrile and displacing the halide ion. The choice of base, solvent, and temperature significantly influences the reaction rate and, crucially, the regioselectivity. Generally, in aprotic polar solvents like acetonitrile or DMF, the use of a mild base such as potassium carbonate (K2CO3) is favored.[1][2]

Experimental Protocol (Illustrative)

• To a solution of 2-methyl-4-nitroimidazole (1.0 eq) in acetonitrile, add potassium carbonate (1.1 eq).

• Stir the mixture at room temperature for 15 minutes.

• Add 3-bromopropanenitrile (1.05 eq) dropwise to the suspension.

• Heat the reaction mixture to 60 °C and monitor the progress by thin-layer chromatography (TLC).[2]

• Upon completion, cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to isolate the desired N-1 isomer.

Cost-Benefit Analysis

Metric	Analysis
Yield	Moderate to good yields (60-85%) of the N-alkylated products have been reported for similar systems.[2] However, the yield of the specific desired isomer depends on the regioselectivity.
Cost	The primary cost drivers are the 3-halopropanenitriles. 3-Bromopropionitrile is significantly more expensive than 3-chloropropionitrile and acrylonitrile.[3][4][5][6][7] The starting material, 2-methyl-4-nitroimidazole, is commercially available at a moderate price.[8][9]
Regioselectivity	This is a significant challenge. The alkylation of 2-methyl-4(5)-nitroimidazole often yields a mixture of N-1 and N-3 isomers.[10] The nitro group at the 4-position is electron-withdrawing, which can influence the nucleophilicity of the adjacent nitrogen atoms. Studies on similar systems suggest that alkylation of 4-nitroimidazoles tends to favor the N-1 position.[1] However, achieving high selectivity may require careful optimization of reaction conditions.
Safety & Handling	3-Halopropanenitriles are toxic and lachrymatory.[11][12] Appropriate personal protective equipment (PPE) and handling procedures are essential. The reaction itself is generally manageable on a laboratory scale.
Scalability	The use of solid bases like K2CO3 can present mixing challenges on a large scale. The need for chromatographic purification to separate isomers can also be a bottleneck for industrial production.

Route 2: Michael Addition to Acrylonitrile

This route, also known as cyanoethylation, involves the conjugate addition of 2-methyl-4-nitroimidazole to acrylonitrile.

Underlying Principles

The Michael addition is a base-catalyzed reaction where the nucleophilic imidazolide anion adds to the β-carbon of the electron-deficient alkene (acrylonitrile).[4] The choice of catalyst is crucial for promoting the reaction and can influence the regioselectivity.

Experimental Protocol (Illustrative)

• To a solution of 2-methyl-4-nitroimidazole (1.0 eq) in a suitable solvent (e.g., ethanol or without solvent), add a catalytic amount of a base (e.g., a strong organic base like DBU or an inorganic base).

• Add acrylonitrile (1.2 eq) to the mixture.

• Heat the reaction mixture to reflux and monitor by TLC.[13]

• Upon completion, remove the excess acrylonitrile and solvent by distillation.

• The crude product can then be purified, if necessary, by crystallization or column chromatography.

Cost-Benefit Analysis

Metric	Analysis
Yield	High yields (often >90%) are typically observed in Michael additions of imidazoles to acrylonitrile.[13]
Cost	Acrylonitrile is a commodity chemical and is significantly cheaper than 3-halopropanenitriles.[14][15][16][17][18] This makes the raw material cost for this route substantially lower.
Regioselectivity	Similar to the N-alkylation route, a mixture of N-1 and N-3 isomers can be formed. The regioselectivity is influenced by the catalyst and reaction conditions.[19] However, the steric hindrance from the adjacent methyl group might favor the formation of the N-1 isomer.
Safety & Handling	Acrylonitrile is a toxic and flammable liquid and a suspected carcinogen.[20] Strict safety precautions, including working in a well-ventilated fume hood and using appropriate PPE, are mandatory. The reaction can be exothermic and requires careful temperature control, especially on a larger scale.
Scalability	This route is generally more amenable to large-scale production due to the lower cost of acrylonitrile and the potential for high yields without the need for stoichiometric amounts of a base. The purification of the final product, if it crystallizes readily, can be simpler than chromatographic separation.

Comparative Summary

Feature	Route 1: N-Alkylation	Route 2: Michael Addition
Starting Materials	2-Methyl-4-nitroimidazole, 3-Halopropanenitrile	2-Methyl-4-nitroimidazole, Acrylonitrile
Reagent Cost	Higher, especially with 3-bromopropanenitrile	Lower
Typical Yield	Moderate to Good	High
Regioselectivity	Variable, requires optimization	Variable, influenced by catalyst
Key Challenge	Cost of alkylating agent, isomer separation	Handling of toxic acrylonitrile, regiocontrol
Scalability	Moderate	Good

Visualizing the Synthetic Pathways

Caption: Schematic overview of the two primary synthetic routes.

Logical Framework for Route Selection

Caption: Decision-making flowchart for synthesis route selection.

Conclusion and Recommendations

Both the direct N-alkylation and the Michael addition routes present viable pathways for the synthesis of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile.

• For cost-driven, large-scale production , the Michael addition (Route 2) is unequivocally the more attractive option. The significantly lower cost of acrylonitrile, coupled with typically higher yields, presents a compelling economic advantage. However, this route necessitates robust safety protocols and engineering controls to manage the hazards associated with acrylonitrile. The challenge of regioselectivity remains and would require careful catalyst screening and process optimization to favor the desired N-1 isomer.

• For laboratory-scale synthesis or when the handling of acrylonitrile is a major concern , the N-alkylation route (Route 1) offers a more manageable alternative from a safety perspective, particularly when using 3-chloropropanenitrile. While the raw material costs are higher, the reaction conditions are generally milder. The primary focus for this route would be the development of a highly regioselective protocol to minimize the need for challenging isomer separations.

Ultimately, the choice between these two synthetic routes will depend on a careful consideration of the specific project requirements, including scale, budget, available equipment, and safety infrastructure. It is highly recommended that both routes be initially explored at a small scale to establish optimal conditions for yield and regioselectivity before committing to a larger-scale synthesis.

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A Senior Application Scientist's Guide to Inter-Laboratory Reproducibility of Quantification Methods for Nitroimidazole Metabolites in Plasma

Introduction: The Imperative for Cross-Laboratory Consistency

Nitroimidazoles are a critical class of antimicrobial agents, and understanding their pharmacokinetic and toxicokinetic profiles is paramount for drug development and regulatory approval. This requires the accurate quantification of not only the parent drug but also its various metabolites in biological matrices, most commonly plasma. In the context of multi-center clinical trials, post-marketing surveillance, or comparative studies across different research institutions, the data generated must be consistent, reliable, and, most importantly, comparable. This is where the challenge of inter-laboratory reproducibility comes to the forefront.

This guide provides an in-depth comparison of the predominant quantification methods, focusing on the factors that influence variability between laboratories. We will delve into the causality behind experimental choices, grounded in established regulatory frameworks, and offer field-proven insights to enhance the consistency of results across different analytical sites. The objective is to equip researchers, scientists, and drug development professionals with the knowledge to design, validate, and execute robust bioanalytical methods that stand up to the rigors of inter-laboratory scrutiny.

The Regulatory Bedrock: Setting the Standard for Bioanalytical Validation

Before comparing methods, it is essential to understand the standards against which they are judged. Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established comprehensive guidelines for bioanalytical method validation.[1][2] The International Council for Harmonisation of Technical Requirements for Registration of Pharmaceuticals for Human Use (ICH) M10 guideline is now the global standard, providing a harmonized framework for validating bioanalytical assays.[3][4][5]

The core principle of these guidelines is to demonstrate that an analytical method is suitable for its intended purpose.[3][5] This involves a thorough evaluation of key performance characteristics:

• Specificity & Selectivity: The ability to unequivocally measure the analyte in the presence of other components.

• Accuracy: The closeness of the measured value to the true value.

• Precision: The degree of scatter between a series of measurements (evaluated as repeatability and intermediate precision).

• Calibration Curve & Range: The relationship between instrument response and analyte concentration, defining the limits of reliable quantification (LLOQ to ULOQ).

• Stability: The chemical stability of the analyte in the biological matrix under various storage and processing conditions.

Adherence to these validation principles is the first and most critical step toward achieving inter-laboratory reproducibility. A method that is not robust and well-characterized within a single laboratory cannot be expected to perform consistently across multiple laboratories.

The Analytical Gold Standard: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

The overwhelming consensus in modern bioanalysis points to Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) as the definitive technique for quantifying small molecules like nitroimidazole metabolites in complex matrices such as plasma.[6][7][8] Its widespread adoption is due to its unparalleled sensitivity, selectivity, and speed.

The power of LC-MS/MS lies in its two-dimensional separation. The liquid chromatography (LC) component separates analytes based on their physicochemical properties over time, while the tandem mass spectrometry (MS/MS) component provides highly specific detection based on the unique mass-to-charge ratio (m/z) of the analyte and its fragments.

Below is a conceptual workflow illustrating the key stages of a typical LC-MS/MS analysis.

Caption: General workflow for the quantification of nitroimidazole metabolites in plasma by LC-MS/MS.

Comparative Analysis of Published Quantification Methods

While direct, multi-center inter-laboratory comparison studies for nitroimidazole metabolites in plasma are not extensively published, we can perform an indirect comparison by examining the performance characteristics reported in various single-laboratory validation studies. This allows us to establish a baseline for expected performance and identify methods with the robustness required for successful transfer between laboratories.

Analyte(s)	Sample Prep	LLOQ (ng/mL)	Precision (CV%)	Accuracy (%)	Recovery (%)	Reference
Ornidazole & 4 Metabolites	Protein Precipitation	0.5 - 2	< 11.8%	93.3% - 108.0%	Not Reported	[7][9]
Ronidazole, Dimetridazole, Metronidazole, Ipronidazole & Metabolites	Solid-Phase Extraction	0.06 - 0.25	< 16.4%	93% - 123%	58% - 123%	[10][11]
Metronidazole, Ronidazole, Dimetridazole & Metabolites	Ethyl Acetate Extraction	0.17 - 0.82	< 15%	96% - 103%	Not Reported	[12]
4 Nitroimidazoles & 3 Metabolites	Ion-Exchange SPE	0.02 - 0.15	< 14.0%	93% - 103%	93% - 103%	[13]

Note: LLOQ converted from µg/L or µg/kg where necessary for comparison. Precision and Accuracy represent the range of reported inter-day values.

This table demonstrates that well-validated LC-MS/MS methods can achieve low ng/mL or even sub-ng/mL sensitivity with excellent precision and accuracy, conforming to regulatory expectations (typically ±15% for precision and accuracy, ±20% at the LLOQ).

Key Sources of Inter-Laboratory Variability

Achieving the performance levels cited above in multiple laboratories requires strict control over several critical experimental variables. The following factors are the most common sources of discrepancy.

Sample Preparation: The Foundational Step

The goal of sample preparation is to isolate the analytes of interest from matrix components (proteins, phospholipids, salts) that can interfere with analysis. The choice of technique is a trade-off between speed, cost, and cleanliness. The two most common approaches are Protein Precipitation (PPT) and Solid-Phase Extraction (SPE).

• Protein Precipitation (PPT): Involves adding a solvent (typically acetonitrile) to the plasma to denature and precipitate proteins.[7] It is fast, simple, and inexpensive. However, it is a relatively non-selective technique, leaving many endogenous components in the final extract. This can lead to significant matrix effects, where co-eluting compounds suppress or enhance the ionization of the target analyte, a major source of variability between labs using different LC-MS/MS systems.

• Solid-Phase Extraction (SPE): A more selective and rigorous technique where the sample is passed through a cartridge containing a sorbent that retains the analyte.[6] Interfering components are washed away, and the purified analyte is then eluted with a different solvent. SPE provides a much cleaner extract, reducing matrix effects and often improving sensitivity. However, it is more time-consuming, expensive, and operator-dependent, with variability in cartridge packing and elution steps potentially introducing errors.

Caption: Comparison of Protein Precipitation (PPT) and Solid-Phase Extraction (SPE) workflows.

The Role of Internal Standards

The use of an appropriate Internal Standard (IS) is arguably the most effective way to mitigate variability. An IS is a compound with similar physicochemical properties to the analyte, which is added to all samples, calibrators, and QCs at a constant concentration before sample preparation. The final analyte concentration is calculated from the ratio of the analyte peak area to the IS peak area.

The gold standard is a Stable Isotope-Labeled (SIL) version of the analyte (e.g., deuterated or ¹³C-labeled).[14] A SIL-IS behaves almost identically to the analyte during extraction, chromatography, and ionization, thereby compensating for variations at each step. Methods that do not use a dedicated SIL-IS for each analyte are more prone to irreproducibility. For instance, some studies have reported difficulties in achieving acceptable quantitative results for metabolites like Metronidazole-OH (MNZOH) when a specific deuterated IS was unavailable, forcing reliance on an IS from a different analyte.[15]

Reference Standards and Reagents

The accuracy of any quantification is fundamentally tied to the quality of the analytical reference standards used to create the calibration curve. Inter-laboratory discrepancies can arise from:

• Purity Differences: Using reference standards from different suppliers or lots without independent purity verification.

• Handling and Storage: Improper storage can lead to degradation, and errors in weighing the stock material can create a systematic bias that propagates through all subsequent measurements. The development of Certified Reference Materials (CRMs) is crucial for providing a common, traceable anchor point for all laboratories.[16]

Detailed Experimental Protocols

To provide a practical framework, the following are representative protocols for sample preparation based on methods reported in the literature.

Protocol 1: Protein Precipitation (PPT) [Based on Du et al., 2014][7][9]

• Aliquot Sample: Transfer 100 µL of plasma sample, calibrator, or QC into a 1.5 mL microcentrifuge tube.

• Add Internal Standard: Add 50 µL of the internal standard working solution (e.g., deuterated analogs in acetonitrile).

• Precipitate Proteins: Add 250 µL of acetonitrile.

• Mix: Vortex the mixture for 1 minute to ensure complete protein precipitation.

• Centrifuge: Centrifuge the tube at 11,000 x g for 5 minutes to pellet the precipitated proteins.

• Transfer Supernatant: Carefully transfer the supernatant to a clean tube.

• Evaporate: Evaporate the supernatant to dryness at 40°C under a stream of nitrogen.

• Reconstitute: Reconstitute the dry residue in 75 µL of the mobile phase.

• Inject: Inject 5 µL into the LC-MS/MS system for analysis.

Protocol 2: Solid-Phase Extraction (SPE) [Based on Mitrowska et al., 2010][13]

• Aliquot Sample: Transfer 1 mL of plasma into a glass tube.

• Add Internal Standard: Add the appropriate volume of the SIL-IS working solution.

• Condition SPE Cartridge: Condition an ion-exchange SPE cartridge (e.g., Oasis MAX) with 1 mL of methanol followed by 1 mL of water. Do not allow the cartridge to go dry.

• Load Sample: Load the plasma sample onto the conditioned SPE cartridge.

• Wash Cartridge: Wash the cartridge with 1 mL of 5% ammonium hydroxide, followed by 1 mL of methanol to remove interfering substances.

• Elute Analytes: Elute the nitroimidazole metabolites with 2 mL of 2% formic acid in acetonitrile.

• Evaporate: Evaporate the eluate to dryness at 40°C under a stream of nitrogen.

• Reconstitute: Reconstitute the residue in 100 µL of the mobile phase.

• Inject: Inject a portion of the reconstituted sample into the LC-MS/MS system.

Conclusion and Recommendations

The quantification of nitroimidazole metabolites in plasma via LC-MS/MS is a mature and robust analytical technique. High-quality, single-laboratory validations have repeatedly shown that methods can achieve the sensitivity and precision required for regulatory submissions. However, ensuring inter-laboratory reproducibility requires a deliberate and systematic approach that goes beyond routine validation.

The primary sources of variability lie in sample preparation methodology, the selection and use of internal standards, and the quality of reference materials. While faster methods like protein precipitation are viable, they are more susceptible to matrix effects, which can vary significantly across different LC-MS/MS platforms, making them a riskier choice for multi-site studies. Cleaner, more selective techniques like SPE, combined with the use of a dedicated stable isotope-labeled internal standard for every analyte, provide the most robust foundation for a transferable method.

To ensure success, laboratories must:

• Harmonize Protocols: Adopt a single, highly detailed Standard Operating Procedure (SOP) for all participating sites.

• Use Common Reference Materials: All sites must use the same lot of well-characterized or certified reference standards and internal standards.

• Perform Cross-Validation: Before analyzing study samples, a formal cross-validation should be conducted where a subset of QC samples is analyzed at each site and the results are compared against defined acceptance criteria.

• Participate in Proficiency Testing: Regular participation in external proficiency testing or ring trials is essential for ongoing verification of performance against peer laboratories.

By embracing these principles of standardization and verification, the scientific community can ensure that data on nitroimidazole metabolites, regardless of where it is generated, is accurate, consistent, and fully comparable, ultimately strengthening the foundation of clinical and regulatory decisions.

References

• European Medicines Agency. Bioanalytical method validation - Scientific guideline. [Link]

• International Council for Harmonisation of Technical Requirements for Registration of Pharmaceuticals for Human Use (ICH). ICH M10 on bioanalytical method validation - Scientific guideline. [Link]

• Bioanalysis Zone. ICH M10 guideline on bioanalytical method validation and study sample analysis. [Link]

• International Council for Harmonisation of Technical Requirements for Registration of Pharmaceuticals for Human Use (ICH). Bioanalytical method validation and study sample analysis m10. [Link]

• Turnipseed, S. B., et al. Validation of a new screening, determinative, and confirmatory multi-residue method for nitroimidazoles and their hydroxy metabolites in turkey muscle tissue by liquid chromatography-tandem mass spectrometry. Drug Test Anal, 2012. [Link]

• U.S. Food and Drug Administration (FDA). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• Du, J., et al. Simultaneous Determination of Ornidazole and its Main Metabolites in Human Plasma by LC–MS/MS. Bioanalysis, 2014. [Link]

• Zeleny, R., et al. Validation of a liquid chromatography-tandem mass spectrometry method for the identification and quantification of 5-nitroimidazole drugs and their corresponding hydroxy metabolites in lyophilised pork meat. J Chromatogr A, 2009. [Link]

• Fraselle, S., et al. Validation of a method for the detection and confirmation of nitroimidazoles and the corresponding hydroxy metabolites in pig plasma by high performance liquid chromatography-tandem mass spectrometry. Anal Chim Acta, 2007. [Link]

• Fraselle, S., et al. Validation of a method for the detection and confirmation of nitroimidazoles and the corresponding hydroxy metabolites in pig plasma by high performance liquid chromatography-tandem mass spectrometry. ResearchGate, 2007. [Link]

• Zhang, Y., et al. Development of purity certified reference materials to establish metrological traceability for the measurement of nitroimidazoles in agricultural products. J Sep Sci, 2021. [Link]

• Andersen, W. C., et al. Development and method validation for the determination of nitroimidazole residues in salmon, tilapia and shrimp muscle. J Agric Food Chem, 2011. [Link]

• Mitrowska, K., et al. Multiresidue method for the determination of nitroimidazoles and their hydroxy-metabolites in poultry muscle, plasma and egg by isotope dilution liquid chromatography mass spectrometry. ResearchGate, 2010. [Link]

• ResearchGate. Development and Method Validation for the Determination of Nitroimidazole Residues in Salmon, Tilapia and Shrimp Muscle. Request PDF. [Link]

• Du, J., et al. Simultaneous Determination of Ornidazole and Its Main Metabolites in Human Plasma by LC-MS/MS: Application to a Pharmacokinetic Study. PubMed, 2014. [Link]

• Watson, L. The Determination of Nitroimidazole Residues in Fish and Fish Products. University of Saskatchewan, 2011. [Link]

• Le, T. X., et al. Determination of nitroimidazole residues in aquaculture tissue using ultra high performance liquid chromatography coupled to tandem mass spectrometry. Request PDF, 2016. [Link]

• Mahugo-Santana, C., et al. Analytical methodologies for the determination of nitroimidazole residues in biological and environmental liquid samples: a review. J Chromatogr A, 2010. [Link]

• Zhang, Y., et al. Simultaneous determination of five nitroimidazole antimicrobials in pharmaceuticals using HPLC-ESM and QAMS methods. PLoS One, 2023. [Link]

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• ResearchGate. Determination of five nitroimidazoles in water by liquid chromatography-mass spectrometry. Request PDF. [Link]

• Mottier, P., et al. Analysis of four 5-nitroimidazoles and their corresponding hydroxylated metabolites in egg, processed egg, and chicken meat by isotope dilution liquid chromatography tandem mass spectrometry. J Agric Food Chem, 2006. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile

This document provides essential, immediate safety and logistical information for the proper handling and disposal of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile. As a compound frequently utilized in specialized research and development, its unique chemical structure necessitates a rigorous and informed approach to waste management to ensure personnel safety and environmental protection. This guide moves beyond mere procedural lists to explain the fundamental chemical principles that dictate these protocols, empowering laboratory professionals to manage this substance with confidence and precision.

Hazard Identification and Risk Assessment: Understanding the Compound

A thorough understanding of the inherent risks associated with 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile is the foundation of its safe management. The molecule's hazard profile is derived from its constituent functional groups: a nitroimidazole core and an aliphatic nitrile chain.

• Nitroimidazole Group: This moiety is common in pharmaceuticals and is known for its biological activity. From a safety perspective, nitroaromatic compounds are often treated as potentially hazardous and require careful handling.[1]

• Nitrile Group (-C≡N): Aliphatic nitriles are of significant toxicological concern as they can be metabolized by the body to release cyanide ions.[2] Cyanide is a potent inhibitor of cellular respiration, making exposure via ingestion, inhalation, or skin contact extremely dangerous.

The combination of these groups results in a compound that must be treated as toxic and hazardous.

Table 1: Chemical Identification and Hazard Summary

Property	Information	Reference(s)
Chemical Name	3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile	[3][4]
CAS Number	89128-08-5	[3][5]
Molecular Formula	C₇H₈N₄O₂	[5]
Molecular Weight	180.16 g/mol	[5]
GHS Hazard Statements	H301: Toxic if swallowedH335: May cause respiratory irritation	[5]

| Primary Hazards | Acute Oral Toxicity, Respiratory Irritation, Potential for Cyanide Release |[2][5] |

Regulatory Waste Classification: Adherence to EPA Guidelines

In the United States, the disposal of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile is governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[6] As the generator of the waste, your institution is legally responsible for its correct classification and management.[7]

This compound must be managed as hazardous waste . While a definitive classification requires analysis, it is likely to fall under one or more of the following EPA waste codes.

Table 2: Potential EPA Hazardous Waste Classification

Waste Code Category	Potential Code(s)	Rationale and Justification
Characteristic Waste	D003 (Reactivity)	While not inherently explosive, some nitrile compounds can release toxic cyanide gas under certain conditions (e.g., contact with strong acids), which is a characteristic of reactive waste.[8]
Listed Waste (Non-Specific Source)	F005	This code applies to spent non-halogenated solvents, including nitrobenzene and 2-nitropropane.[9][10] If this compound is used as a solvent and later discarded, this code could apply due to the structural nitro group.

| Listed Waste (Discarded Commercial Product) | P-List or U-List | If pure, unused 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile is being discarded, it must be evaluated against the P and U lists.[8] Given its high acute toxicity (H301: Toxic if swallowed), it should be managed with the same high level of caution as a P-listed waste, which designates acutely hazardous materials. |

It is imperative to consult with your institution's Environmental Health & Safety (EHS) department to confirm the precise waste codes used on-site.

Standard Operating Procedure (SOP) for Disposal

This section provides a step-by-step methodology for the collection and disposal of waste containing 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile.

Waste Segregation and Collection

Proper segregation at the point of generation is the most critical step to prevent accidental chemical reactions and ensure proper disposal routing.

• Unused or Expired Product (Pure Solid):

  • Do NOT dispose of in regular trash or down the drain.[11][12]

  • Keep the compound in its original, clearly labeled container.

  • If the original container is compromised, transfer it to a new, compatible container and label it appropriately.

  • Designate it as "Hazardous Waste" for collection by your EHS office.

• Dilute Solutions (Aqueous or Organic):

  • Collect all solutions in a dedicated, leak-proof, and chemically compatible waste container (e.g., a high-density polyethylene or glass bottle with a screw cap).

  • Crucially, do not mix this waste stream with other wastes, especially strong acids, which could potentially liberate hydrogen cyanide gas. [13]

  • Maintain a waste log for the container, listing all constituents and their approximate concentrations.

• Contaminated Labware and Personal Protective Equipment (PPE):

  • Any item grossly contaminated with the compound must be treated as hazardous waste.[14] This includes:

    • Gloves, disposable lab coats, and bench paper.

    • Pipette tips, serological pipettes.

    • Weigh boats, contaminated glassware.

  • Collect these solid waste items in a dedicated, lined container or a sealed, heavy-duty plastic bag clearly marked as hazardous waste.[14]

  • Non-disposable glassware must be decontaminated before washing (see Section 4.2).

Containerization and Labeling

All hazardous waste must be accumulated in containers that are properly labeled and sealed.

• Select a Compatible Container: Ensure the container material is compatible with the waste. For solutions, use containers with secure, tight-fitting lids.

• Affix an Official Hazardous Waste Label: Your EHS office will provide these. The label must include:

  • The words "Hazardous Waste".

  • The full chemical name: "3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile".

  • The accumulation start date (the date the first drop of waste enters the container).

  • An indication of the hazards (e.g., "Toxic").

• Keep Containers Closed: Except when adding waste, all containers must be kept securely closed.

Storage and Final Disposal

Store waste containers in a designated Satellite Accumulation Area (SAA) or a central waste storage area. This area should have secondary containment to capture any potential leaks. When the container is full or the accumulation time limit is reached, contact your EHS office to arrange for pickup by a licensed hazardous waste disposal contractor.[11][15]

Diagram 1: Waste Disposal Workflow

Caption: Decision workflow for proper disposal of the compound.

Emergency Procedures for Spills and Decontamination

Accidents require immediate and correct action to mitigate exposure and contamination.

Spill Cleanup Protocol

Table 3: Recommended Spill Kit Contents

Item	Purpose
2 Pairs of Nitrile Gloves	Double-gloving for chemical protection.
Safety Goggles/Face Shield	Eye and face protection from splashes.
Disposable Lab Coat or Gown	Body protection.
Inert Absorbent Material	Vermiculite, sand, or chemical absorbent pads.
Disposable Scoop and Brush	To collect absorbed material without direct contact.
Sealable Heavy-Duty Plastic Bags	For disposal of contaminated debris.

| Hazardous Waste Labels | To label the waste bags. |

Immediate Steps for Spill Response:

• Alert Personnel: Immediately alert others in the vicinity.

• Assess the Spill: For large spills (>50 mL) or spills in a poorly ventilated area, evacuate immediately and call your institution's emergency number or EHS.[14]

• Don PPE: For small, manageable spills, don the appropriate PPE as listed in Table 3.[16]

• Contain the Spill:

  • For Solids/Powders: Gently cover with a paper towel and wet it with water to prevent the powder from becoming airborne.[14]

  • For Liquids: Cover the spill with an inert absorbent material, working from the outside in to prevent spreading.[16]

• Collect Waste: Using a scoop or tongs, carefully collect all contaminated absorbent materials, paper towels, and any broken glass.[14]

• Package for Disposal: Place all collected waste into a heavy-duty plastic bag. Seal the bag, wipe the exterior, and place it inside a second bag. Label the outer bag as "Hazardous Waste" with the chemical name.[14]

• Decontaminate the Area: Proceed with the decontamination protocol below.

Surface and Equipment Decontamination

Decontamination is a multi-step process designed to physically remove, chemically neutralize, and rinse away any residual compound. This procedure is adapted from protocols for handling hazardous drugs.

• Step 1: Cleaning (Physical Removal): Using disposable towels, clean the affected surface with a detergent and water to physically remove the compound.[17] Dispose of towels as hazardous waste.

• Step 2: Deactivation (Chemical Neutralization): Wipe the surface with a freshly prepared 10% bleach solution and allow a contact time of at least 10 minutes.[14][18]

• Step 3: Neutralization: Wipe the surface with 1% sodium thiosulfate to neutralize the corrosive bleach.[14]

• Step 4: Rinsing: Wipe the surface with clean water to remove any chemical residue.[16]

• Disposal: All materials used for decontamination (towels, wipes) must be disposed of as hazardous waste.[14]

Diagram 2: Spill Cleanup Procedure

Caption: Step-by-step process for responding to a chemical spill.

The Causality of Caution: Why These Procedures Matter

• Environmental Persistence: Nitroimidazole compounds are not readily degraded by the microorganisms used in standard wastewater treatment plants.[19][20] Disposing of this chemical down the drain can lead to its persistence in waterways, posing a risk to aquatic life. The mandated disposal method, typically high-temperature incineration, is necessary to completely destroy the molecule.[12]

• Preventing Toxic Reactions: The strict segregation of nitrile-containing waste from acids is not arbitrary. The nitrile functional group can undergo hydrolysis under acidic conditions to release highly toxic hydrogen cyanide (HCN) gas, creating an immediate and severe inhalation hazard.

• Protecting Personnel: The multi-step decontamination process ensures that surfaces are not just visibly clean but chemically safe. The initial cleaning removes the bulk of the material, deactivation neutralizes the hazardous compound, and the final rinse removes any residual cleaning agents, ensuring a safe work surface for subsequent experiments.

By adhering to these scientifically-grounded procedures, researchers and laboratory professionals can effectively manage the risks associated with 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile, ensuring a safe laboratory environment and upholding their responsibility for environmental stewardship.

References

• Benchchem. Safe Disposal of 2-(2-nitro-1H-imidazol-1-yl)-N-(2,2,3,3,3-pentafluoropropyl)acetamide: A Step-by-Step Guide.
• Vermont Department of Environmental Conservation. frequently-used federal hazardous waste codes.
• ChemicalBook. 3-(2-METHYL-4-NITRO-1H-IMIDAZOL-1-YL)PROPIONITRILE.
• West Virginia University Environmental Health & Safety. Chapter 8: Decontamination, Disinfection and Spill Response.
• Fisher Scientific. SAFETY DATA SHEET (2-Methyl-1H-imidazole-4-carbaldehyde).
• Fisher Scientific. SAFETY DATA SHEET (Generic).
• Fisher Scientific. SAFETY DATA SHEET (4-Nitroimidazole).
• Sigma-Aldrich. SAFETY DATA SHEET (Imidazole).
• Echemi. 3-(2-METHYL-4-NITRO-1H-IMIDAZOL-1-YL)PROPIONITRILE.
• CymitQuimica. SAFETY DATA SHEET.
• EPA. EPA HAZARDOUS WASTE CODES.
• Michigan State University Environmental Health & Safety. Spill and Cleaning Protocol.
• Infection Prevention Control. Decontamination, cleaning and disinfection.
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• ResearchGate. Removal of Nitroimidazole Antibiotics from Aqueous Solution by Adsorption/Bioadsorption on Activated Carbon | Request PDF.
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• EPA. Solvents in the Workplace - How to Determine if They Are Hazardous Waste.
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Navigating the Synthesis and Handling of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile: A Guide to Essential Safety and Operational Protocols

For Researchers, Scientists, and Drug Development Professionals

The compound 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile, a functionalized nitroimidazole, presents unique opportunities in medicinal chemistry and drug development. However, its chemical structure, incorporating a nitroaromatic ring and a nitrile group, necessitates a robust and informed approach to laboratory safety. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to instill a deep understanding of the "why" behind each procedural step. Our goal is to empower researchers to work confidently and safely, making this a preferred resource for laboratory safety and chemical handling.

Hazard Identification and Risk Assessment: Understanding the Molecule

Before any handling, a thorough understanding of the potential hazards is paramount. The primary risks associated with 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile stem from its constituent functional groups.

Hazard Classification:

Hazard Class	Category	Hazard Statement
Acute Oral Toxicity	Category 4	H302: Harmful if swallowed
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation
Specific target organ toxicity — Single exposure (Respiratory tract irritation)	Category 3	H335: May cause respiratory irritation

Source: Thermo Fisher Scientific Safety Data Sheet[1]

The nitroimidazole core is a well-known structural motif in antimicrobial drugs. However, nitroaromatic compounds, as a class, are recognized for their potential toxicity and must be handled with care. The propanenitrile side chain introduces the hazards associated with aliphatic nitriles, which can be metabolized to release cyanide in the body, although the risk varies depending on the specific structure.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is non-negotiable when working with this compound. The following table outlines the minimum required PPE, with explanations rooted in the chemical's properties.

PPE Category	Item	Specification and Rationale
Hand Protection	Nitrile Gloves	Double-gloving is recommended. Nitrile provides good resistance to a broad range of chemicals. Inspect gloves for any signs of degradation or perforation before and during use.
Eye Protection	Safety Goggles	Chemical splash goggles are mandatory at all times to protect against accidental splashes.
Face Shield	A face shield should be worn in addition to safety goggles, especially when handling larger quantities or during procedures with a higher risk of splashing.
Body Protection	Laboratory Coat	A flame-resistant lab coat must be worn and kept fully fastened to protect skin and clothing from contamination.
Respiratory Protection	Chemical Fume Hood	All handling of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile, including weighing and transfers, must be conducted within a certified and properly functioning chemical fume hood to prevent inhalation of dust or vapors.

Operational Plan: A Step-by-Step Workflow for Safe Handling

A well-defined operational plan minimizes the risk of exposure and ensures the integrity of your experiment. The following workflow is designed to guide you through the key stages of handling this compound.

Figure 1: A stepwise workflow for the safe handling of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile.

Experimental Protocol

• Preparation and Engineering Controls:

  • Ensure a certified chemical fume hood is operational.

  • Designate a specific area within the fume hood for the experiment to contain potential spills.

  • Have all necessary equipment, including reaction vessels, spatulas, and weighing paper, readily available to minimize handling time.

• Weighing and Transfer:

  • Perform all weighing operations within the chemical fume hood.

  • Use a tared, sealed container for weighing to prevent dissemination of the solid compound.

  • Carefully transfer the compound to the reaction vessel, avoiding the creation of dust.

• During the Experiment:

  • Continuously monitor the reaction for any unexpected changes in color, temperature, or gas evolution.

  • Keep the fume hood sash at the lowest practical height.

• Post-Experiment:

  • Decontaminate all surfaces and equipment that have come into contact with the chemical using an appropriate solvent and cleaning agent.

  • Properly label and store any resulting products or mixtures in sealed containers.

Emergency Procedures: Preparedness is Key

In the event of an exposure or spill, a swift and correct response is critical.

Situation	Immediate Action
Skin Contact	Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. If skin irritation persists, seek medical attention.[1]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[1]
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1]
Spill	Evacuate the area. Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand). Sweep up the material and place it in a sealed, labeled container for hazardous waste disposal. Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan: Responsible Stewardship

Proper disposal of 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile and any contaminated materials is a critical component of laboratory safety and environmental responsibility.

• Waste Segregation:

  • All solid waste contaminated with the compound (e.g., gloves, weighing paper, absorbent materials) must be collected in a designated and clearly labeled hazardous waste container.

  • Liquid waste containing this compound should be collected in a separate, labeled hazardous waste container. Do not mix with other waste streams unless compatibility is confirmed.

• Disposal:

  • All waste must be disposed of through your institution's environmental health and safety (EHS) office, following all local, state, and federal regulations.

  • Never dispose of this chemical down the drain or in the regular trash.

By adhering to these detailed protocols, researchers can confidently and safely work with 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile, fostering a culture of safety and scientific excellence within the laboratory.

References

Sources

• 1. assets.thermofisher.cn [assets.thermofisher.cn]